27-Alkyne Cholesterol

Core Science & Biosynthesis

27-Alkyne Cholesterol: A Technical Guide for Researchers

An in-depth exploration of a powerful chemical tool for elucidating cholesterol metabolism and transport.

Introduction

27-Alkyne Cholesterol is a synthetically modified version of cholesterol that serves as a powerful research tool for investigating the intricate pathways of cholesterol metabolism and localization within biological systems.[1][2][3] This cholesterol analog incorporates a terminal alkyne group on its side chain, a feature that enables its detection through a highly specific and efficient chemical reaction known as "click chemistry."[1][2][3] This technical guide provides a comprehensive overview of 27-Alkyne Cholesterol, including its properties, experimental applications, and detailed protocols for its use, aimed at researchers, scientists, and professionals in the field of drug development.

The alkyne modification allows for the covalent attachment of various reporter molecules, such as fluorophores or biotin, through a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.[1][2][4] This bioorthogonal labeling strategy is highly selective and does not interfere with the natural biological processes being studied.[4] As a result, 27-Alkyne Cholesterol has emerged as a versatile probe for tracking the uptake, trafficking, and fate of cholesterol in cells and organisms with high sensitivity and spatial resolution.[1][3]

Chemical and Physical Properties

27-Alkyne Cholesterol is a white crystalline solid that is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF).[3] It is designed to mimic the behavior of endogenous cholesterol and is recognized by various cellular enzymes involved in cholesterol metabolism.[3]

Property	Value	Reference
Molecular Formula	C₂₈H₄₄O	[3]
Molecular Weight	396.66 g/mol	[3]
Appearance	White crystalline solid	[3]
Purity	>95% (as determined by ¹H NMR)	[3]
Solubility	DMSO, DMF	[3]
Storage	-20°C	[1]

Mechanism of Action and Biological Relevance

27-Alkyne Cholesterol is readily taken up by cells and serves as a substrate for key enzymes in cholesterol metabolic pathways, including cholesterol oxidases, hydroxylases, and acyl-CoA:cholesterol acyltransferases (ACAT).[3][5] This metabolic acceptance allows researchers to trace the pathways of cholesterol conversion and esterification.

A significant application of 27-Alkyne Cholesterol is in the study of intestinal cholesterol absorption, a process primarily mediated by the Niemann-Pick C1-Like 1 (NPC1L1) protein.[6][7][8] Studies have demonstrated that 27-Alkyne Cholesterol is a substrate for NPC1L1 and its uptake is inhibited by ezetimibe (B1671841), a drug that specifically targets NPC1L1.[6][7][8] This makes it an invaluable non-radioactive tracer for investigating the mechanisms of cholesterol absorption and for screening potential therapeutic inhibitors.[6][8]

NPC1L1-Mediated Cholesterol Uptake Signaling Pathway

The following diagram illustrates the key steps in the NPC1L1-mediated uptake of 27-Alkyne Cholesterol in an intestinal enterocyte.

NPC1L1-mediated uptake and processing of 27-Alkyne Cholesterol.

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing 27-Alkyne Cholesterol.

Metabolic Labeling of Caco-2 Cells

This protocol describes the labeling of human intestinal Caco-2 cells to study cholesterol uptake.

Materials:

• Caco-2 cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Non-Essential Amino Acids (NEAA)

• 27-Alkyne Cholesterol (stock solution in DMSO)

• Ezetimibe (optional, for inhibition studies)

• Pitstop 2 (optional, for inhibition studies)

• Avasimibe or Sandoz-58-035 (optional, for inhibition studies)

Procedure:

• Culture Caco-2 cells in DMEM supplemented with 20% FBS and 1% NEAA until they differentiate into a polarized monolayer (typically 21 days post-confluence).[9]

• Prepare a micellar solution containing 10 µM 27-Alkyne Cholesterol.

• (Optional) For inhibition studies, pre-incubate the cells with 50 µM ezetimibe, 25 µM Pitstop 2, or 25 µM Avasimibe/Sandoz-58-035 for 1 hour.[6][7]

• Remove the culture medium and add the 27-Alkyne Cholesterol micellar solution to the apical side of the Caco-2 cell monolayer.

• Incubate the cells for 4 hours at 37°C.[6][7]

• After incubation, wash the cells three times with ice-cold phosphate-buffered saline (PBS).

• The cells are now metabolically labeled and ready for downstream analysis via click chemistry.

In Vivo Administration in Mice

This protocol outlines the procedure for administering 27-Alkyne Cholesterol to mice to study intestinal absorption.

Materials:

• C57BL/6J mice

• 27-Alkyne Cholesterol

• Ezetimibe (optional)

• Vehicle (e.g., corn oil)

• Gavage needles

Procedure:

• Fast mice overnight before the experiment.

• Prepare a micellar solution of 27-Alkyne Cholesterol in the appropriate vehicle.

• (Optional) For inhibition studies, administer ezetimibe to a cohort of mice prior to the 27-Alkyne Cholesterol administration.

• Administer the 27-Alkyne Cholesterol solution to the mice via oral gavage.

• After the desired time point (e.g., 2-4 hours), euthanize the mice and collect the small intestine.

• The intestinal tissue can then be processed for lipid extraction and analysis.[6]

Click Chemistry Reaction for Detection

This protocol describes the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a reporter molecule to the metabolically incorporated 27-Alkyne Cholesterol.

Materials:

• Metabolically labeled cells or lipid extract

• Azide-functionalized reporter molecule (e.g., Azide-Fluor 488, Biotin-Azide)

• Copper(II) sulfate (B86663) (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine (TBTA)

• Sodium ascorbate

• PBS or appropriate buffer

Procedure:

• For Fixed Cells:

  • Fix the metabolically labeled cells with 4% paraformaldehyde in PBS for 15 minutes.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

  • Prepare the click reaction cocktail:

    • Azide-reporter (e.g., 5 µM Azide-Fluor 488)

    • 1 mM CuSO₄

    • 5 mM THPTA or 1 mM TBTA

    • 50 mM Sodium Ascorbate (freshly prepared)

  • Incubate the cells with the click reaction cocktail for 30-60 minutes at room temperature, protected from light.

  • Wash the cells three times with PBS.

  • The cells are now ready for visualization by fluorescence microscopy.

• For Lipid Extracts:

  • Extract the lipids from the cells or tissues using a suitable method (e.g., Folch extraction).

  • Resuspend the dried lipid extract in a suitable solvent (e.g., methanol/chloroform).

  • Add the click reaction components as described above.

  • Incubate the reaction mixture for 1-2 hours at room temperature.

  • The labeled lipids can then be analyzed by thin-layer chromatography (TLC) with fluorescence detection or by mass spectrometry.[6]

Experimental Workflows

The following diagrams illustrate typical experimental workflows using 27-Alkyne Cholesterol.

Workflow for in vitro studies using 27-Alkyne Cholesterol.

Workflow for in vivo studies using 27-Alkyne Cholesterol.

Quantitative Data Summary

The following tables summarize key quantitative findings from studies utilizing 27-Alkyne Cholesterol.

Table 1: Inhibition of 27-Alkyne Cholesterol Uptake and Esterification in Caco-2 Cells

Treatment	Effect on 27-Alkyne Cholesterol Esterification	Reference
50 µM Ezetimibe	Significant inhibition	[6][7]
25 µM Pitstop 2	Significant reduction	[6][7]
25 µM Avasimibe	Significant reduction	[7]
25 µM Sandoz-58-035	Significant reduction	[7]

Table 2: In Vivo Inhibition of 27-Alkyne Cholesterol Absorption in Mice

Treatment	Reduction in Total 27-Alkyne Cholesterol Uptake	Reference
Ezetimibe	~75%	[6][8]
Ezetimibe	52 ± 9% decrease in fluorescence intensity in intestinal epithelial cells	[7]

Conclusion

27-Alkyne Cholesterol is a versatile and powerful tool for the study of cholesterol biology. Its ability to be metabolically incorporated into cellular pathways and subsequently detected with high sensitivity and specificity via click chemistry provides researchers with an invaluable method for tracking cholesterol transport and metabolism in both in vitro and in vivo models. The protocols and data presented in this guide offer a solid foundation for the successful application of 27-Alkyne Cholesterol in elucidating the complex roles of cholesterol in health and disease, and in the development of novel therapeutic strategies.

References

• 1. prod-vector-labs-wordpress-media.s3.amazonaws.com:443 [prod-vector-labs-wordpress-media.s3.amazonaws.com:443]
• 2. vectorlabs.com [vectorlabs.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. interchim.fr [interchim.fr]
• 5. researchgate.net [researchgate.net]
• 6. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]
• 8. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]

An In-Depth Technical Guide to 27-Alkyne Cholesterol: Structure, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 27-alkyne cholesterol, a pivotal tool in chemical biology and drug development for the study of cholesterol trafficking, metabolism, and lipid-protein interactions.

Chemical Structure and Properties

27-Alkyne cholesterol, also known by its formal name (3β,20R)-20-[(4R)-4-methyl-5-hexyn-1-yl]pregn-5-en-3-ol, is a modified version of cholesterol.[1][2] Its structure incorporates a terminal alkyne group at the terminus of the sterol side chain, rendering it a powerful probe for bioorthogonal chemistry.[3][4][5][6] This functional group allows for highly specific covalent ligation to azide-bearing molecules through a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".[3][4][5][6]

The key structural feature is the replacement of the terminal isopropyl group of the cholesterol side chain with a methyl-alkyne moiety. This modification is subtle enough to be recognized by various cellular enzymes involved in cholesterol metabolism, including cholesterol oxidases, hydroxylases, and acyl transferases.[3][6] This metabolic acceptance allows researchers to trace the pathways of cholesterol in a manner that closely mimics the natural lipid.

Table 1: Physicochemical Properties of 27-Alkyne Cholesterol

Property	Value	Reference
CAS Number	1527467-07-7	[1]
Molecular Formula	C28H44O	[1]
Molecular Weight	396.66 g/mol	[1]
Appearance	White crystalline solid	[1]
Purity	>95% (by 1H NMR)	[1]
Solubility	DMSO, DMF	[1]
Storage	-20°C	[1]

Synthesis of 27-Alkyne Cholesterol

The synthesis of 27-alkyne cholesterol was first reported by Hofmann et al. in 2014.[7] The multi-step synthesis starts from pregnenolone (B344588), a readily available steroid precursor. The following is a detailed description of the experimental protocol adapted from the literature.

Synthetic Scheme

Caption: Synthetic pathway of 27-Alkyne Cholesterol.

Experimental Protocol

Step 1: Protection of Pregnenolone

• Pregnenolone is dissolved in a suitable solvent such as dichloromethane.

• A protecting group, for example, a silyl (B83357) ether, is introduced to protect the hydroxyl group at the C3 position. This is typically achieved by reacting pregnenolone with a silylating agent (e.g., tert-butyldimethylsilyl chloride) in the presence of a base like imidazole.

• The reaction is monitored by thin-layer chromatography (TLC) until completion.

• The protected pregnenolone is then purified using column chromatography.

Step 2: Side-Chain Elongation and Alkyne Introduction

• The protected pregnenolone is subjected to a series of reactions to extend the side chain and introduce the terminal alkyne. This can be achieved through various synthetic strategies, often involving Grignard reactions or Wittig-type reactions to build the carbon skeleton.

• A key step involves the introduction of the alkyne moiety. This can be accomplished by reacting a suitable intermediate with an alkynylating agent, such as lithium acetylide.

Step 3: Deprotection

• The protecting group on the C3 hydroxyl is removed. For a silyl ether, this is typically achieved using a fluoride (B91410) source like tetrabutylammonium (B224687) fluoride (TBAF) in an organic solvent.

• The reaction progress is monitored by TLC.

• The deprotected intermediate is purified by column chromatography.

Step 4: Final Modification and Purification

• The final structural modifications to yield 27-alkyne cholesterol are performed.

• The final product is purified to a high degree using techniques such as column chromatography and recrystallization to yield a white crystalline solid.

Quantitative Data for Synthesis

The following table summarizes typical quantitative data for the synthesis of cholesterol analogs, which can be adapted for the synthesis of 27-alkyne cholesterol.

Table 2: Representative Quantitative Data for Cholesterol Analog Synthesis

Step	Starting Material	Key Reagents	Solvent	Reaction Time	Temperature	Yield (%)
Protection	Pregnenolone (1 eq)	TBDMSCl (1.2 eq), Imidazole (2.5 eq)	DCM	2-4 h	Room Temp.	95-98
Side-Chain Elongation	Protected Pregnenolone	Grignard/Wittig reagents	Anhydrous Ether/THF	12-24 h	0°C to Room Temp.	Variable
Alkyne Introduction	Elongated Intermediate	Lithium Acetylide	Anhydrous THF	4-6 h	-78°C to Room Temp.	60-70
Deprotection	Protected Alkyne Cholesterol	TBAF (1.1 eq)	THF	1-2 h	Room Temp.	90-95

Note: Yields are representative and can vary based on specific reaction conditions and scale.

Applications in Research and Drug Development

27-Alkyne cholesterol is a versatile tool for studying various aspects of cholesterol biology. Its primary application lies in its ability to be visualized and tracked within cellular systems.

Metabolic Labeling and Imaging

The terminal alkyne allows for the covalent attachment of a variety of reporter molecules, such as fluorescent dyes or affinity tags (e.g., biotin), that have a corresponding azide (B81097) group. This enables researchers to visualize the subcellular localization of cholesterol and its metabolites.

Experimental Workflow: Click Chemistry-Based Cellular Imaging

The following diagram illustrates a typical workflow for labeling and imaging cellular cholesterol using 27-alkyne cholesterol.

Caption: Experimental workflow for cellular imaging.

Studying Cholesterol Transport and Signaling

27-Alkyne cholesterol has been instrumental in elucidating the pathways of cholesterol transport. For instance, it has been used to study the role of Niemann-Pick C1-Like 1 (NPC1L1) in intestinal cholesterol absorption.[8] By tracking the uptake and esterification of 27-alkyne cholesterol in intestinal cells, researchers can investigate the mechanisms of cholesterol transport and the effects of potential drug candidates.

Conclusion

27-Alkyne cholesterol is a powerful and versatile chemical probe that has significantly advanced our ability to study the complex biology of cholesterol. Its straightforward synthesis from a common precursor and its compatibility with bioorthogonal click chemistry make it an invaluable tool for researchers in lipid biology, cell biology, and drug discovery. The ability to visualize and track cholesterol in its native environment provides unprecedented insights into its metabolic pathways and its role in health and disease.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. Synthesis of a Side Chain Alkyne Analogue of Sitosterol as a Chemical Probe for Imaging in Plant Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vectorlabs.com [vectorlabs.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]
• 7. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]

Probing the Unseen: A Technical Guide to the Discovery and Development of Alkyne Cholesterol Probes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesterol is a cornerstone of cellular biology, vital for maintaining the structural integrity of membranes and serving as a precursor for essential molecules like steroid hormones and bile acids.[1] Its intricate transport and metabolism are tightly regulated, and dysregulation is implicated in numerous diseases. Traditional methods for studying cholesterol, such as fluorescently tagged analogs, often suffer from limitations where the bulky fluorophore perturbs the molecule's natural behavior. The advent of bioorthogonal chemistry, specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry," has revolutionized our ability to study biomolecules in their native environment.[2][3] This guide provides an in-depth overview of the discovery, development, and application of alkyne-containing cholesterol probes—powerful tools that allow for precise, minimally invasive visualization and analysis of cholesterol trafficking, metabolism, and protein interactions.[4][5]

The Core Principle: Click Chemistry

The power of alkyne cholesterol probes lies in their two-step detection process. First, a cholesterol analog containing a small, biologically inert alkyne group is introduced to cells.[2] This probe is metabolized and distributed similarly to endogenous cholesterol.[6] After a period of incorporation, the cells are fixed, and a "click reaction" is performed. This reaction covalently links the alkyne group on the cholesterol probe to a reporter molecule (e.g., a fluorophore or biotin) that contains a complementary azide (B81097) group.[7] This approach allows for sensitive detection without the initial steric hindrance of a large reporter group.[3]

Key Developments in Alkyne Cholesterol Probes

Terminal Alkyne Cholesterol Analogs

A foundational development in this field was the creation of cholesterol analogs with a terminal alkyne group on the isooctyl tail. One such novel probe, (25R)-25-ethinyl-26-nor-3-hydroxycholest-5-en, was shown to be an effective substrate for various cellular enzymes, including cholesterol oxidases and acyltransferases, in species ranging from yeast to humans.[6] This versatility allows it to be used to trace both cholesterol metabolism and its subcellular localization in organelles like the Golgi apparatus, plasma membrane, endoplasmic reticulum, and mitochondria.[6][8]

Photoactivatable Diazirine Alkyne Probes

To study cholesterol-protein interactions, a more advanced class of probes was developed that incorporates both an alkyne group for detection and a photoactivatable diazirine group for covalent cross-linking.[9] Upon exposure to UV light, the diazirine forms a highly reactive carbene that covalently binds to nearby molecules, effectively "trapping" interacting proteins. The alkyne handle is then used to attach a reporter tag for subsequent identification and analysis.[10]

A panel of these probes, including LKM38, KK174, and KK175, was developed to investigate how the position of these modifications affects the probe's fidelity as a cholesterol mimic.[9][11] Through rigorous testing, LKM38 emerged as a high-fidelity analog, capable of sustaining the growth of cholesterol-dependent cells and correctly regulating cholesterol homeostatic pathways.[9][10][11]

Visualizing Cholesterol's Journey: Signaling and Workflow

Intracellular Cholesterol Trafficking Pathway

Cholesterol's journey through the cell is complex. When delivered via Low-Density Lipoprotein (LDL) particles, it enters the cell through endocytosis and is transported through early and late endosomes to the lysosome.[1][12] From the lysosome, free cholesterol is distributed to other organelles, primarily the endoplasmic reticulum (ER) for storage and regulation, and the plasma membrane to maintain structural integrity.[1][11][12] Alkyne probes have been instrumental in visualizing this pathway.

Caption: Intracellular trafficking pathway of lipoprotein-derived cholesterol.

General Experimental Workflow

The application of alkyne cholesterol probes follows a standardized workflow, beginning with cellular labeling and culminating in detection. This process enables researchers to visualize the probe's distribution or identify its binding partners.

Caption: General experimental workflow for alkyne cholesterol probe application.

Quantitative Data Summary

The development of these probes has been supported by extensive quantitative analysis to validate their function as reliable cholesterol mimics.

Table 1: Comparison of Diazirine Alkyne Probes in Functional Assays

Probe Name	Support for Growth of Cholesterol-Auxotrophic Cells	Regulation of SREBP2 Target Gene (HMGCS)	Notes	Reference
Cholesterol	Robust Growth	Strong Suppression	Positive Control	[9][10]
LKM38	Partial Support	Strong Suppression	Emerged as the most promising mimic.	[9][10]
KK174	Cytotoxic	Strong Suppression	Modifications may interfere with essential functions.	[9][10]
KK175	Cytostatic (Inhibited Growth)	Strong Suppression	Modifications may interfere with essential functions.	[9][10]
trans-sterol	Cytotoxic	Strong Suppression	A previously described probe, showed limited mimicry.	[9][10]

Table 2: Typical Experimental Conditions for Alkyne Cholesterol Labeling

Parameter	Condition	Purpose	Reference
Cell Line	U2OS-SRA, NIH-3T3, HeLa	Common cell lines for studying cholesterol trafficking.	[9][13][14]
Probe Concentration	10 - 20 µM	Effective labeling without significant toxicity.	[9][13][15]
Incubation Time	12 - 16 hours	Allows for sufficient metabolic incorporation and distribution.	[6][13][15]
Fixation	3.7% Formaldehyde or Paraformaldehyde	Preserves cell structure for imaging.	[13][16]
Permeabilization	0.1 - 0.5% Triton X-100 in PBS	Allows click reaction reagents to enter the cell.	[16]
Click Reaction Time	30 minutes at room temperature	Sufficient for efficient ligation of the reporter tag.	[14][17]

Key Experimental Protocols

Protocol 1: General Cell Labeling with Alkyne Cholesterol

This protocol describes the steps for labeling adherent cells in culture with an alkyne cholesterol probe for subsequent fluorescence microscopy.

• Cell Seeding: Seed cells (e.g., NIH-3T3 or U2OS) onto glass coverslips in a 24-well plate at a density that will result in 50-70% confluency on the day of the experiment.

• Probe Preparation: Prepare a stock solution of the alkyne cholesterol probe (e.g., 10 mM in DMSO or ethanol).

• Labeling: The next day, remove the culture medium and replace it with fresh medium containing the alkyne cholesterol probe at a final concentration of 10-20 µM.[13][15] For probes with low solubility, pre-complexing with methyl-β-cyclodextrin may be required.

• Incubation: Incubate the cells for 12-16 hours at 37°C in a 5% CO₂ incubator to allow for probe uptake and equilibration within cellular membranes.[6][15]

• Washing: Gently wash the cells three times with 1x Phosphate-Buffered Saline (PBS) to remove excess, unincorporated probe.

• Fixation: Fix the cells by adding 3.7-4% paraformaldehyde (PFA) in PBS and incubating for 15 minutes at room temperature.[16]

• Washing after Fixation: Wash the cells twice with PBS.

• Permeabilization: Permeabilize the cells by incubating with 0.2% Triton X-100 in PBS for 10-20 minutes at room temperature.[16] This step is crucial for allowing the click chemistry reagents to access intracellular probes.

• Washing after Permeabilization: Wash the cells three times with 3% Bovine Serum Albumin (BSA) in PBS.[16] The cells are now ready for the click reaction.

Protocol 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) in Fixed Cells

This protocol provides a recipe for the click reaction cocktail to attach a fluorescent azide reporter to the alkyne-labeled cholesterol.

• Reagent Preparation (Stock Solutions):

  • Azide-Fluorophore: Prepare a 2-5 mM stock solution in DMSO.

  • Copper(II) Sulfate (CuSO₄): Prepare a 20 mM stock solution in deionized water.[18]

  • Copper(I)-Stabilizing Ligand (e.g., THPTA): Prepare a 100 mM stock solution in deionized water.[18]

  • Reducing Agent (e.g., Sodium Ascorbate): Prepare a fresh 300 mM stock solution in deionized water immediately before use.[18]

• Click Cocktail Preparation: Prepare the reaction cocktail immediately before use. For a 500 µL final volume (sufficient for one coverslip), add the reagents in the following order, vortexing gently after each addition:[14][17][18]

  • 440 µL of PBS

  • 10 µL of 20 mM CuSO₄ (Final concentration: 0.4 mM)

  • 10 µL of 100 mM THPTA ligand (Final concentration: 2 mM)

  • 20 µL of Azide-Fluorophore stock (e.g., 2.5 mM stock for a final concentration of 100 µM)

  • 10 µL of 300 mM Sodium Ascorbate (Final concentration: 6 mM) Note: The final concentrations can be optimized. The reducing agent must be added last to initiate the reaction.[18]

• Reaction Incubation: Remove the wash buffer from the fixed and permeabilized cells and add the 500 µL of the click reaction cocktail. Incubate for 30-60 minutes at room temperature, protected from light.[17]

• Final Washes: Wash the cells three times with PBS.

• Mounting and Imaging: Mount the coverslip onto a microscope slide using an appropriate mounting medium (e.g., containing DAPI for nuclear counterstaining). The slide is now ready for visualization with a fluorescence microscope.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]
• 4. vectorlabs.com [vectorlabs.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. jenabioscience.com [jenabioscience.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. Synthesis and characterization of diazirine alkyne probes for the study of intracellular cholesterol trafficking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. profiles.wustl.edu [profiles.wustl.edu]
• 12. Schematic representation of the intracellular cholesterol transport pathway [pfocr.wikipathways.org]
• 13. Bioorthogonal probes for imaging sterols in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Development of a Click-Chemistry Reagent Compatible with Mass Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. salic.med.harvard.edu [salic.med.harvard.edu]
• 16. researchgate.net [researchgate.net]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. broadpharm.com [broadpharm.com]

Unveiling Cholesterol's Journey: A Technical Guide to 27-Alkyne Cholesterol's Cellular Uptake and Metabolism

For researchers, scientists, and drug development professionals, this in-depth guide provides a comprehensive overview of the cellular uptake and metabolism of 27-Alkyne Cholesterol, a powerful tool for tracing cholesterol trafficking and metabolism. This document details the experimental protocols, summarizes key quantitative data, and visualizes the intricate pathways involved.

27-Alkyne Cholesterol is a modified version of cholesterol that contains a terminal alkyne group, enabling its detection via a highly specific and versatile "click chemistry" reaction.[1][2][3][4] This analog closely mimics the behavior of native cholesterol, making it an invaluable probe for studying cholesterol's complex journey into and through the cell.[5][6] It is recognized by key cellular machinery involved in cholesterol transport and metabolism, including enzymes from various species such as humans, rats, and yeast.[1][2][7][8]

Cellular Uptake: An NPC1L1-Dependent Pathway

The intestinal absorption of 27-Alkyne Cholesterol is primarily mediated by the Niemann-Pick C1-Like 1 (NPC1L1) protein, the same transporter responsible for dietary cholesterol uptake.[9][10][11][12] This dependence makes 27-Alkyne Cholesterol an excellent tool for studying the mechanisms of cholesterol absorption and the effects of inhibitors like ezetimibe (B1671841), a drug that targets NPC1L1.[9][10][11][12]

Studies in human intestinal Caco-2 cells and mouse models have demonstrated that the uptake of 27-Alkyne Cholesterol is significantly reduced in the presence of ezetimibe.[9][10][12] For instance, in mouse small intestine, ezetimibe was found to reduce the total uptake of 27-alkyne cholesterol by approximately 75%.[9][10][12] This inhibition highlights the critical role of NPC1L1 in the initial step of this cholesterol analog's cellular journey.

The uptake process is also dependent on clathrin-mediated endocytosis.[9][11][12] Inhibition of this process with agents like Pitstop 2 leads to a significant decrease in the esterification of 27-Alkyne Cholesterol, indicating that its internalization is a crucial prerequisite for its subsequent metabolic processing.[9][11][12]

Visualizing the Uptake Pathway

Caption: Cellular uptake of 27-Alkyne Cholesterol via NPC1L1.

Intracellular Metabolism: Esterification and Beyond

Once inside the cell, 27-Alkyne Cholesterol is transported to the endoplasmic reticulum (ER), where it undergoes esterification, a key step in cellular cholesterol homeostasis.[10] This process is catalyzed by Acyl-CoA: cholesterol acyltransferase (ACAT) enzymes.[9][10] Inhibition of ACAT leads to a reduction in the formation of 27-Alkyne Cholesteryl esters, confirming that this analog is a substrate for these enzymes.[9][10]

The alkyne tag allows for the visualization and quantification of both free 27-Alkyne Cholesterol and its esterified form, providing a dynamic view of cholesterol metabolism.[5][6] This capability is crucial for understanding how cells manage their cholesterol pools and for evaluating the efficacy of drugs that target cholesterol metabolism.

Beyond esterification, 27-Alkyne Cholesterol has been shown to be a substrate for other enzymes involved in cholesterol metabolism, such as cholesterol oxidases and hydroxylases.[1][5][6][7][8] This broad enzymatic acceptance further validates its use as a reliable tracer for a variety of metabolic pathways.

Quantitative Data Summary

Experimental System	Treatment	Effect on 27-Alkyne Cholesterol	Reference
Human Caco-2 cells	Ezetimibe	Significant inhibition of esterification	[9][10]
Human Caco-2 cells	Pitstop 2 (Clathrin inhibitor)	Diminished ester levels	[9][11]
Human Caco-2 cells	ACAT inhibitors	Reduced esterification	[9][10]
Mouse small intestine	Ezetimibe	~75% reduction in total uptake	[9][10][12]

Experimental Protocols

Caco-2 Cell Culture and Treatment

• Cell Culture: Human intestinal epithelial Caco-2 cells are cultured on Transwell inserts to allow for differentiation into a polarized monolayer that mimics the intestinal barrier.[9]

• Micelle Preparation: Micelles containing 27-Alkyne Cholesterol are prepared to simulate the physiological conditions of lipid absorption.

• Incubation: Differentiated Caco-2 cells are incubated with the 27-Alkyne Cholesterol-containing micelles in the presence or absence of inhibitors such as ezetimibe or Pitstop 2.[9][10]

• Lipid Extraction: After incubation, cellular lipids are extracted using standard solvent extraction methods.[13]

• Click Chemistry and Detection: The extracted lipids are subjected to a copper-catalyzed cycloaddition reaction with an azide-functionalized fluorescent dye (e.g., 3-azido-7-hydroxycoumarin).[13] The labeled lipids are then resolved by thin-layer chromatography (TLC) and visualized using a fluorometric scanner.[13]

In Vivo Mouse Intestinal Loop Assay

• Animal Model: C57BL/6J mice are used for in vivo studies.[9][10]

• Surgical Procedure: A closed loop of the small intestine is surgically created.

• Injection: Micelles containing 27-Alkyne Cholesterol, with or without ezetimibe, are injected into the closed intestinal loop.[9][10]

• Tissue Harvesting and Analysis: After a defined period, the intestinal loop is harvested, and lipids are extracted from the intestinal epithelial cells. The amount of absorbed 27-Alkyne Cholesterol is then quantified using click chemistry and appropriate analytical techniques.[13]

Experimental Workflow Visualization

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. 27-Alkyne Cholesterol, 1527467-07-7 | BroadPharm [broadpharm.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. researchgate.net [researchgate.net]
• 6. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. prod-vector-labs-wordpress-media.s3.amazonaws.com:443 [prod-vector-labs-wordpress-media.s3.amazonaws.com:443]
• 8. vectorlabs.com [vectorlabs.com]
• 9. journals.physiology.org [journals.physiology.org]
• 10. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.physiology.org [journals.physiology.org]
• 12. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journals.physiology.org [journals.physiology.org]

27-Alkyne Cholesterol: A Technical Guide to a Powerful Mimic of Natural Cholesterol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesterol is a fundamental component of mammalian cell membranes, playing a crucial role in maintaining membrane fluidity, integrity, and the formation of specialized membrane domains such as lipid rafts.[1] Its intricate trafficking and metabolism are tightly regulated, and dysregulation is implicated in numerous diseases, including cardiovascular disease and neurodegenerative disorders.[2][3][4] Studying the dynamic processes of cholesterol transport, localization, and its involvement in signaling pathways has been historically challenging due to the difficulty in tagging and visualizing native cholesterol without significantly altering its properties. The development of 27-alkyne cholesterol has provided a powerful tool to overcome these challenges. This in-depth technical guide explores the utility of 27-alkyne cholesterol as a mimic of natural cholesterol, detailing its biochemical properties, experimental applications, and its role in elucidating complex biological pathways.

27-Alkyne cholesterol is a chemically modified version of cholesterol that incorporates a terminal alkyne group on its side chain.[1][5][6] This seemingly minor modification is the key to its utility, as the alkyne group serves as a bioorthogonal handle for "click chemistry."[6] This highly specific and efficient chemical reaction allows for the covalent attachment of a wide array of reporter molecules, such as fluorescent dyes or biotin, enabling the visualization and tracking of the cholesterol analog within cells and organisms.[5][6] Importantly, 27-alkyne cholesterol is recognized by various cellular enzymes, including cholesterol oxidases, hydroxylases, and acyl transferases, and is metabolized in a manner similar to its natural counterpart.[1][5][6][7] This acceptance by the cellular machinery makes it an excellent surrogate for studying the lifecycle of cholesterol, from its uptake and transport to its esterification and subcellular localization in organelles like the Golgi apparatus, endoplasmic reticulum, and mitochondria.[1][5][7]

Data Presentation

Biochemical Properties and Enzyme Kinetics

A critical aspect of a cholesterol mimic is its interaction with enzymes that metabolize cholesterol. The following table summarizes the key biochemical properties of 27-alkyne cholesterol and its kinetic parameters with cholesterol oxidase.

Property	27-Alkyne Cholesterol	Natural Cholesterol	Reference
Molecular Formula	C₂₈H₄₄O	C₂₇H₄₆O	[1]
Molecular Weight	396.66 g/mol	386.65 g/mol	[1]
Key Functional Group	Terminal Alkyne	Saturated Side Chain	[5][6]
Substrate for Cholesterol Oxidase	Yes	Yes	[7][8]
Michaelis-Menten Constant (K_m) for Cholesterol Oxidase	19.4 µM	Varies depending on conditions	[9]

Cellular Uptake and Metabolism

The utility of 27-alkyne cholesterol as a tracer for cholesterol absorption is highlighted by its behavior in intestinal epithelial cells, where its uptake is mediated by the Niemann-Pick C1-Like 1 (NPC1L1) protein, the target of the cholesterol-lowering drug ezetimibe.

Parameter	Condition	Observation	Reference
Cellular Uptake in Caco-2 cells	Control	Time-dependent increase in esterification	[10]
+ 50 µM Ezetimibe	Significant inhibition of esterification	[10]
+ 25 µM Pitstop 2 (Endocytosis inhibitor)	Diminished esterification, similar to Ezetimibe	[10]
In Vivo Uptake in Mouse Small Intestine	+ Ezetimibe	~75% reduction in total alkyne cholesterol uptake	[10]
Esterification in Caco-2 cells	+ ACAT2 Inhibitors (Sandoz-58-035 or avasimibe)	Largely reduced alkyne cholesterol esterification	[10]

Experimental Protocols

This section provides detailed methodologies for key experiments involving 27-alkyne cholesterol.

Metabolic Labeling of Cultured Cells

This protocol describes the incorporation of 27-alkyne cholesterol into cultured cells for subsequent analysis.

Materials:

• 27-alkyne cholesterol (stock solution in DMSO or ethanol)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Cells of interest (e.g., Caco-2, HeLa, U2OS)

Procedure:

• Cell Seeding: Plate cells on a suitable culture vessel (e.g., glass-bottom dish for imaging, multi-well plate for biochemical assays) and allow them to adhere and reach the desired confluency.

• Preparation of Labeling Medium: Prepare the complete culture medium containing the desired final concentration of 27-alkyne cholesterol. A typical starting concentration is 5-10 µM.[10] The solvent concentration should be kept low (typically <0.5%) to avoid toxicity.

• Incubation: Remove the existing culture medium from the cells and replace it with the labeling medium. Incubate the cells for a desired period (e.g., 4 to 18 hours) under standard cell culture conditions (37°C, 5% CO₂).[10] The incubation time can be optimized depending on the experimental goals.

• Washing: After incubation, remove the labeling medium and wash the cells three times with warm PBS to remove any unincorporated 27-alkyne cholesterol.

• Proceed to Downstream Applications: The labeled cells are now ready for fixation, click chemistry, lipid extraction, or live-cell imaging.

Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) for Fluorescence Imaging

This protocol details the "click" reaction to attach a fluorescent azide (B81097) probe to the alkyne group of the incorporated 27-alkyne cholesterol.

Materials:

• Metabolically labeled cells (from Protocol 1)

• 4% Paraformaldehyde (PFA) in PBS for fixation

• 0.1% Triton X-100 in PBS for permeabilization

• Fluorescent azide probe (e.g., Azide-Fluor 488, Azide-Fluor 545)

• Click-iT® Cell Reaction Buffer Kit or individual components:

  • Copper(II) sulfate (B86663) (CuSO₄)

  • Reducing agent (e.g., Sodium Ascorbate)

  • Copper chelator/ligand (e.g., TBTA)

• PBS

Procedure:

• Fixation: Wash the labeled cells with PBS and then fix with 4% PFA in PBS for 15 minutes at room temperature.

• Permeabilization: Wash the fixed cells twice with PBS and then permeabilize with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

• Washing: Wash the permeabilized cells twice with PBS.

• Preparation of Click Reaction Cocktail: Prepare the click reaction cocktail immediately before use. For a typical reaction, mix the fluorescent azide, CuSO₄, and the reducing agent in the reaction buffer according to the manufacturer's instructions. A common final concentration for the fluorescent azide is 1-5 µM.

• Click Reaction: Remove the wash buffer from the cells and add the click reaction cocktail. Incubate for 30-60 minutes at room temperature, protected from light.

• Washing: Remove the reaction cocktail and wash the cells three times with PBS.

• Imaging: The cells are now ready for fluorescence microscopy. Counterstaining for the nucleus (e.g., with DAPI) or other organelles can be performed if desired.

Mandatory Visualization

Signaling Pathway: NPC1L1-Mediated Cholesterol Uptake

The following diagram illustrates the key steps in the uptake of 27-alkyne cholesterol via the NPC1L1-dependent pathway in intestinal epithelial cells.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. Significance of sterol structural specificity. Desmosterol cannot replace cholesterol in lipid rafts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Progress in the Study of Sterol Regulatory Element Binding Protein 1 Signal Pathway [gavinpublishers.com]
• 4. SREBPs: activators of the complete program of cholesterol and fatty acid synthesis in the liver - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sterol regulatory element-binding protein - Wikipedia [en.wikipedia.org]
• 6. vectorlabs.com [vectorlabs.com]
• 7. researchgate.net [researchgate.net]
• 8. Sterol regulatory element-binding proteins (SREBPs) as regulators of lipid metabolism: polyunsaturated fatty acids oppose cholesterol-mediated induction of SREBP-1 maturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Multiplexed lipid metabolic tracing using click chemistry mass spectrometric reporter molecules [protocols.io]
• 10. 27-Hydroxycholesterol Inhibits Sterol Regulatory Element-Binding Protein 1 Activation and Hepatic Lipid Accumulation in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling Cholesterol's Journey: A Technical Guide to 27-Alkyne Cholesterol's In Vivo and In Vitro Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

27-Alkyne Cholesterol is a powerful chemical tool that has emerged as a cornerstone in the study of cholesterol metabolism, trafficking, and protein interactions. This modified cholesterol analog, featuring a terminal alkyne group on its side chain, allows for the precise tracking and visualization of cholesterol's intricate pathways within living systems. Through a highly specific and bioorthogonal "click chemistry" reaction, researchers can attach a variety of reporter molecules, such as fluorophores or biotin, to the alkyne handle. This enables a wide range of applications, from high-resolution imaging of subcellular cholesterol distribution to the identification and quantification of cholesterol-binding proteins. This technical guide provides an in-depth overview of the core in vivo and in vitro applications of 27-Alkyne Cholesterol, complete with experimental protocols, quantitative data, and pathway visualizations to empower your research.

Core Concepts: The Power of Click Chemistry

The utility of 27-Alkyne Cholesterol lies in its ability to participate in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry.[1][2] This reaction is highly efficient, specific, and biocompatible, allowing for the covalent labeling of the alkyne-tagged cholesterol with an azide-containing probe within complex biological environments with minimal off-target effects.[3]

In Vitro Applications: Cellular Cholesterol Dynamics

Metabolic Labeling and Imaging of Cellular Cholesterol

27-Alkyne Cholesterol is readily taken up by cells and incorporated into cellular membranes and metabolic pathways, mimicking the behavior of endogenous cholesterol.[2] This allows for the direct visualization of cholesterol distribution and trafficking.

Experimental Workflow: Cellular Labeling and Imaging

Caption: Workflow for labeling and imaging cellular cholesterol.

Investigating Cholesterol Uptake and Efflux Pathways

A key application of 27-Alkyne Cholesterol is the study of specific cholesterol transport mechanisms. Research has extensively used this tool to elucidate the role of Niemann-Pick C1-Like 1 (NPC1L1) in intestinal cholesterol absorption.[4][5]

Signaling Pathway: NPC1L1-Mediated Cholesterol Uptake

The NPC1L1 protein, located on the apical membrane of enterocytes, plays a crucial role in the uptake of dietary and biliary cholesterol.[6] Ezetimibe (B1671841), a potent cholesterol absorption inhibitor, targets NPC1L1.[7][8]

Caption: NPC1L1-mediated uptake of 27-Alkyne Cholesterol.

In Vivo Applications: Systemic Cholesterol Metabolism

Tracing Cholesterol Absorption in Animal Models

In vivo studies in mice have demonstrated that 27-Alkyne Cholesterol is a reliable tracer for measuring intestinal cholesterol absorption.[4][5] These studies have confirmed the inhibitory effect of ezetimibe on this process.

Investigating Lipid-Protein Interactions

By coupling 27-Alkyne Cholesterol to a biotin-azide reporter, researchers can perform pulldown assays to identify and study cholesterol-binding proteins. This approach is valuable for discovering novel protein interactions and understanding the regulatory roles of cholesterol.

Experimental Workflow: Identifying Cholesterol-Binding Proteins

References

• 1. researchgate.net [researchgate.net]
• 2. vectorlabs.com [vectorlabs.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. researchgate.net [researchgate.net]
• 8. Inhibition of Cholesterol Absorption by Ezetimibe - Page 3 [medscape.com]

An In-depth Technical Guide to 27-Alkyne Cholesterol for Studying Cholesterol Homeostasis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 27-alkyne cholesterol, a powerful chemical probe for elucidating the complex mechanisms of cholesterol homeostasis. Its unique alkyne functional group allows for versatile detection and manipulation through click chemistry, enabling detailed investigation of cholesterol trafficking, metabolism, and protein interactions.

Introduction to 27-Alkyne Cholesterol

27-alkyne cholesterol is a synthetic analog of cholesterol that incorporates a terminal alkyne group on the sterol side chain.[1][2][3] This modification is minimally disruptive, allowing the molecule to mimic the behavior of native cholesterol within cellular systems.[4][5] It is recognized by key enzymes involved in cholesterol metabolism, such as acyl-CoA:cholesterol acyltransferases (ACAT), hydroxylases, and cholesterol oxidases, and is transported via cellular machinery like the Niemann-Pick C1-Like 1 (NPC1L1) transporter.[4][5][6][7][8] The presence of the alkyne handle permits the covalent attachment of various reporter tags (e.g., fluorophores, biotin) via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a highly specific and efficient bioorthogonal reaction known as "click chemistry".[6][9][10][11][12][13] This enables researchers to trace, visualize, and isolate 27-alkyne cholesterol and its metabolites, providing invaluable insights into cholesterol dynamics in both in vitro and in vivo models.[4][5][7][9]

Physicochemical Properties and Specifications

A summary of the key properties of 27-alkyne cholesterol is presented in Table 1. This information is critical for its proper handling, storage, and use in experimental setups.

Property	Value	Reference(s)
CAS Number	1527467-07-7	[1][9][10]
Molecular Formula	C₂₈H₄₄O	[1][9][10]
Molecular Weight	396.66 g/mol	[1][9][10]
Appearance	White crystalline solid	[9][14]
Purity	>95% (¹H NMR)	[9][14]
Solubility	DMSO, DMF, Ethanol	[1][9][10]
Storage Conditions	-20°C, desiccated, protected from light	[6][9][10]

Quantitative Data from In Vitro Studies

The functional utility of 27-alkyne cholesterol as a cholesterol mimic has been validated in several studies. Table 2 summarizes key quantitative findings that underscore its suitability for studying cholesterol-related enzymatic processes and transport.

Parameter	Description	Value / Finding	Cell/System Type	Reference(s)
Enzyme Kinetics (Cholesterol Oxidase)	Michaelis-Menten constant (Km) for cholesterol oxidase from Brevibacterium sp., indicating substrate affinity.	K_m = 19.4 µM	In vitro enzyme assay	[5]
Inhibition of Cholesterol Esterification	Reduction in 27-alkyne cholesterol esterification upon treatment with the NPC1L1 inhibitor, ezetimibe.	~90% reduction in esterification	Caco-2 cells	[4]
Inhibition of Cholesterol Uptake	Reduction in total 27-alkyne cholesterol uptake in the presence of ezetimibe.	~75% reduction in uptake	Mouse small intestine	[8]
SREBP2 Pathway Regulation	Suppression of HMGCS (an SREBP2 target gene) expression, a key response in cholesterol homeostasis.	Suppression to a similar degree as native cholesterol	U2OS-SRA cells	[15][16]

Key Experimental Workflows and Signaling Pathways

The versatility of 27-alkyne cholesterol allows for its application in a variety of experimental workflows to probe cholesterol homeostasis.

This diagram outlines the fundamental steps for utilizing 27-alkyne cholesterol to study its fate within a cellular system.

Caption: General workflow for metabolic labeling and analysis using 27-alkyne cholesterol.

27-alkyne cholesterol has been instrumental in delineating the pathway of intestinal cholesterol absorption mediated by NPC1L1.[4][8]

Caption: NPC1L1-mediated uptake and esterification of 27-alkyne cholesterol.

Leveraging the alkyne tag, researchers can identify proteins that interact with cholesterol, offering insights into its regulatory roles.

Caption: Workflow for identifying cholesterol-binding proteins via pull-down assay.

Detailed Experimental Protocols

The following protocols provide a starting point for researchers. Optimization may be required based on the specific cell type and experimental goals.

• Cell Culture: Plate cells (e.g., Caco-2, U2OS) in an appropriate culture vessel and grow to 80-90% confluency.

• Starvation (Optional): For uptake studies, it may be beneficial to deplete cellular cholesterol. Replace the growth medium with a medium containing lipoprotein-deficient serum (LPDS) for 12-24 hours prior to labeling.

• Labeling Medium Preparation: Prepare the labeling medium. For uptake from micelles (e.g., in Caco-2 cells), micelles can be prepared with 10 mM L-α-phosphatidylcholine, 0.3 mM oleic acid, 5 mM taurocholate, and 10 µM 27-alkyne cholesterol.[4] For general labeling, 27-alkyne cholesterol can be added to the culture medium at a final concentration of 1-10 µM from a concentrated stock in DMSO or ethanol.

• Incubation: Remove the culture medium and add the 27-alkyne cholesterol-containing medium to the cells. Incubate for the desired time (e.g., 4-18 hours) at 37°C in a CO₂ incubator.[4]

• Washing: After incubation, aspirate the labeling medium and wash the cells 2-3 times with ice-cold phosphate-buffered saline (PBS) to remove unincorporated probe.

• Downstream Processing: The cells are now ready for fixation, lysis, or lipid extraction, depending on the subsequent analysis.

This protocol is for labeling fixed cells.

• Fixation: After washing (Protocol 1, Step 5), fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization: Wash the cells twice with PBS, then permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

• Click Reaction Cocktail: Prepare the click reaction cocktail immediately before use. For a 1 mL reaction, combine:

  • 880 µL PBS

  • 10 µL of a 100 mM CuSO₄ stock solution

  • 10 µL of a 500 mM Tris(2-carboxyethyl)phosphine (TCEP) stock solution

  • 100 µL of a 100 µM azide-fluorophore (e.g., Azide-Alexa Fluor 488) stock in DMSO

  • Note: Premixing CuSO₄ and TCEP can improve reaction efficiency.

• Labeling: Aspirate the permeabilization buffer and add the click reaction cocktail to the cells. Incubate for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS.

• Counterstaining and Mounting: If desired, counterstain nuclei with DAPI. Mount the coverslip on a microscope slide with an appropriate mounting medium.

• Imaging: Visualize the cells using a fluorescence microscope with filter sets appropriate for the chosen fluorophore.

• Cell Harvesting: After washing (Protocol 1, Step 5), scrape the cells into 0.4 mL of PBS and transfer to a glass vial.

• Lipid Extraction (Bligh-Dyer Method): a. Add 1 mL of methanol (B129727) and 0.5 mL of chloroform (B151607) to the cell suspension. Vortex thoroughly. b. Add another 0.5 mL of chloroform and vortex. c. Add 1 mL of water and vortex. d. Centrifuge at 1,700 x g for 10 minutes to separate the phases.[4] e. Carefully collect the lower organic phase, which contains the lipids.

• Click Reaction on Extracted Lipids: a. Dry the extracted lipids under a stream of nitrogen. b. Resuspend the lipid film in a small volume of chloroform/methanol (2:1). c. Perform a click reaction by adding an azide-fluorophore (e.g., 3-azido-7-hydroxycoumarin), CuSO₄, and a reducing agent (e.g., TCEP or sodium ascorbate).[4] Incubate as required.

• Thin-Layer Chromatography (TLC): a. Spot the reaction mixture onto a silica (B1680970) TLC plate. Include standards for free 27-alkyne cholesterol and its esterified form if available. b. Develop the plate in a TLC chamber with an appropriate solvent system (e.g., hexane:diethyl ether:acetic acid, 80:20:1 v/v/v) to separate free cholesterol from cholesteryl esters. c. Air-dry the plate.

• Visualization: Image the TLC plate using a fluorometric scanner or UV transilluminator, depending on the fluorophore used.[4] Densitometry can be used for quantification.

• Metabolic Labeling: Label cells with 27-alkyne cholesterol as described in Protocol 1.

• Cell Lysis: Lyse the cells in a non-denaturing lysis buffer (e.g., 50 mM HEPES pH 7.4, 150 mM NaCl, 1% Igepal CA-630) supplemented with protease and phosphatase inhibitors.[17] Centrifuge to pellet cell debris and collect the supernatant.

• Protein Quantification: Determine the protein concentration of the lysate using a BCA or Bradford assay.

• Click Reaction: To 100 µg - 1 mg of protein lysate, add the click chemistry reagents: azide-biotin, a copper(I) source (e.g., CuSO₄ and a reducing agent), and a copper-chelating ligand (e.g., BTTAA) to improve efficiency and reduce protein damage.[17] Incubate for 1-2 hours at room temperature.

• Affinity Purification: a. Add streptavidin-coated magnetic or agarose (B213101) beads to the lysate and incubate for 1-4 hours at 4°C with rotation to capture biotin-labeled complexes. b. Pellet the beads and discard the supernatant. c. Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

• Elution and Digestion: a. Elute the bound proteins from the beads using a denaturing buffer (e.g., SDS-PAGE sample buffer) and heat. b. Alternatively, perform on-bead digestion by resuspending the beads in a digestion buffer with a protease such as trypsin.

• Mass Spectrometry: Analyze the resulting peptides by LC-MS/MS to identify the captured proteins. Compare results to a control sample (e.g., cells not treated with 27-alkyne cholesterol) to identify specific interactors.

Conclusion

27-Alkyne cholesterol is a robust and versatile tool for the modern cell biologist and drug discovery scientist. Its ability to closely mimic endogenous cholesterol, combined with the power of click chemistry for detection and isolation, provides an unprecedented window into the intricate processes of cholesterol homeostasis. The protocols and data presented in this guide offer a solid foundation for researchers to design and execute novel experiments aimed at unraveling the roles of cholesterol in health and disease.

References

• 1. caymanchem.com [caymanchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. vectorlabs.com [vectorlabs.com]
• 7. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. vectorlabs.com [vectorlabs.com]
• 10. 27-Alkyne Cholesterol, 1527467-07-7 | BroadPharm [broadpharm.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Введение в клик-химию: новый метод мечения и модификации биомолекул [ru.lumiprobe.com]
• 13. Click Chemistry – Med Chem 101 [medchem101.com]
• 14. prod-vector-labs-wordpress-media.s3.amazonaws.com:443 [prod-vector-labs-wordpress-media.s3.amazonaws.com:443]
• 15. Synthesis and characterization of diazirine alkyne probes for the study of intracellular cholesterol trafficking - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. PRIDE - PRoteomics IDEntifications Database [ebi.ac.uk]

Protocols & Analytical Methods

Application Notes and Protocols: Detection of 27-Alkyne Cholesterol using Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesterol is a vital component of mammalian cell membranes and a precursor for steroid hormones and bile acids. Studying its metabolism and trafficking is crucial for understanding various physiological and pathological processes. 27-Alkyne Cholesterol is a powerful tool for this purpose. This cholesterol analog contains a terminal alkyne group, which allows for its detection via a highly specific and efficient bioorthogonal reaction known as copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), or "click chemistry".[1][2][3][4] This technology enables the covalent attachment of a reporter molecule, such as a fluorophore or a biotin (B1667282) tag, to the cholesterol analog after it has been metabolically incorporated into cellular pathways. This application note provides detailed protocols for the detection of 27-Alkyne Cholesterol in cells using click chemistry, with applications in in-gel fluorescence analysis and fluorescence microscopy.

Principle of Detection

The detection of 27-Alkyne Cholesterol is a two-step process:

• Metabolic Labeling: Cells are incubated with 27-Alkyne Cholesterol, which is taken up and processed by the cells, incorporating it into cellular membranes and metabolic pathways.[2][4][5]

• Click Chemistry Reaction: After labeling, the cells are fixed and permeabilized. A click chemistry reaction is then performed to attach an azide-containing reporter molecule (e.g., a fluorescent azide) to the alkyne group of the incorporated cholesterol analog.[1][6][7] The resulting triazole linkage is highly stable, allowing for robust detection.

Data Presentation

Table 1: Recommended Reagent Concentrations for Click Chemistry Reaction

Reagent	Stock Concentration	Final Concentration	Notes
Copper (II) Sulfate (CuSO₄)	20 mM in H₂O	1 mM	Prepare fresh.
Sodium Ascorbate (B8700270)	300 mM in H₂O	10 mM	Prepare fresh from a powder. Acts as a reducing agent to generate Cu(I).
THPTA Ligand	100 mM in H₂O	5 mM	Tris(3-hydroxypropyltriazolylmethyl)amine. A water-soluble ligand that stabilizes the Cu(I) catalyst and improves reaction efficiency.
Azide-Fluorophore	2.5 mM in DMSO	25-50 µM	The choice of fluorophore will depend on the available imaging equipment.
27-Alkyne Cholesterol	1-10 mM in DMSO or DMF	5-10 µM	Optimal concentration may vary depending on the cell type and experimental goals.

Table 2: Example Incubation Times for Cellular Labeling

Cell Type	27-Alkyne Cholesterol Concentration	Incubation Time	Reference
Caco2 cells	10 µM (in micelles)	4 hours	[8][9]
Caco2 cells	5 µM (free)	18 hours	[8]
Various (e.g., A172)	Not specified	16 hours	[5]

Note: The optimal labeling time and concentration should be determined empirically for each cell type and experimental setup.

Experimental Protocols

Protocol 1: Metabolic Labeling of Cells with 27-Alkyne Cholesterol

• Cell Culture: Plate cells on an appropriate culture vessel (e.g., glass-bottom dishes for microscopy or multi-well plates for lysate analysis) and grow to the desired confluency.

• Prepare Labeling Medium: Prepare a stock solution of 27-Alkyne Cholesterol in DMSO or DMF. Dilute the stock solution in fresh, pre-warmed cell culture medium to the desired final concentration (e.g., 5-10 µM).

• Incubate Cells: Remove the existing medium from the cells and replace it with the labeling medium.

• Metabolic Incorporation: Incubate the cells for the desired period (e.g., 4-24 hours) under normal cell culture conditions (37°C, 5% CO₂).

Protocol 2: Detection of 27-Alkyne Cholesterol by In-Gel Fluorescence

This protocol is suitable for analyzing cholesterol-protein adducts or total labeled lipids separated by SDS-PAGE.

• Cell Lysis: After metabolic labeling, wash the cells twice with cold PBS. Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysate using a standard method (e.g., BCA assay).

• Click Chemistry Reaction:

  • In a microcentrifuge tube, combine the following:

    • 50 µL of protein lysate (1-5 mg/mL)

    • 90 µL of PBS

    • 20 µL of 2.5 mM azide-fluorophore

  • Add 10 µL of 100 mM THPTA ligand solution and vortex briefly.

  • Add 10 µL of 20 mM CuSO₄ solution and vortex briefly.

  • Initiate the reaction by adding 10 µL of 300 mM sodium ascorbate solution and vortex briefly.

• Incubation: Protect the reaction from light and incubate at room temperature for 30-60 minutes.

• Protein Precipitation (Optional but Recommended): To remove excess dye and other reaction components, precipitate the protein by adding 4 volumes of cold acetone (B3395972) and incubating at -20°C for 20 minutes. Centrifuge to pellet the protein, discard the supernatant, and wash the pellet with cold methanol. Air-dry the pellet.

• Sample Preparation for SDS-PAGE: Resuspend the protein pellet in SDS-PAGE sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE: Load the samples onto a polyacrylamide gel and run according to standard procedures.

• In-Gel Fluorescence Scanning: After electrophoresis, carefully remove the gel and wash it with deionized water. Scan the gel using a fluorescence imager with the appropriate excitation and emission filters for the chosen fluorophore.

Protocol 3: Detection of 27-Alkyne Cholesterol by Fluorescence Microscopy

This protocol allows for the visualization of the subcellular localization of the labeled cholesterol.

• Cell Fixation: After metabolic labeling, wash the cells three times with PBS. Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization: Wash the cells three times with PBS. Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Click Chemistry Reaction Mix Preparation: Prepare the click reaction mix immediately before use. For a 1 mL final volume, combine:

  • 880 µL of PBS

  • 10 µL of 2.5 mM azide-fluorophore (e.g., Alexa Fluor 488 Azide)

  • 10 µL of 100 mM THPTA

  • 50 µL of 20 mM CuSO₄

  • 50 µL of 300 mM sodium ascorbate

• Click Reaction: Remove the permeabilization buffer and add the click reaction mix to the cells. Incubate for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS.

• (Optional) Counterstaining: If desired, counterstain the nuclei with a suitable dye (e.g., DAPI).

• Imaging: Mount the coverslips with an appropriate mounting medium and image the cells using a fluorescence microscope with the correct filter sets.

Visualizations

Caption: Mechanism of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Caption: Experimental workflow for 27-Alkyne Cholesterol detection.

Troubleshooting

Problem	Possible Cause	Suggested Solution
No or weak fluorescent signal	Inefficient metabolic labeling	Optimize 27-Alkyne Cholesterol concentration and incubation time. Ensure cell health.
Inefficient click reaction	Use freshly prepared sodium ascorbate and CuSO₄ solutions. Ensure the correct final concentrations of all reaction components. The use of a copper ligand like THPTA is highly recommended to improve reaction efficiency.
Incompatible fluorophore/filter set	Ensure the excitation and emission wavelengths of the fluorophore match the filter sets of the imaging system.
High background fluorescence	Excess unreacted azide-fluorophore	For microscopy, ensure thorough washing after the click reaction. For in-gel analysis, perform a protein precipitation step after the click reaction to remove excess dye.
Cell autofluorescence	Use a fluorophore with excitation/emission in the red or far-red spectrum to minimize autofluorescence from cellular components.
Cell morphology changes or toxicity	High concentration of 27-Alkyne Cholesterol or DMSO	Perform a dose-response curve to determine the optimal, non-toxic concentration. Ensure the final DMSO concentration in the culture medium is low (<0.1%).
Toxicity from copper catalyst	Minimize the concentration of copper sulfate. The use of a ligand like THPTA can help chelate copper and reduce its toxicity. Reduce the incubation time of the click reaction.

References

• 1. jetir.org [jetir.org]
• 2. vectorlabs.com [vectorlabs.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Click chemistry - Wikipedia [en.wikipedia.org]
• 7. Click Chemistry – Med Chem 101 [medchem101.com]
• 8. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]

Visualizing Cellular Cholesterol Trafficking: Application Notes for 27-Alkyne Cholesterol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the use of 27-Alkyne Cholesterol in fluorescence microscopy to visualize and quantify cellular cholesterol distribution and trafficking. This powerful tool, a metabolic analog of cholesterol, integrates into cellular membranes and can be detected with high specificity and sensitivity through copper-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry."

Introduction

Cholesterol is an essential lipid component of mammalian cell membranes, playing a crucial role in maintaining membrane fluidity, structure, and function.[1] Dysregulation of cholesterol homeostasis is implicated in numerous diseases, including cardiovascular and neurodegenerative disorders. Understanding the subcellular distribution and trafficking of cholesterol is therefore of paramount importance. 27-Alkyne Cholesterol is a valuable chemical probe for these studies.[2][3] It contains a terminal alkyne group that allows for covalent labeling with a fluorescent azide (B81097) reporter molecule via click chemistry.[2][3][4] This bioorthogonal reaction is highly specific and occurs under mild conditions, making it ideal for cellular imaging.[5][6]

27-Alkyne Cholesterol is readily taken up by cells and incorporated into various organelles, including the plasma membrane, Golgi apparatus, endoplasmic reticulum, and mitochondria, allowing for detailed visualization of its metabolic journey.[2][3][7]

Key Applications

• Subcellular Cholesterol Localization: High-resolution imaging of cholesterol distribution in various organelles.

• Cholesterol Trafficking and Metabolism: Tracking the movement of cholesterol between organelles and its metabolic conversion.

• Drug Discovery: Screening for compounds that alter cholesterol uptake, efflux, or intracellular transport.

• Disease Modeling: Investigating aberrant cholesterol trafficking in disease models, such as Niemann-Pick type C disease.[8]

Experimental Workflow and Protocols

A generalized workflow for imaging 27-Alkyne Cholesterol in cultured cells is presented below. This is followed by detailed protocols for each major step.

Figure 1. Experimental workflow for fluorescence imaging of 27-Alkyne Cholesterol.

Protocol 1: Cell Culture and Labeling with 27-Alkyne Cholesterol

This protocol describes the metabolic labeling of cultured mammalian cells.

Materials:

• Mammalian cells of interest (e.g., HeLa, Caco-2, CHO)

• Glass coverslips (sterilized)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• 27-Alkyne Cholesterol (stored at -20°C)

• Dimethyl sulfoxide (B87167) (DMSO)

• Serum-free or delipidated medium (optional, can enhance labeling)

Procedure:

• Cell Seeding: Seed cells onto sterile glass coverslips in a multi-well plate at a density that will result in 50-70% confluency at the time of the experiment.

• Stock Solution Preparation: Prepare a 1-10 mM stock solution of 27-Alkyne Cholesterol in DMSO.

• Labeling:

  • Aspirate the culture medium from the cells.

  • Add fresh medium (serum-free or complete medium) containing the desired final concentration of 27-Alkyne Cholesterol. A typical starting concentration is 1-10 µM.[4]

  • Incubate the cells for 4-24 hours at 37°C in a CO2 incubator. The optimal incubation time will depend on the cell type and experimental goals.

Quantitative Parameters for Cell Labeling

Parameter	Recommended Range	Notes
Cell Confluency	50-70%	Sub-confluent cells are generally preferred for imaging.
27-Alkyne Cholesterol Stock	1-10 mM in DMSO	Store aliquots at -20°C to avoid freeze-thaw cycles.[3]
Working Concentration	1-10 µM	Optimization may be required for different cell types.

| Incubation Time | 4-24 hours | Shorter times may be sufficient for plasma membrane labeling, while longer times allow for intracellular trafficking. |

Protocol 2: Fixation and Permeabilization

Proper fixation and permeabilization are critical for preserving cell morphology and allowing the click chemistry reagents to access the incorporated 27-Alkyne Cholesterol.

Materials:

• PBS

• Paraformaldehyde (PFA), 4% in PBS (freshly prepared)

• Triton X-100, 0.1-0.5% in PBS or Saponin

Procedure:

• Washing: After incubation with 27-Alkyne Cholesterol, aspirate the medium and wash the cells three times with PBS.

• Fixation:

  • Add 4% PFA in PBS to the cells.

  • Incubate for 15-20 minutes at room temperature.[1]

• Washing: Wash the cells three times with PBS.

• Permeabilization:

  • Add 0.1-0.5% Triton X-100 in PBS to the cells.

  • Incubate for 10-15 minutes at room temperature.

• Washing: Wash the cells three times with PBS. The cells are now ready for the click reaction.

Fixation and Permeabilization Reagent Selection

Reagent	Concentration	Incubation Time	Purpose
Paraformaldehyde (PFA)	4% in PBS	15-20 min	Cross-linking fixative that preserves morphology.
Triton X-100	0.1-0.5% in PBS	10-15 min	Non-ionic detergent that permeabilizes all cellular membranes.

| Saponin | 0.05-0.1% in PBS | 5-10 min | Milder detergent that selectively permeabilizes the plasma membrane. |

Protocol 3: Click Chemistry Reaction

This protocol details the copper-catalyzed click reaction to attach a fluorescent azide to the alkyne-tagged cholesterol.

Materials:

• Fluorescent azide (e.g., Alexa Fluor 488 Azide, Cy5 Azide)

• Copper(II) sulfate (B86663) (CuSO₄)

• Copper-chelating ligand (e.g., THPTA or TBTA)

• Reducing agent (e.g., Sodium Ascorbate)

• PBS

Click Reaction Cocktail (prepare fresh):

Component	Stock Concentration	Final Concentration
Fluorescent Azide	1-10 mM in DMSO	2-10 µM
Copper(II) Sulfate (CuSO₄)	20-100 mM in H₂O	0.1-1 mM
THPTA Ligand	100 mM in H₂O	0.5-5 mM

| Sodium Ascorbate (B8700270) | 100-300 mM in H₂O | 2.5-5 mM |

Procedure:

• Prepare Click Cocktail: In a microcentrifuge tube, mix the components in the following order, vortexing gently after each addition: PBS, fluorescent azide, CuSO₄, and THPTA ligand.

• Initiate Reaction: Just before adding to the cells, add the freshly prepared sodium ascorbate solution to the cocktail to reduce Cu(II) to the catalytic Cu(I).

• Labeling:

  • Aspirate the PBS from the fixed and permeabilized cells.

  • Add the click reaction cocktail to the coverslips.

  • Incubate for 30-60 minutes at room temperature, protected from light.[9]

• Washing:

  • Aspirate the click reaction cocktail.

  • Wash the cells three times with PBS.

Protocol 4: Counterstaining and Mounting

Materials:

• DAPI or Hoechst stain (for nuclei)

• Antifade mounting medium

Procedure:

• (Optional) Counterstaining: Incubate cells with a nuclear stain like DAPI (1 µg/mL in PBS) for 5 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Mounting: Invert the coverslip onto a drop of antifade mounting medium on a microscope slide and seal the edges with nail polish.

• Imaging: Image the slides using a fluorescence or confocal microscope with the appropriate filter sets for the chosen fluorophore and counterstain.

Common Fluorophores for Detection

Fluorophore	Excitation (nm)	Emission (nm)
Alexa Fluor 488	~495	~519
Alexa Fluor 555	~555	~565
Alexa Fluor 594	~590	~617
Alexa Fluor 647	~650	~668
Cy3	~550	~570

| Cy5 | ~650 | ~670 |

Visualization of Cholesterol Uptake Pathway

27-Alkyne Cholesterol can be used to study specific cholesterol transport pathways. For example, the uptake of intestinal cholesterol is mediated by the Niemann-Pick C1-Like 1 (NPC1L1) protein, which is the target of the drug ezetimibe.[4][8] The following diagram illustrates this pathway.

Figure 2. NPC1L1-mediated uptake and esterification of 27-Alkyne Cholesterol.

Troubleshooting

• No/Weak Signal:

  • Increase the concentration of 27-Alkyne Cholesterol or the incubation time.

  • Ensure the click chemistry reagents are fresh, especially the sodium ascorbate.

  • Check the fixation and permeabilization steps; insufficient permeabilization can block reagent access.

• High Background:

  • Ensure thorough washing between steps.

  • Decrease the concentration of the fluorescent azide.

  • Use a copper-chelating ligand to reduce non-specific copper binding.

• Altered Cell Morphology:

  • Reduce the concentration or duration of the fixation or permeabilization steps.

  • Ensure PFA is freshly prepared.

By following these detailed protocols and application notes, researchers can effectively utilize 27-Alkyne Cholesterol to gain valuable insights into the complex world of cellular cholesterol biology.

References

• 1. Fixation and Permeabilization in Immunocytochemistry/Immunofluorescence (ICC/IF) | Bio-Techne [bio-techne.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Click Chemistry—Section 3.1 | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. A comparative study on fluorescent cholesterol analogs as versatile cellular reporters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. prod-vector-labs-wordpress-media.s3.amazonaws.com:443 [prod-vector-labs-wordpress-media.s3.amazonaws.com:443]
• 8. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. broadpharm.com [broadpharm.com]

Application Note: Mass Spectrometry-Based Analysis of 27-Alkyne Cholesterol Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesterol is a vital lipid involved in numerous cellular processes, including membrane structure, signal transduction, and as a precursor for steroid hormones and bile acids. Dysregulation of cholesterol metabolism is implicated in various diseases, making the study of its metabolic fate crucial. 27-Alkyne cholesterol is a powerful chemical tool for investigating cholesterol metabolism.[1][2][3][4][5] This cholesterol analog contains a terminal alkyne group, which allows for highly specific and sensitive detection through copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry".[1][3][4][5][6][7] This application note provides detailed protocols for the analysis of 27-alkyne cholesterol and its metabolites using liquid chromatography-mass spectrometry (LC-MS), enabling researchers to trace the metabolic fate of cholesterol in various biological systems.

27-Alkyne cholesterol is readily taken up by cells and metabolized by enzymes that act on natural cholesterol, such as acyltransferases, hydroxylases, and oxidases, making it an excellent surrogate for tracking cholesterol trafficking and metabolism.[1][2][3][5][8][9][10] The alkyne tag allows for the covalent attachment of a reporter molecule, such as a fluorophore or a biotin (B1667282) tag, for various downstream applications, including mass spectrometry.[1][4][10][11]

Experimental Workflow

The overall workflow for the analysis of 27-alkyne cholesterol metabolites involves several key steps: metabolic labeling of cells or organisms with 27-alkyne cholesterol, extraction of lipids, derivatization of the alkyne-containing lipids using click chemistry, and subsequent analysis by LC-MS/MS.

Caption: Experimental workflow for the analysis of 27-alkyne cholesterol metabolites.

Signaling Pathway: Cholesterol Metabolism

27-Alkyne cholesterol is designed to mimic the metabolic fate of natural cholesterol. The following diagram illustrates the major pathways of cholesterol metabolism that can be traced using this analog.

Caption: Metabolic fate of 27-alkyne cholesterol.

Experimental Protocols

I. Metabolic Labeling of Cells with 27-Alkyne Cholesterol

• Cell Culture: Plate cells at a desired density and allow them to adhere overnight.

• Preparation of Labeling Medium: Prepare a stock solution of 27-alkyne cholesterol in an appropriate solvent such as DMSO or ethanol.[2] Dilute the stock solution in cell culture medium to the final desired concentration (e.g., 1-10 µg/mL).[8] It is recommended to complex the 27-alkyne cholesterol with fatty acid-free bovine serum albumin (BSA) to enhance its solubility and delivery to cells.[8]

• Labeling: Remove the existing medium from the cells and replace it with the labeling medium.

• Incubation: Incubate the cells for the desired period (e.g., 1-24 hours) to allow for the uptake and metabolism of the 27-alkyne cholesterol.

• Cell Harvest: After incubation, wash the cells with ice-cold phosphate-buffered saline (PBS) to remove any remaining labeling medium. Harvest the cells by scraping or trypsinization.

II. Lipid Extraction

A modified Bligh-Dyer extraction method is commonly used for the extraction of cholesterol and its metabolites.[12]

• Homogenization: Resuspend the cell pellet in a known volume of PBS.

• Solvent Addition: Add a mixture of chloroform (B151607) and methanol (B129727) (1:2, v/v) to the cell suspension. Vortex thoroughly to ensure mixing.

• Phase Separation: Add chloroform and water (or PBS) to achieve a final solvent ratio of 2:2:1.8 (chloroform:methanol:water). Vortex again and centrifuge to separate the phases.

• Collection of Organic Phase: Carefully collect the lower organic phase containing the lipids using a glass pipette.

• Drying: Dry the collected organic phase under a stream of nitrogen gas.

• Storage: Store the dried lipid extract at -80°C until further analysis.

III. Click Chemistry Derivatization of 27-Alkyne Cholesterol Metabolites

This protocol describes the derivatization of alkyne-containing lipids with an azide-functionalized reporter tag (e.g., azide-biotin or a fluorescent azide).[6]

• Reagent Preparation:

  • Lipid Extract: Resuspend the dried lipid extract in a suitable solvent such as a chloroform/methanol mixture.

  • Azide (B81097) Reporter: Prepare a stock solution of the azide reporter (e.g., 3-azido-7-hydroxycoumarin) in DMSO.[9]

  • Copper(I) Catalyst: Prepare a fresh solution of a copper(I) source, such as copper(II) sulfate (B86663) with a reducing agent like sodium ascorbate, or a more stable catalyst like tris(benzyltriazolylmethyl)amine (TBTA).[6]

• Reaction Setup: In a microcentrifuge tube, combine the resuspended lipid extract, the azide reporter, and the copper(I) catalyst.

• Incubation: Vortex the reaction mixture and incubate at room temperature for 1-2 hours, protected from light.[9]

• Reaction Quenching and Purification: The reaction can be stopped by the addition of EDTA to chelate the copper catalyst. The derivatized lipids can then be purified using solid-phase extraction (SPE) or thin-layer chromatography (TLC).[8]

IV. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A reverse-phase C18 column is suitable for the separation of cholesterol and its metabolites.[13][14]

  • Mobile Phase: A gradient of water and methanol/isopropanol containing a modifier such as formic acid or ammonium (B1175870) formate (B1220265) is commonly used.[13][14]

  • Flow Rate: A typical flow rate is between 0.3-0.5 mL/min.[13]

  • Column Temperature: Maintaining the column at a controlled temperature (e.g., 40°C) can improve separation.[15]

• Mass Spectrometry Detection:

  • Ionization Source: Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) can be used. APCI is often preferred for nonpolar molecules like cholesterol.[14]

  • Mass Analyzer: A triple quadrupole or a high-resolution mass spectrometer such as a QTOF can be used for detection and quantification.[13]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) mode on a triple quadrupole mass spectrometer provides high sensitivity and selectivity for quantitative analysis. The specific precursor and product ion transitions for the click-derivatized 27-alkyne cholesterol metabolites need to be determined empirically.

Data Presentation

Quantitative data should be summarized in tables for clear comparison. The following is an example of how to structure such a table.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Retention Time (min)	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Derivatized 27-Alkyne Cholesterol	[Value]	[Value]	[Value]	[Value]	[Value]
Derivatized 27-Alkyne Cholesteryl Ester (e.g., Oleate)	[Value]	[Value]	[Value]	[Value]	[Value]
Derivatized 27-Alkyne Oxysterol (e.g., 27-hydroxy)	[Value]	[Value]	[Value]	[Value]	[Value]

Conclusion

The use of 27-alkyne cholesterol in combination with click chemistry and LC-MS/MS provides a robust and sensitive platform for the detailed investigation of cholesterol metabolism.[10][11][16] This approach allows for the tracing and quantification of cholesterol and its various metabolites in a wide range of biological samples, offering valuable insights for researchers in lipid biology and drug development. The protocols provided herein offer a comprehensive guide to implementing this powerful technique in the laboratory.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. prod-vector-labs-wordpress-media.s3.amazonaws.com:443 [prod-vector-labs-wordpress-media.s3.amazonaws.com:443]
• 3. vectorlabs.com [vectorlabs.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. mdpi.com [mdpi.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]
• 12. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 13. biorxiv.org [biorxiv.org]
• 14. agilent.com [agilent.com]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols: Tracking Cholesterol Trafficking with 27-Alkyne Cholesterol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using 27-alkyne cholesterol, a powerful tool for investigating the intricate pathways of cholesterol trafficking and metabolism within cells. This cholesterol analog, featuring a terminal alkyne group, allows for sensitive and specific detection through copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry".[1][2][3][4][5] This methodology offers a versatile and less hazardous alternative to traditional radiolabeling techniques, enabling detailed analysis via fluorescence microscopy, mass spectrometry, and thin-layer chromatography.[1][6]

Key Applications:

• Subcellular Localization of Cholesterol: Visualize the distribution of cholesterol in various organelles, including the plasma membrane, Golgi apparatus, endoplasmic reticulum, and mitochondria.[1][2][3][4][6]

• Monitoring Cholesterol Metabolism: Track the conversion of cholesterol into its metabolites, such as cholesteryl esters and oxysterols.[1][6]

• Investigating Cholesterol Uptake and Transport: Elucidate the mechanisms of cellular cholesterol absorption, as demonstrated in studies of Niemann-Pick C1 Like-1 (NPC1L1)-dependent transport in intestinal cells.[7][8][9]

• High-Throughput Screening: The compatibility of click chemistry with various detection methods makes 27-alkyne cholesterol suitable for screening potential modulators of cholesterol trafficking.

Quantitative Data Summary

The following tables summarize quantitative data from studies utilizing 27-alkyne cholesterol to investigate cholesterol transport.

Table 1: Inhibition of 27-Alkyne Cholesterol Uptake in Mouse Small Intestine

Treatment	Reduction in Total 27-Alkyne Cholesterol Uptake	Reference
Ezetimibe	~75%	[7][8]

Table 2: Michaelis-Menten Kinetics of Cholesterol Oxidase with Alkyne Cholesterol

Parameter	Value	Reference
Km	19.4 µM	[6]

Visualizing Experimental and Biological Pathways

The following diagrams illustrate the experimental workflow for using 27-alkyne cholesterol and the general pathways of intracellular cholesterol trafficking.

Caption: Experimental workflow for 27-alkyne cholesterol labeling and analysis.

Caption: General pathways of intracellular cholesterol trafficking.

Experimental Protocols

Protocol 1: Labeling of Cultured Cells with 27-Alkyne Cholesterol

This protocol describes the general procedure for labeling cultured mammalian cells with 27-alkyne cholesterol.

Materials:

• 27-Alkyne Cholesterol (stored as a stock solution in ethanol (B145695) or DMSO)

• Complete cell culture medium

• Lipoprotein-deficient serum (LPDS), if required

• Fatty acid-free Bovine Serum Albumin (BSA)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Plate cells on an appropriate culture vessel (e.g., glass-bottom dishes for microscopy) and allow them to adhere and grow to the desired confluency.

• Preparation of Labeling Medium: Prepare the labeling medium by diluting the 27-alkyne cholesterol stock solution into the cell culture medium. A final concentration of 5-10 µM is a good starting point.[7] For studies focusing on specific cholesterol uptake pathways, pre-incubation in a medium containing LPDS may be necessary to deplete endogenous cholesterol.

• Labeling: Remove the existing culture medium from the cells and replace it with the prepared labeling medium.

• Incubation: Incubate the cells for a specified period, typically ranging from 2 to 18 hours, at 37°C in a humidified incubator with 5% CO2.[7] The optimal incubation time will depend on the cell type and the specific biological question.

• Washing: After incubation, remove the labeling medium and wash the cells three times with ice-cold PBS to remove excess unincorporated 27-alkyne cholesterol. The cells are now ready for downstream applications such as fixation and click chemistry or lipid extraction.

Protocol 2: Copper-Catalyzed Click Chemistry for Fluorescence Imaging

This protocol details the steps for attaching a fluorescent reporter to 27-alkyne cholesterol-labeled cells for visualization by microscopy.

Materials:

• 27-Alkyne Cholesterol-labeled cells

• PBS

• Fixative (e.g., 4% paraformaldehyde or 1% glutaraldehyde (B144438) in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Click reaction cocktail:

  • Azide-fluorophore (e.g., Azido-Coumarin, Alexa Fluor 488 Azide)

  • Copper(II) sulfate (B86663) (CuSO4)

  • Reducing agent (e.g., Sodium Ascorbate)

  • Copper-chelating ligand (e.g., THPTA)

• Nuclear stain (e.g., DAPI), optional

• Mounting medium

Procedure:

• Fixation: Fix the labeled cells with the chosen fixative for 15-30 minutes at room temperature.[7][9]

• Washing: Wash the cells three times with PBS.

• Permeabilization (Optional): If intracellular targets are to be visualized, permeabilize the cells with permeabilization buffer for 10-15 minutes at room temperature. For plasma membrane labeling, this step can be omitted.

• Washing: Wash the cells three times with PBS.

• Click Reaction: Prepare the click reaction cocktail immediately before use. A typical cocktail for a 1 mL reaction may consist of:

  • 1-10 µM Azide-fluorophore

  • 1 mM CuSO4

  • 5 mM Sodium Ascorbate (freshly prepared)

  • 100 µM THPTA

  • Incubate the cells with the click reaction cocktail for 30-60 minutes at room temperature, protected from light.[10]

• Washing: Wash the cells three times with PBS.

• Counterstaining (Optional): If desired, incubate the cells with a nuclear stain like DAPI according to the manufacturer's instructions.

• Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate mounting medium. The cells can now be imaged using a fluorescence microscope with filter sets appropriate for the chosen fluorophore.[11]

Protocol 3: Lipid Extraction and Analysis by Thin-Layer Chromatography (TLC)

This protocol outlines the extraction of lipids from labeled cells and their subsequent analysis by TLC.

Materials:

• 27-Alkyne Cholesterol-labeled cells

• PBS

• Scraper

• Chloroform

• Methanol

• TLC plates (silica gel)

• TLC developing chamber

• Appropriate solvent system (e.g., hexane:diethyl ether:acetic acid)

• Click reaction reagents (as in Protocol 2, for post-extraction labeling)

• Fluorometric scanner or phosphorimager

Procedure:

• Cell Harvesting: Wash the labeled cells with ice-cold PBS, then scrape them into a glass vial.[7]

• Lipid Extraction: Perform a Bligh-Dyer or Folch extraction. For example, add a 2:1 mixture of chloroform:methanol to the cell suspension, vortex thoroughly, and centrifuge to separate the phases. Collect the lower organic phase containing the lipids.[7]

• Drying: Evaporate the solvent from the lipid extract under a stream of nitrogen.

• Click Reaction (if not performed in-cell): Resuspend the dried lipids in a suitable solvent and perform a click reaction with an azide-fluorophore as described in Protocol 2.[7]

• TLC Analysis:

  • Spot the lipid extract onto a silica (B1680970) TLC plate.

  • Develop the plate in a chamber equilibrated with an appropriate solvent system to separate the different lipid species (e.g., free cholesterol from cholesteryl esters).

  • Air-dry the plate.

• Visualization: Image the TLC plate using a fluorometric scanner to detect the fluorescently labeled 27-alkyne cholesterol and its metabolites.[7] The relative mobility (Rf value) of the spots can be used to identify the lipid species.

References

• 1. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. vectorlabs.com [vectorlabs.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]
• 10. confluore.com.cn [confluore.com.cn]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for 27-Alkyne Cholesterol in Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 27-alkyne cholesterol in the development of advanced drug delivery systems. The terminal alkyne group on the cholesterol molecule serves as a versatile handle for "click chemistry," enabling the straightforward attachment of targeting ligands, imaging agents, and other functional moieties to the surface of drug carriers. This post-formulation modification strategy allows for the creation of highly tailored and multifunctional nanoparticles and liposomes for targeted drug delivery.

Principle of Application

27-Alkyne cholesterol can be incorporated into the lipid bilayer of nanoparticles and liposomes during their formulation. The alkyne group, being bioorthogonal, does not interfere with the biological environment. Subsequent to the formation of the drug-loaded carrier, an azide-functionalized molecule of interest (e.g., a targeting peptide, a fluorescent dye) can be covalently attached to the surface of the nanoparticle via a copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC) or a strain-promoted alkyne-azide cycloaddition (SPAAC) click reaction. This approach offers a modular and efficient way to create sophisticated drug delivery vehicles with enhanced therapeutic efficacy and reduced off-target effects.[1][2][3]

Key Applications

• Targeted Drug Delivery: The surface of 27-alkyne cholesterol-containing nanoparticles can be decorated with targeting ligands such as antibodies, peptides, or small molecules to enhance accumulation at the desired site of action, for example, in tumor tissues.[1][4]

• Cellular Imaging and Tracking: Fluorescent dyes with azide (B81097) functionalities can be "clicked" onto the nanoparticles, enabling real-time imaging of their biodistribution, cellular uptake, and intracellular trafficking.[5]

• Multifunctional Nanocarriers: The click chemistry approach allows for the simultaneous or sequential attachment of multiple functionalities, leading to the development of "theranostic" nanoparticles that combine therapeutic and diagnostic capabilities.

Quantitative Data Summary

The following table summarizes representative quantitative data for lipid-based nanoparticles incorporating cholesterol derivatives, which can be expected to be similar for formulations containing 27-alkyne cholesterol.

Parameter	Representative Value	Method of Measurement	Reference(s)
Formulation
Lipid Composition (molar ratio)	50:10:38.5:1.5 (Cationic Lipid:DSPC:Cholesterol:PEG-Lipid)	-	[6]
Physical Characteristics
Particle Size (Diameter)	100 - 200 nm	Dynamic Light Scattering (DLS)	[6]
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)	[6]
Zeta Potential	+30 to +50 mV (for cationic formulations)	Laser Doppler Velocimetry	[6]
Drug Loading
Encapsulation Efficiency	> 90%	Spectrophotometry / Chromatography	[7]
Drug-to-Lipid Ratio (w/w)	0.1 - 0.2	Spectrophotometry / Chromatography	[7]
In Vitro Performance
Cellular Uptake	Concentration and time-dependent	Confocal Microscopy / Flow Cytometry	[8][9]

Experimental Protocols

Protocol 1: Formulation of 27-Alkyne Cholesterol-Containing Liposomes

This protocol describes the preparation of small unilamellar vesicles (SUVs) incorporating 27-alkyne cholesterol using the thin-film hydration and extrusion method.

Materials:

• 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)

• 27-Alkyne Cholesterol

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000] (DSPE-PEG2000)

• Chloroform (B151607)

• Phosphate-buffered saline (PBS), pH 7.4

• Drug to be encapsulated (e.g., Doxorubicin)

• Rotary evaporator

• Extruder with polycarbonate membranes (100 nm pore size)

Procedure:

• Lipid Film Hydration:

  • In a round-bottom flask, dissolve DPPC, 27-alkyne cholesterol, and DSPE-PEG2000 in chloroform at a desired molar ratio (e.g., 55:40:5).

  • Remove the chloroform using a rotary evaporator under reduced pressure to form a thin lipid film on the wall of the flask.

  • Further dry the film under vacuum for at least 2 hours to remove any residual solvent.

  • Hydrate the lipid film with a PBS solution containing the drug to be encapsulated by vortexing the flask. This will form multilamellar vesicles (MLVs).

• Extrusion:

  • Assemble the extruder with a 100 nm polycarbonate membrane.

  • Transfer the MLV suspension to the extruder.

  • Extrude the suspension through the membrane 10-15 times to form unilamellar vesicles of a uniform size.

  • The resulting liposome (B1194612) suspension can be purified from the unencapsulated drug by size exclusion chromatography.

Protocol 2: Click Chemistry-Mediated Surface Functionalization of Liposomes

This protocol details the copper-catalyzed alkyne-azide cycloaddition (CuAAC) to attach an azide-functionalized targeting peptide to the surface of the 27-alkyne cholesterol-containing liposomes.

Materials:

• 27-Alkyne cholesterol-containing liposomes (from Protocol 1)

• Azide-functionalized targeting peptide (e.g., Azide-cRGD)

• Copper(II) sulfate (B86663) (CuSO₄)

• Sodium ascorbate (B8700270)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• PBS, pH 7.4

Procedure:

• To the liposome suspension, add the azide-functionalized targeting peptide to the desired final concentration.

• In a separate tube, prepare the catalyst solution by mixing CuSO₄ and THPTA in PBS.

• Add the freshly prepared sodium ascorbate solution to the catalyst mixture to reduce Cu(II) to Cu(I).

• Immediately add the catalyst/reductant mixture to the liposome and peptide solution.

• Incubate the reaction mixture at room temperature for 1-2 hours with gentle shaking.

• The functionalized liposomes can be purified from excess reactants by dialysis or size exclusion chromatography.

Visualizations

Diagram 1: Workflow for the Formulation of Functionalized Liposomes

References

• 1. mdpi.com [mdpi.com]
• 2. Conjugation of Ligands to the Surface of Preformed Liposomes by Click Chemistry | Springer Nature Experiments [experiments.springernature.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Modular Bioorthogonal Lipid Nanoparticle Modification Platforms for Cardiac Homing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. vectorlabs.com [vectorlabs.com]
• 6. pnas.org [pnas.org]
• 7. liposomes.ca [liposomes.ca]
• 8. Cellular Uptake of Nanoparticles: Journey Inside the Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cholesterol modulates the physiological response to nanoparticles by changing the composition of protein corona - PubMed [pubmed.ncbi.nlm.nih.gov]

Metabolic Labeling of Cellular Lipids with 27-Alkyne Cholesterol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic labeling is a powerful technique for studying the dynamics of cellular processes. 27-Alkyne Cholesterol is a modified version of cholesterol that contains a terminal alkyne group, enabling its detection and visualization through a highly specific and efficient chemical reaction known as "click chemistry".[1][2] This bioorthogonal approach allows researchers to track the metabolism, trafficking, and localization of cholesterol in living cells without the need for radioactive isotopes.[3] The alkyne tag serves as a handle for the covalent attachment of reporter molecules, such as fluorophores or biotin, enabling various downstream analyses including fluorescence microscopy and mass spectrometry.[1][4]

27-Alkyne Cholesterol is readily taken up by cells and incorporated into cellular membranes and metabolic pathways, where it is recognized by various enzymes, including cholesterol oxidases, hydroxylases, and acyltransferases.[1][4] This makes it an invaluable tool for investigating cholesterol homeostasis, identifying cholesterol-binding proteins, and screening for drugs that modulate cholesterol metabolism.

Applications

• Tracking Cholesterol Metabolism and Trafficking: Visualize the uptake, transport, and localization of cholesterol to various organelles such as the Golgi apparatus, endoplasmic reticulum, plasma membrane, and mitochondria.[1][4]

• Studying Cholesterol-Related Diseases: Investigate the dysregulation of cholesterol metabolism in diseases like atherosclerosis, Niemann-Pick disease, and other lipid storage disorders.

• Drug Discovery and Development: Screen for and characterize the mechanism of action of drugs that inhibit cholesterol absorption or modify its metabolic pathways.[5][6]

• Identifying Protein-Lipid Interactions: In combination with proteomic approaches, identify proteins that interact with cholesterol in a cellular context.

Quantitative Data Summary

The following tables summarize quantitative data related to the use of 27-Alkyne Cholesterol in cellular lipid research.

Parameter	Cell Type	Value	Method	Reference
Inhibition of 27-Alkyne Cholesterol Uptake by Ezetimibe	Mouse Small Intestine	~75% reduction	In vivo intestinal loop assay	[5][6]
Inhibition of 27-Alkyne Cholesterol Esterification by Ezetimibe	Caco-2 cells	Significant inhibition	Micelle incubation and TLC analysis	[5][6]
Inhibition of 27-Alkyne Cholesterol Esterification by Pitstop 2 (Endocytosis Inhibitor)	Caco-2 cells	Significant reduction	Micelle incubation and TLC analysis	[6]
Inhibition of 27-Alkyne Cholesterol Esterification by ACAT2 Inhibitors (Sandoz-58-035, avasimibe)	Caco-2 cells	Largely reduced	Micelle incubation and TLC analysis	[5]

Table 1: Inhibition of 27-Alkyne Cholesterol Uptake and Metabolism. This table presents data on the pharmacological inhibition of 27-Alkyne Cholesterol processing in intestinal models.

Experimental Protocols

Protocol 1: Metabolic Labeling of Cultured Cells with 27-Alkyne Cholesterol

This protocol describes the general procedure for labeling cultured mammalian cells with 27-Alkyne Cholesterol.

Materials:

• 27-Alkyne Cholesterol (stored as a stock solution in DMSO or ethanol (B145695) at -20°C)

• Cultured mammalian cells (e.g., Caco-2, HeLa, CHO)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding: Plate cells in a suitable culture vessel (e.g., 6-well plate, 35 mm dish, or on coverslips for microscopy) and allow them to adhere and grow to the desired confluency (typically 70-80%).

• Preparation of Labeling Medium: Prepare the labeling medium by diluting the 27-Alkyne Cholesterol stock solution into fresh, pre-warmed complete cell culture medium to the desired final concentration. A typical starting concentration is 10 µM.[5] Optimization may be required depending on the cell type and experimental goals.

• Metabolic Labeling: Remove the existing culture medium from the cells and wash once with PBS. Add the prepared labeling medium to the cells.

• Incubation: Incubate the cells for the desired period. Incubation times can range from 4 to 18 hours, depending on the specific experimental question.[5]

• Washing: After incubation, remove the labeling medium and wash the cells three times with ice-cold PBS to remove any unincorporated 27-Alkyne Cholesterol.

• Proceed to Downstream Applications: The labeled cells are now ready for lipid extraction (Protocol 2), click chemistry reaction (Protocol 3), or fixation and imaging (Protocol 4).

Protocol 2: Lipid Extraction from Labeled Cells

This protocol is based on a modified Bligh-Dyer method for extracting total lipids from cultured cells.[7][8]

Materials:

• Metabolically labeled cells (from Protocol 1)

• DPBS (Dulbecco's Phosphate-Buffered Saline)

• Chloroform (B151607)

• Methanol (B129727)

• 1M KCl

• Nitrogen gas stream

• Glass vials

Procedure:

• Cell Harvesting: Scrape the cells in ice-cold DPBS and transfer to a glass tube.

• Solvent Addition: Add a mixture of chloroform and methanol (1:2, v/v) to the cell suspension.

• Phase Separation: Add chloroform and 1M KCl to induce phase separation. Vortex the mixture thoroughly.

• Centrifugation: Centrifuge the sample to separate the aqueous and organic phases.

• Collection of Organic Phase: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass vial.

• Drying: Evaporate the solvent from the lipid extract under a gentle stream of nitrogen gas.

• Storage: Store the dried lipid extract at -80°C until further analysis.

Protocol 3: Click Chemistry Reaction for Tagging 27-Alkyne Cholesterol

This protocol describes the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a reporter molecule (e.g., a fluorescent azide (B81097) or biotin-azide) to the alkyne-labeled cholesterol.[9][10]

Materials:

• Lipid extract containing 27-Alkyne Cholesterol (from Protocol 2) or fixed and permeabilized cells (from Protocol 4)

• Azide-reporter molecule (e.g., Azide-Fluor 488, Biotin-Azide)

• Copper(II) sulfate (B86663) (CuSO4)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine (TBTA) as a ligand

• Sodium ascorbate (B8700270) (freshly prepared)

• DMSO or other suitable solvent

Procedure:

• Prepare Click Reaction Cocktail: In a microcentrifuge tube, prepare the click reaction cocktail by adding the following reagents in order:

  • Lipid extract redissolved in a suitable solvent or buffer for fixed cells.

  • Azide-reporter molecule (final concentration typically 2-50 µM).

  • THPTA or TBTA ligand (final concentration typically 100 µM).

  • CuSO4 (final concentration typically 20 µM).

• Initiate the Reaction: Add freshly prepared sodium ascorbate (final concentration typically 300 µM) to the reaction cocktail to initiate the click reaction.[10]

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature, protected from light.

• Stopping the Reaction (for lipid extracts): The reaction can be stopped by proceeding with sample preparation for downstream analysis (e.g., TLC or mass spectrometry).

• Washing (for cells): For cells on coverslips, after the incubation, wash the cells three times with PBS to remove excess click chemistry reagents. The cells are now ready for imaging.

Protocol 4: Sample Preparation for Fluorescence Microscopy

This protocol outlines the steps for fixing, permeabilizing, and staining metabolically labeled cells for visualization by fluorescence microscopy.[11][12]

Materials:

• Metabolically labeled cells on coverslips (from Protocol 1)

• Paraformaldehyde (PFA) solution (4% in PBS) for fixation

• Triton X-100 or Saponin for permeabilization

• Bovine Serum Albumin (BSA) for blocking

• Click chemistry reagents (from Protocol 3)

• Mounting medium with DAPI

Procedure:

• Fixation: Fix the labeled cells by incubating with 4% PFA in PBS for 15-20 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Permeabilization: Permeabilize the cells with a solution of 0.1% Triton X-100 or 0.05% Saponin in PBS for 10-15 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Click Reaction: Perform the click chemistry reaction as described in Protocol 3 directly on the fixed and permeabilized cells on the coverslip.

• Washing: After the click reaction, wash the cells three times with PBS.

• Blocking (Optional, for co-staining): If co-staining with antibodies, block non-specific binding sites by incubating with a blocking buffer (e.g., 3% BSA in PBS) for 30 minutes.

• Antibody Staining (Optional): If desired, perform immunofluorescence staining for other cellular markers according to standard protocols.

• Mounting: Mount the coverslips onto microscope slides using a mounting medium containing DAPI to counterstain the nuclei.

• Imaging: Visualize the labeled cholesterol using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore.

Visualizations

Cholesterol Biosynthesis and Trafficking Pathway

Caption: Overview of major cholesterol biosynthesis, uptake, and intracellular trafficking pathways.

Experimental Workflow for Metabolic Labeling and Analysis

Caption: Workflow for metabolic labeling of cellular cholesterol and subsequent analysis by microscopy or mass spectrometry.

Logical Relationship of Click Chemistry

Caption: The fundamental principle of the copper(I)-catalyzed azide-alkyne cycloaddition (click chemistry) reaction.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 8. lipidmaps.org [lipidmaps.org]
• 9. broadpharm.com [broadpharm.com]
• 10. broadpharm.com [broadpharm.com]
• 11. agilent.com [agilent.com]
• 12. Sample preparation | Cell Sciences Imaging Facility (CSIF) [microscopy.stanford.edu]

Application Notes and Protocols: A Step-by-Step Guide for 27-Alkyne Cholesterol Click Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesterol is a fundamental component of mammalian cell membranes and a precursor for steroid hormones and bile acids. Studying its trafficking and metabolism is crucial for understanding numerous physiological and pathological processes, including cardiovascular disease, neurodegenerative disorders, and cancer. The advent of click chemistry has provided a powerful tool for visualizing and tracking biomolecules in their native environment. 27-Alkyne Cholesterol is a functionalized analog of cholesterol that can be metabolically incorporated into cells. Its terminal alkyne group allows for a highly specific and efficient covalent reaction with an azide-bearing reporter molecule, such as a fluorophore, via the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or "click" reaction. This enables the precise labeling and subsequent visualization of cholesterol localization and dynamics within cells.

This document provides a detailed protocol for the metabolic labeling of cells with 27-Alkyne Cholesterol and its subsequent detection using a fluorescent azide (B81097) probe through a click reaction.

Principle of the Method

The experimental workflow involves three main stages:

• Metabolic Labeling: Cells are incubated with 27-Alkyne Cholesterol, which is taken up and processed similarly to endogenous cholesterol, incorporating it into cellular membranes and metabolic pathways.

• Fixation and Permeabilization: The cells are fixed to preserve their structure and then permeabilized to allow the click chemistry reagents to access the incorporated alkyne-cholesterol.

• Click Reaction and Imaging: A click reaction cocktail containing a fluorescent azide, a copper(I) catalyst, and a stabilizing ligand is added to the cells. The fluorescent azide covalently attaches to the 27-Alkyne Cholesterol, enabling visualization by fluorescence microscopy.

Experimental Protocols

Materials and Reagents

• 27-Alkyne Cholesterol (store at -20°C)[1]

• Azide-functionalized fluorophore (e.g., Azide-Fluor 488, 594, or 647)

• Cell culture medium (e.g., DMEM, MEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS), pH 7.4

• Paraformaldehyde (PFA), 4% in PBS

• Triton X-100 or Saponin (B1150181) for permeabilization

• Copper(II) Sulfate (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

• Sodium Ascorbate (B8700270)

• Bovine Serum Albumin (BSA)

• Nuclear counterstain (e.g., DAPI)

• Antifade mounting medium

Step-by-Step Procedure

1. Cell Seeding and Metabolic Labeling

a. Seed cells of interest onto sterile glass coverslips in a 24-well plate at a density that will result in 70-80% confluency at the time of labeling. b. Allow cells to adhere and grow for 24 hours in complete culture medium. c. Prepare a stock solution of 27-Alkyne Cholesterol in DMSO or ethanol. d. Dilute the 27-Alkyne Cholesterol stock solution in pre-warmed complete culture medium to a final concentration of 10-50 µM. e. Remove the old medium from the cells and replace it with the medium containing 27-Alkyne Cholesterol. f. Incubate the cells for 4-24 hours at 37°C in a humidified incubator with 5% CO₂ to allow for metabolic incorporation. The optimal incubation time may vary depending on the cell type and experimental goals.

2. Cell Fixation and Permeabilization

a. After incubation, remove the labeling medium and wash the cells three times with PBS. b. Fix the cells by incubating with 4% PFA in PBS for 15 minutes at room temperature. c. Wash the cells three times with PBS for 5 minutes each. d. Permeabilize the cells by incubating with 0.1% Triton X-100 or 0.05% Saponin in PBS for 10 minutes at room temperature. e. Wash the cells three times with PBS.

3. Click Reaction

a. Prepare the click reaction cocktail immediately before use. For one coverslip in a 24-well plate (200 µL reaction volume):

• 178 µL PBS
• 4 µL Azide-fluorophore (from a 1 mM stock in DMSO, final concentration 20 µM)
• 10 µL THPTA (from a 100 mM stock in water, final concentration 5 mM)[2]
• 2 µL CuSO₄ (from a 100 mM stock in water, final concentration 1 mM)[3]
• 6 µL Sodium Ascorbate (from a 100 mM stock in water, freshly prepared, final concentration 3 mM) b. It is recommended to pre-mix the CuSO₄ and THPTA before adding them to the reaction mixture.[2] c. Add the click reaction cocktail to the cells and incubate for 30-60 minutes at room temperature, protected from light.

4. Staining and Mounting

a. Remove the click reaction cocktail and wash the cells three times with PBS. b. If desired, counterstain the nuclei by incubating with DAPI (1 µg/mL in PBS) for 5 minutes at room temperature. c. Wash the cells twice with PBS. d. Mount the coverslips onto glass slides using an antifade mounting medium. e. Seal the coverslips with nail polish and allow them to dry.

5. Imaging

a. Image the cells using a fluorescence microscope equipped with the appropriate filter sets for the chosen fluorophore and DAPI.

Data Presentation

Table 1: Quantitative Parameters for 27-Alkyne Cholesterol Click Reaction

Parameter	Recommended Range	Notes
Metabolic Labeling
27-Alkyne Cholesterol Conc.	10 - 50 µM	Optimal concentration is cell-type dependent.
Incubation Time	4 - 24 hours	Longer times may increase signal but could affect cell physiology.
Click Reaction Components
Azide-Fluorophore Conc.	2 - 40 µM	Start with 20 µM and titrate down if background is high.[3]
CuSO₄ Concentration	50 µM - 2 mM	Higher concentrations can be toxic to live cells but are acceptable for fixed cells.[4]
Ligand (THPTA/BTTAA) Conc.	5x molar excess to CuSO₄	Ligands protect cells from ROS and accelerate the reaction.[5]
Sodium Ascorbate Conc.	3 - 5 mM	Use a freshly prepared solution.[5]
Reaction Time	30 - 60 minutes	Longer incubation does not significantly improve signal in most cases.

Table 2: Comparison of Copper-Chelating Ligands for CuAAC

Ligand	Key Advantages	Considerations	Relative Signal Intensity
THPTA	Water-soluble, accelerates reaction, protects biomolecules.[2]	Generally provides good signal in fixed cells.	+++
BTTAA	Reported to be superior to THPTA in some live-cell applications.[6][7]	May offer improved signal-to-noise ratio.	++++
TBTA	One of the first and widely used ligands.	Limited water solubility.	++

Mandatory Visualization

Caption: Experimental workflow for 27-Alkyne Cholesterol click reaction.

Caption: Simplified cholesterol biosynthesis pathway.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low or No Fluorescent Signal	Inefficient metabolic labeling.	Increase the concentration of 27-Alkyne Cholesterol or the incubation time. Use a cell line known for high cholesterol uptake as a positive control.
Inefficient click reaction.	Ensure the sodium ascorbate solution is freshly prepared. Optimize the concentrations of CuSO₄ and ligand. Consider using a different ligand (e.g., BTTAA).
Poor accessibility of the alkyne group.	Ensure permeabilization is complete. Consider using a different permeabilization agent (e.g., saponin for more gentle permeabilization).
High Background Fluorescence	Non-specific binding of the azide probe.	Decrease the concentration of the azide-fluorophore. Increase the number and duration of washing steps after the click reaction. Add a blocking step with BSA before the click reaction.
Autofluorescence.	Use a fluorophore in the red or far-red spectrum to minimize cellular autofluorescence. Include an unlabeled control to assess the level of autofluorescence.
Cell Death or Altered Morphology	Cytotoxicity of reagents.	Decrease the concentration of 27-Alkyne Cholesterol or the labeling time. For live-cell imaging, use lower concentrations of CuSO₄ (e.g., 10-50 µM) and ensure the presence of a protective ligand.[4]
Harsh fixation/permeabilization.	Reduce the concentration or incubation time for PFA and Triton X-100. Handle cells gently during washing steps.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. broadpharm.com [broadpharm.com]
• 3. researchgate.net [researchgate.net]
• 4. CuAAC Reaction Ligand Test Kit (THPTA & BTTAA based), γ-phosphate CLICK-functionalized ATP analogs: Kinase substrate identification by non-radioactive in vitro Phosphorylation - Jena Bioscience [jenabioscience.com]
• 5. scispace.com [scispace.com]
• 6. Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dspace.mit.edu [dspace.mit.edu]

Application Notes and Protocols for Bioconjugation Using 27-Alkyne Cholesterol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of 27-Alkyne Cholesterol in bioconjugation. This modified cholesterol molecule serves as a powerful tool for labeling, tracking, and conjugating molecules to cholesterol-related structures in biological systems. The terminal alkyne group enables highly specific and efficient covalent bond formation with azide-containing molecules via the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[1][2]

Introduction

27-Alkyne Cholesterol is a cholesterol analog that is readily incorporated into cellular membranes and recognized by various cellular enzymes.[1][2] Its structure closely mimics that of native cholesterol, allowing it to act as a substrate for enzymes such as cholesterol oxidases, hydroxylases, and acyl transferases.[1][3] This metabolic acceptance makes it an ideal probe for studying cholesterol metabolism, transport, and localization within cells.[1][4]

The key feature of 27-Alkyne Cholesterol is its terminal alkyne group, which provides a bioorthogonal handle for chemical ligation. This alkyne can react with an azide-functionalized molecule in the presence of a copper(I) catalyst to form a stable triazole linkage.[1][2] This reaction is highly specific and can be performed under biocompatible conditions, making it suitable for use in complex biological environments, including living cells.[5]

Applications:

• Cellular Tracking and Imaging: Enables high-resolution visualization of cholesterol distribution in various cellular compartments like the Golgi apparatus, endoplasmic reticulum, mitochondria, and plasma membrane.[1][2]

• Cholesterol Metabolism Research: Facilitates the study of cholesterol transport, enzyme interactions, and metabolic pathways.[4][6]

• Drug Delivery and Targeted Therapy: Allows for the attachment of drugs, probes, or targeting ligands to cholesterol for targeted delivery applications.[4]

• Bioconjugation: Provides a means to conjugate cholesterol to proteins, peptides, nucleic acids, and other biomolecules.[4]

Properties of 27-Alkyne Cholesterol

Property	Value	Reference
CAS Number	1527467-07-7	[2]
Molecular Weight	396.66 g/mol	[2]
Chemical Formula	C₂₈H₄₄O	[2]
Appearance	White crystalline solid	[2]
Purity	>95% (¹H NMR)	[2]
Solubility	DMSO, DMF	[2]
Storage	-20°C	[2]

Experimental Protocols

Protocol 1: Metabolic Labeling of Mammalian Cells with 27-Alkyne Cholesterol

This protocol describes the incorporation of 27-Alkyne Cholesterol into mammalian cells for subsequent bioconjugation or imaging.

Materials:

• 27-Alkyne Cholesterol (stock solution in DMSO or ethanol)

• Mammalian cell line of interest (e.g., Caco2, A172)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Fetal Bovine Serum (FBS) or Lipoprotein-deficient serum (LPDS)

Procedure:

• Cell Seeding: Seed cells on an appropriate culture vessel (e.g., coverslips for imaging, multi-well plates for biochemical assays) and allow them to adhere and grow to the desired confluency.

• Preparation of Labeling Medium: Prepare a stock solution of 27-Alkyne Cholesterol in DMSO or ethanol. Dilute the stock solution into complete cell culture medium to the desired final concentration. A typical starting concentration is 5-10 µM.[7][8] For studies on cholesterol uptake, a medium containing lipoprotein-deficient serum (LPDS) may be used.[7]

• Metabolic Labeling: Remove the existing culture medium from the cells and replace it with the prepared labeling medium containing 27-Alkyne Cholesterol.

• Incubation: Incubate the cells for a period ranging from 4 to 18 hours at 37°C in a humidified incubator with 5% CO₂.[7][9] The optimal incubation time will depend on the cell type and the specific experimental goals.

• Washing: After incubation, remove the labeling medium and wash the cells three times with warm PBS to remove any unincorporated 27-Alkyne Cholesterol.

• Proceed to Fixation and/or Click Chemistry: The labeled cells are now ready for fixation (for imaging) or for the subsequent Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Workflow for Metabolic Labeling of Cells:

Caption: Workflow for metabolic labeling of cells with 27-Alkyne Cholesterol.

Protocol 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Fluorescent Labeling

This protocol outlines the "click" reaction to conjugate an azide-containing fluorescent dye to the alkyne group of the incorporated 27-Alkyne Cholesterol. This method is suitable for both fixed cells and cell lysates.

Materials:

• Metabolically labeled cells or cell lysate containing 27-Alkyne Cholesterol

• Azide-functionalized fluorescent dye (e.g., Azide-fluor 488, 3-azido-7-hydroxycoumarin)

• Copper(II) Sulfate (CuSO₄) solution (e.g., 20 mM in water)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) solution (e.g., 100 mM in water)

• Sodium Ascorbate (B8700270) solution (e.g., 1 M in water, freshly prepared)

• PBS

Procedure:

• Preparation of "Click-it" Reaction Cocktail: In a microcentrifuge tube, prepare the reaction cocktail by adding the following components in the specified order. The volumes below are for a final reaction volume of 200 µL.

  • PBS to the desired final volume

  • Azide-functionalized fluorescent dye (final concentration typically 10-25 µM)[10]

  • THPTA solution (final concentration 500 µM)[10]

  • CuSO₄ solution (final concentration 500 µM)[10]

  • Important: Premix the CuSO₄ and THPTA before adding them to the cocktail.[10]

  • Freshly prepared Sodium Ascorbate solution (final concentration 10 mM)[10]

• Fixation (for imaging): If working with cells for imaging, fix the labeled cells with a suitable fixative (e.g., 4% paraformaldehyde in PBS) for 15-20 minutes at room temperature. Wash the fixed cells three times with PBS.

• Click Reaction:

  • For Fixed Cells: Remove the PBS from the fixed cells and add the "Click-it" reaction cocktail. Incubate for 30-60 minutes at room temperature, protected from light.[10]

  • For Cell Lysates: Add the "Click-it" reaction cocktail to the cell lysate. Incubate for 30-60 minutes at room temperature, protected from light.[11]

• Washing:

  • For Fixed Cells: Remove the reaction cocktail and wash the cells three times with PBS to remove unreacted reagents.

  • For Cell Lysates: The labeled lysate is ready for downstream analysis such as SDS-PAGE or mass spectrometry. Purification may be required depending on the application.

• Imaging (for fixed cells): Mount the coverslips onto microscope slides using an appropriate mounting medium. The cells can now be imaged using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore.

Quantitative Parameters for CuAAC Reaction:

Parameter	Recommended Concentration/Ratio	Reference
Azide (B81097) Probe	10 - 50 µM	[10]
CuSO₄	500 µM	[10]
THPTA	500 µM	[10]
Sodium Ascorbate	10 mM	[10]
THPTA:CuSO₄ Ratio	1:1 to 5:1	[12]
Reaction Time	30 - 60 minutes	[10][13]
Temperature	Room Temperature	[10][13]

Workflow for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC):

Caption: General workflow for the CuAAC reaction.

Signaling Pathways and Cellular Processes

27-Alkyne Cholesterol can be used to study various cellular pathways involving cholesterol. For instance, its uptake in intestinal cells is mediated by the Niemann-Pick C1 Like-1 (NPC1L1) protein, a key player in cholesterol absorption.[7][14] The subsequent esterification of the absorbed alkyne cholesterol is sensitive to inhibitors of NPC1L1 and acyl-CoA cholesterol acyltransferase (ACAT).[7]

Diagram of NPC1L1-Mediated Uptake and Esterification of 27-Alkyne Cholesterol:

Caption: NPC1L1-mediated uptake and esterification of 27-Alkyne Cholesterol.

Troubleshooting

Problem	Possible Cause	Suggested Solution	Reference
Low or no fluorescent signal	Inefficient metabolic labeling.	Optimize the concentration of 27-Alkyne Cholesterol and incubation time. Use a medium with lipoprotein-deficient serum.	[7]
Inefficient click reaction.	Use freshly prepared sodium ascorbate solution. Ensure the correct ratio of reagents, especially the THPTA:CuSO₄ ratio. Degas solutions to remove oxygen.	[15]
High background fluorescence	Incomplete removal of unreacted fluorescent probe.	Increase the number and duration of washing steps after the click reaction.	[10]
Non-specific binding of the probe.	Decrease the concentration of the fluorescent azide probe.	[11]
Cell toxicity	High concentrations of copper catalyst.	Use a copper-chelating ligand like THPTA to minimize copper toxicity. Reduce the concentration of CuSO₄.	[15]
High concentration of 27-Alkyne Cholesterol.	Perform a dose-response experiment to determine the optimal non-toxic concentration.	[7]

Conclusion

27-Alkyne Cholesterol is a versatile and powerful tool for a wide range of bioconjugation applications. Its ability to be metabolically incorporated into cells and subsequently undergo a highly specific click reaction provides researchers with a robust method for labeling, tracking, and conjugating cholesterol and its derivatives. The protocols and data presented here offer a solid foundation for utilizing this valuable reagent in studies related to cholesterol biology, drug delivery, and diagnostics.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. researchgate.net [researchgate.net]
• 4. 27-Alkyne Cholesterol | AxisPharm [axispharm.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. chemimpex.com [chemimpex.com]
• 7. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. journals.physiology.org [journals.physiology.org]
• 10. benchchem.com [benchchem.com]
• 11. vectorlabs.com [vectorlabs.com]
• 12. jenabioscience.com [jenabioscience.com]
• 13. confluore.com.cn [confluore.com.cn]
• 14. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: 27-Alkyne Cholesterol Experiments

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 27-Alkyne Cholesterol.

Frequently Asked Questions (FAQs)

Q1: What is 27-Alkyne Cholesterol and what is it used for?

A1: 27-Alkyne Cholesterol is a modified version of cholesterol that contains a terminal alkyne group. This alkyne group allows for a highly specific chemical reaction called "click chemistry" to attach a reporter molecule, such as a fluorophore or a biotin (B1667282) tag, via a reaction with an azide-containing reagent.[1][2] This enables researchers to track the metabolism, transport, and localization of cholesterol within cells and in vivo.[1][3] It is recognized by cellular enzymes like cholesterol oxidases, hydroxylases, and acyltransferases, meaning it mimics the behavior of native cholesterol in many biological processes.[4][5]

Q2: How should I store 27-Alkyne Cholesterol?

A2: 27-Alkyne Cholesterol should be stored at -20°C.[6][5] It is typically shipped at ambient temperature.[6][5] For long-term storage of stock solutions (e.g., in DMSO or DMF), it is recommended to store at -80°C for up to 6 months or -20°C for up to 1 month, protected from light and under nitrogen.[7]

Q3: In what solvents is 27-Alkyne Cholesterol soluble?

A3: 27-Alkyne Cholesterol is soluble in dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF).[6][5]

Troubleshooting Guides

Low or No Signal After Labeling and Click Chemistry

Problem: I have treated my cells with 27-Alkyne Cholesterol, performed the click chemistry reaction, but I am seeing a very weak or no fluorescent signal.

Possible Cause	Suggested Solution
Poor Solubility/Delivery of 27-Alkyne Cholesterol	For intestinal absorption studies, ensure 27-Alkyne Cholesterol is efficiently solubilized in micelles. The composition of bile acids and phospholipids (B1166683) in your micelle preparation is critical. A common protocol uses taurocholic acid and L-phosphatidylcholine.[8]
Suboptimal Labeling Conditions	Optimize the concentration of 27-Alkyne Cholesterol and the incubation time. While concentrations as low as 1 µM can show some incorporation, 10 µM often yields significantly higher labeling without a substantial increase in background.[6] Incubation times can range from a few hours to 18 hours, depending on the experimental goal.[8]
Inefficient Click Chemistry Reaction	The copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction is sensitive to several factors. Ensure your reagents are fresh, especially the reducing agent (e.g., sodium ascorbate). The order of reagent addition can matter; a common practice is to add the azide (B81097) and alkyne first, followed by the reducing agent, and then the copper catalyst.[9] The choice of copper salt (e.g., CuSO4, CuCl2, or Cu(OAc)2) can also influence the reaction's success.[9]
Inhibition of Biological Pathways	If your experiment involves co-treatment with other compounds, be aware that they may be inhibiting the uptake or processing of 27-Alkyne Cholesterol. For example, Ezetimibe inhibits NPC1L1-mediated uptake, Pitstop 2 inhibits clathrin-mediated endocytosis, and ACAT inhibitors (like Sandoz-58-035 or avasimibe) block its esterification.[8][10][11] A reduced signal in these cases is an expected result.
Inefficient Lipid Extraction	Ensure complete lipid extraction. A common method involves a sequential extraction with methanol (B129727) and chloroform (B151607).[8] Incomplete extraction will lead to a loss of your target molecule before the click reaction.

High Background Signal

Problem: My images have high background fluorescence, making it difficult to discern the specific signal from 27-Alkyne Cholesterol.

Possible Cause	Suggested Solution
Excess 27-Alkyne Cholesterol	Using too high a concentration of the alkyne probe can lead to increased background labeling.[6] Titrate the concentration of 27-Alkyne Cholesterol to find the optimal balance between signal and background.
Non-specific Binding of Azide-Fluorophore	Ensure that the azide-fluorophore is not non-specifically binding to cellular components. Include a control where cells are not treated with 27-Alkyne Cholesterol but are subjected to the click chemistry reaction. If you see a high signal in this control, the issue is with the azide-fluorophore or the click chemistry reagents.
Residual Copper Catalyst	Copper catalysts can sometimes cause fluorescence artifacts. Ensure proper washing steps after the click chemistry reaction to remove any residual reagents.

Experimental Protocols

Protocol 1: Preparation of 27-Alkyne Cholesterol Micelles

This protocol is adapted for studies on intestinal cholesterol absorption.

• Prepare Lipid Mixture: In a glass vial, mix the following lipids dissolved in ethanol:

  • 10 mM L-α-phosphatidylcholine

  • 0.3 mM Oleic acid

  • 5 mM Taurocholate

  • 10 µM 27-Alkyne Cholesterol

• Evaporate Solvent: Dry the lipid mixture under a stream of nitrogen gas.

• Resuspend: Resuspend the dried lipid film in cell culture medium (e.g., EMEM containing 5% lipoprotein-deficient serum).[8]

Protocol 2: Cell Labeling and Lipid Extraction

This protocol is for labeling Caco2 cells to study cholesterol uptake and esterification.

• Cell Seeding: Seed Caco2 cells and grow until they are well-differentiated.

• Pre-treatment (Optional): If using inhibitors, pre-treat the cells for 1 hour at 37°C with the desired inhibitor (e.g., 50 µM Ezetimibe or 25 µM Pitstop 2) in serum-free medium.[8]

• Labeling: Add the 27-Alkyne Cholesterol-containing micelles to the cells and incubate for the desired time (e.g., 4 hours for esterification studies or 18 hours for membrane labeling) at 37°C.[8]

• Washing: Wash the cells with ice-cold PBS.

• Harvesting: Scrape the cells in PBS and transfer to a glass vial.

• Lipid Extraction:

  • Add 1 mL of methanol and vortex.

  • Add 0.5 mL of chloroform and vortex. Repeat this step.

  • Add 1 mL of water and vortex.

  • Centrifuge at 1,700 g for 10 minutes.

  • Collect the lower organic phase, which contains the lipids.[8]

Protocol 3: Click Chemistry Reaction and TLC Analysis

• Dry Lipid Extract: Dry the collected organic phase under nitrogen.

• Click Reaction: To the dried lipids, add the click chemistry reaction mixture. A typical mixture includes:

  • An azide-fluorophore (e.g., 3-azido-7-hydroxycoumarin)

  • A copper(I) source (e.g., CuSO4 with a reducing agent like sodium ascorbate)

  • A ligand (e.g., TBTA) to stabilize the copper(I)

  • The appropriate solvent system (e.g., DMF/water).

  • Note: The exact concentrations and ratios may need optimization.[9]

• Incubation: Incubate the reaction mixture, sometimes with gentle heating (e.g., 60°C for 30 minutes), to allow the reaction to proceed.[9]

• TLC Analysis:

  • Spot the reaction mixture onto a silica (B1680970) TLC plate.

  • Develop the plate in a sealed chamber with an appropriate solvent system (e.g., a mixture of hexane (B92381) and diethyl ether for neutral lipids).[12][13]

  • Visualize the fluorescently labeled lipids using a fluorometric scanner.[8]

Quantitative Data Summary

Parameter	Value	Context	Reference
27-Alkyne Cholesterol Concentration	10 µM	Micelle preparation for Caco2 cell labeling	[8]
Ezetimibe Concentration	50 µM	Inhibition of NPC1L1	[8]
Pitstop 2 Concentration	25 µM	Inhibition of clathrin-mediated endocytosis	[8]
Labeling Incubation Time	4 hours	For studying esterification	[8]
Labeling Incubation Time	18 hours	For labeling cellular and plasma membranes	[8]
Lipid Extraction Centrifugation	1,700 g for 10 min	To separate organic and aqueous phases	[8]

Visualizations

Caption: Experimental workflow for 27-Alkyne Cholesterol labeling and analysis.

Caption: Troubleshooting decision tree for low signal in 27-Alkyne Cholesterol experiments.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. vectorlabs.com [vectorlabs.com]
• 6. Optimization of Metabolic Labeling with Alkyne-Containing Isoprenoid Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. journals.physiology.org [journals.physiology.org]
• 11. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 13. aocs.org [aocs.org]

Improving signal-to-noise ratio in 27-Alkyne Cholesterol imaging

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing 27-alkyne cholesterol in imaging experiments. The aim is to help improve the signal-to-noise ratio and address common challenges encountered during experimental workflows.

Troubleshooting Guides

This section addresses specific issues that may arise during 27-alkyne cholesterol imaging experiments, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low or No Fluorescent Signal

• Question: I have completed the labeling and click chemistry reaction, but I am observing a very weak or no fluorescent signal. What could be the issue?

• Answer: Several factors can contribute to a low or absent signal. Consider the following troubleshooting steps:

  • Inefficient Cellular Uptake: Ensure that the 27-alkyne cholesterol was properly delivered to the cells. The concentration and incubation time may need optimization for your specific cell type.[1]

  • Ineffective Click Reaction: The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is a critical step.[2][3][4][5] Verify the freshness and concentration of all click chemistry reagents, including the copper(I) catalyst, ligand, reducing agent (e.g., sodium ascorbate), and the azide-fluorophore.[6][7]

  • Copper(I) Oxidation: The active catalyst in the click reaction is copper(I).[8] Ensure that a reducing agent is used to prevent its oxidation to copper(II), which is inactive in this reaction.

  • Steric Hindrance: The accessibility of the alkyne group on the cholesterol molecule to the azide-fluorophore can be a limiting factor.[9] Ensure permeabilization is adequate for intracellular targets.

  • Photobleaching: Protect your fluorescently labeled samples from excessive light exposure during imaging to prevent photobleaching.

Issue 2: High Background Fluorescence

• Question: My images show high background fluorescence, which is obscuring the specific signal from the 27-alkyne cholesterol. How can I reduce the background?

• Answer: High background can originate from several sources. Here are some strategies to minimize it:

  • Excess Azide-Fluorophore: Ensure that any unbound azide-fluorophore is thoroughly washed away after the click reaction. Increase the number and duration of wash steps.

  • Non-specific Binding of the Probe: The azide-fluorophore may non-specifically bind to cellular components. Include a blocking step in your protocol, for example, with bovine serum albumin (BSA), to reduce non-specific binding.

  • Autofluorescence: Some cell types exhibit significant autofluorescence. To mitigate this, you can use a fluorophore with excitation and emission wavelengths in the red or far-red spectrum, where cellular autofluorescence is typically lower.

  • Copper-Free Click Chemistry: In some cases, the copper catalyst can contribute to background or cellular toxicity. Consider using a copper-free click chemistry approach with strained alkynes (e.g., DIBO), although this may require optimization to avoid non-specific reactions.[8][10]

Issue 3: Cell Viability and Morphology Issues

• Question: I am observing signs of cytotoxicity or altered cell morphology after labeling with 27-alkyne cholesterol and performing the click reaction. What could be the cause?

• Answer: Maintaining cell health is crucial for meaningful results. Here are potential causes and solutions for cytotoxicity:

  • 27-Alkyne Cholesterol Concentration: While 27-alkyne cholesterol is generally well-tolerated by cells, high concentrations or prolonged incubation times could be detrimental.[11] Determine the optimal, non-toxic concentration for your cell line through a dose-response experiment.

  • Copper Toxicity: The copper catalyst used in the click reaction can be toxic to cells.[8] Use the lowest effective concentration of the copper catalyst and a chelating ligand to minimize its toxicity. Alternatively, as mentioned, explore copper-free click chemistry options.[8][10]

  • Solvent Toxicity: 27-alkyne cholesterol is often dissolved in organic solvents like DMSO or DMF.[4][12] Ensure the final concentration of the solvent in the cell culture medium is below the toxic threshold for your cells.

  • Fixation and Permeabilization: The fixation and permeabilization steps can be harsh on cells. Optimize the concentration and duration of the fixative (e.g., paraformaldehyde) and permeabilizing agent (e.g., Triton X-100) to preserve cell morphology without causing excessive damage.[13][14]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the use of 27-alkyne cholesterol for imaging.

• Question 1: What is 27-alkyne cholesterol and how does it work?

  • Answer: 27-Alkyne cholesterol is a modified version of cholesterol that contains a terminal alkyne group.[2][3][4] This alkyne group serves as a chemical handle for a highly specific reaction known as "click chemistry."[2][5] After introducing 27-alkyne cholesterol to cells, where it is metabolized and incorporated similarly to natural cholesterol, it can be detected by reacting it with a fluorescently labeled azide (B81097) molecule in the presence of a copper(I) catalyst.[2][3][4][15] This allows for the visualization of cholesterol distribution within cells at a subcellular level.[1][2][3][4][15]

• Question 2: Is 27-alkyne cholesterol a good analog for natural cholesterol?

  • Answer: Yes, studies have shown that 27-alkyne cholesterol is accepted by cellular enzymes and is a substrate for various cellular processes, including esterification, similar to native cholesterol.[11][15] It has been used to study cholesterol metabolism and localization in various organelles like the Golgi apparatus, plasma membrane, endoplasmic reticulum, and mitochondria.[1][2][3][4][15]

• Question 3: Can 27-alkyne cholesterol be used in live-cell imaging?

  • Answer: While the traditional copper-catalyzed click reaction is often performed on fixed cells due to the toxicity of the copper catalyst, live-cell imaging is possible.[8] This can be achieved using copper-free click chemistry methods or by employing advanced imaging techniques like Stimulated Raman Scattering (SRS) microscopy, which can directly visualize the alkyne bond without the need for a fluorescent label.[16]

• Question 4: What are the key steps in a typical 27-alkyne cholesterol imaging experiment?

  • Answer: A standard workflow involves:

    • Cell Culture and Treatment: Culturing cells and incubating them with 27-alkyne cholesterol to allow for its incorporation.

    • Fixation and Permeabilization: Fixing the cells to preserve their structure and permeabilizing the membranes to allow entry of the click chemistry reagents.[13]

    • Click Chemistry Reaction: Reacting the incorporated 27-alkyne cholesterol with an azide-functionalized fluorescent dye in the presence of a copper(I) catalyst and a ligand.[2][3][4]

    • Washing and Imaging: Thoroughly washing the cells to remove unreacted reagents and then imaging the fluorescent signal using an appropriate microscopy technique.

Quantitative Data Summary

The following tables summarize key quantitative parameters for 27-alkyne cholesterol imaging experiments, compiled from various sources. These values should be considered as starting points and may require optimization for specific experimental conditions.

Table 1: 27-Alkyne Cholesterol Labeling Conditions

Parameter	Concentration Range	Incubation Time	Cell Type Example	Reference
Concentration	0.5 µM - 10 µM	4 - 18 hours	Caco2, MEFs	[1][11]
Solvent	DMSO, DMF	N/A	N/A	[4][12]

Table 2: Click Chemistry Reaction Components

Component	Typical Concentration	Purpose	Reference
Copper(II) Sulfate (B86663) (CuSO₄)	50 mM (stock)	Source of copper catalyst	[17]
Copper-chelating Ligand (e.g., THPTA)	10 mM (stock)	Stabilizes Cu(I) and protects biomolecules	[17]
Reducing Agent (e.g., Ascorbic Acid)	250 mM (stock)	Reduces Cu(II) to the active Cu(I) form	[17]
Azide-Fluorophore	10 µM (stock)	Fluorescent reporter for detection	[17]

Table 3: Fixation and Permeabilization Parameters

Step	Reagent	Concentration	Incubation Time	Temperature	Reference
Fixation	Paraformaldehyde (PFA)	4%	10 - 20 minutes	Room Temperature	[14][17]
Permeabilization	Triton X-100	0.1 - 0.5%	10 - 15 minutes	Room Temperature

Experimental Protocols

Below are detailed methodologies for key experiments in 27-alkyne cholesterol imaging.

Protocol 1: Cell Labeling with 27-Alkyne Cholesterol

• Cell Seeding: Seed cells on a suitable imaging substrate (e.g., glass-bottom dishes or coverslips) and allow them to adhere and grow to the desired confluency.

• Probe Preparation: Prepare a stock solution of 27-alkyne cholesterol in an appropriate solvent (e.g., DMSO or DMF) at a concentration of 1-10 mM.[4][12]

• Labeling: Dilute the 27-alkyne cholesterol stock solution in pre-warmed cell culture medium to the final desired concentration (e.g., 1-10 µM).

• Incubation: Remove the old medium from the cells and replace it with the labeling medium. Incubate the cells for a specific period (e.g., 4-18 hours) under standard cell culture conditions (37°C, 5% CO₂).[11] The optimal incubation time should be determined empirically for each cell type and experimental goal.

Protocol 2: Fixation, Permeabilization, and Click Chemistry

• Washing: After incubation with 27-alkyne cholesterol, gently wash the cells two to three times with pre-warmed phosphate-buffered saline (PBS) to remove excess probe.

• Fixation: Fix the cells by incubating them with a 4% paraformaldehyde (PFA) solution in PBS for 15 minutes at room temperature.[17]

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization: Permeabilize the cells by incubating them with a 0.2% Triton X-100 solution in PBS for 10 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Click Reaction Cocktail Preparation: Prepare the click reaction cocktail immediately before use. For a typical reaction, mix the following in order:

  • PBS

  • Azide-fluorophore (e.g., to a final concentration of 5 µM)

  • Copper(II) sulfate (e.g., to a final concentration of 1 mM)

  • Copper-chelating ligand (e.g., THPTA, to a final concentration of 1 mM)

  • Reducing agent (e.g., Sodium Ascorbate, to a final concentration of 5 mM, freshly prepared)

• Click Reaction: Add the click reaction cocktail to the cells and incubate for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the cells three to five times with PBS containing a mild detergent (e.g., 0.05% Tween-20) to remove unreacted click chemistry reagents.

• Counterstaining (Optional): If desired, counterstain the cells (e.g., with DAPI for nuclei).

• Mounting and Imaging: Mount the coverslips on a microscope slide with an appropriate mounting medium and proceed with fluorescence microscopy.

Visualizations

The following diagrams illustrate key concepts and workflows in 27-alkyne cholesterol imaging.

Caption: Workflow for 27-alkyne cholesterol imaging.

Caption: Troubleshooting logic for 27-alkyne cholesterol imaging.

References

• 1. researchgate.net [researchgate.net]
• 2. vectorlabs.com [vectorlabs.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. prod-vector-labs-wordpress-media.s3.amazonaws.com:443 [prod-vector-labs-wordpress-media.s3.amazonaws.com:443]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Click Chemistry—Section 3.1 | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. Bioorthogonal probes for imaging sterols in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparative Analysis of Click Chemistry Mediated Activity-Based Protein Profiling in Cell Lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. vectorlabs.com [vectorlabs.com]
• 13. 5 Steps to Fixed-Cell Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 14. benchchem.com [benchchem.com]
• 15. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. columbia.edu [columbia.edu]
• 17. Synthesis and characterization of diazirine alkyne probes for the study of intracellular cholesterol trafficking - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low efficiency in 27-Alkyne Cholesterol click chemistry

Technical Support Center: 27-Alkyne Cholesterol Click Chemistry

This guide provides troubleshooting advice and answers to frequently asked questions for researchers using 27-Alkyne Cholesterol in copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My CuAAC reaction with 27-alkyne cholesterol has a very low yield or is not working at all. What are the primary causes?

Low conversion is a common issue, often stemming from problems with the catalyst, reagents, or reaction conditions. The most frequent culprits are:

• Oxidation of the Copper(I) Catalyst : The active catalyst for the click reaction is Copper(I). However, Cu(I) is prone to oxidation to the inactive Cu(II) state, especially in the presence of oxygen.[1][2][3]

• Poor Solubility of 27-Alkyne Cholesterol : Cholesterol and its derivatives are highly hydrophobic. Poor solubility in the reaction solvent can lead to a heterogeneous mixture and significantly reduce reaction rates.[4] 27-Alkyne Cholesterol is soluble in Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[5][6][7]

• Reagent Instability or Impurity : The reducing agent, typically sodium ascorbate (B8700270), is crucial for maintaining the copper in its active Cu(I) state.[1] Solutions of sodium ascorbate should always be prepared fresh, as it can degrade over time.[1] The purity of the alkyne, azide (B81097), and solvents can also significantly impact the outcome.[8]

• Inhibitory Buffer Components : Certain buffer components can interfere with the reaction. For example, Tris buffer can chelate the copper catalyst, reducing its activity. It is advisable to use non-coordinating buffers like HEPES, phosphate, or MOPS.[2]

Q2: How can I improve the solubility of 27-alkyne cholesterol in my reaction mixture?

Improving the solubility of the lipid is critical for achieving high efficiency.

• Use Co-solvents : Since 27-alkyne cholesterol is soluble in DMSO and DMF, using these as co-solvents with aqueous buffers is a standard approach.[4][5][7] It's important to keep the final percentage of the organic solvent as low as possible, especially when working with proteins that might denature.[4]

• Solvent Choice : A wide variety of solvents can be used for CuAAC reactions, and the choice depends on the solubility of both the cholesterol derivative and the azide partner.[8] Mixtures of water and organic solvents like t-butanol are common.[1]

Q3: What are the optimal catalyst and ligand concentrations? How do I choose a ligand?

The catalyst system is central to the reaction's success.

• Catalyst and Ligand Ratio : A copper source (commonly CuSO₄) is used in catalytic amounts (e.g., 0.01-0.1 equivalents).[1] The ligand is crucial for stabilizing the Cu(I) catalyst and accelerating the reaction.[2][8] A typical ligand-to-copper ratio is between 1:1 and 5:1.[8][9] It is often recommended to pre-mix the copper salt and the ligand before adding them to the reaction.[8]

• Choosing a Ligand : The choice of ligand depends on the solvent system.[8] For aqueous or partially aqueous reactions, water-soluble ligands like THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) are highly recommended.[2][8][10] THPTA is effective at stabilizing the Cu(I) catalyst and has been shown to improve reaction rates significantly.[2][3]

Q4: I am observing byproducts or my reaction is not clean. What could be the cause?

Side reactions can consume starting materials and complicate purification.

• Alkyne Homocoupling : A common side reaction is the oxidative homocoupling of the alkyne, which forms a diacetylene byproduct.[1][2] This is particularly common when the reaction is exposed to oxygen.[1][2]

• Minimizing Homocoupling : To suppress this side reaction, it is critical to exclude oxygen from the reaction mixture.[1] This can be achieved by thoroughly degassing solvents and running the reaction under an inert atmosphere (e.g., nitrogen or argon).[1][11] The use of an antioxidant like sodium ascorbate also helps minimize this side reaction.[2]

Q5: My substrates are sterically hindered. How can I drive the reaction to completion?

Steric hindrance, especially with a bulky molecule like cholesterol, can slow down the reaction.[2][4][8]

• Increase Reaction Time or Temperature : For sterically hindered substrates, you may need to increase the reaction time or gently heat the mixture.[8] For example, heating to 60°C for 30 minutes has been used in some protocols.[12]

• Adjust Stoichiometry : While a 1:1 ratio of alkyne to azide is often the starting point, using a slight excess (e.g., 1.1 to 2-fold) of one of the reagents (usually the less precious one) can help drive the reaction to completion.[8]

Data Presentation: Reaction Parameter Optimization

The following table summarizes general parameters for optimizing a CuAAC reaction involving 27-Alkyne Cholesterol. Specific values may require further optimization for your particular azide substrate.

Parameter	Recommended Range	Notes
Solvent System	Aqueous Buffer with Co-solvent	Use non-coordinating buffers (HEPES, Phosphate). Co-solvents like DMSO or DMF improve cholesterol solubility.[2][4][5]
Reactant Ratio	1:1 to 1:2 (Alkyne:Azide)	A slight excess of the less valuable reactant can improve yield.[8]
Copper(II) Source	0.01 - 0.1 eq. (e.g., CuSO₄)	The catalytic source of Cu(I) after reduction.[1]
Reducing Agent	0.1 - 1.0 eq. (Sodium Ascorbate)	Must be from a freshly prepared stock solution.[1]
Ligand	1 - 5 eq. relative to Copper	THPTA is recommended for aqueous systems. Pre-mix with CuSO₄.[2][8]
Temperature	Room Temperature to 60°C	Higher temperatures may be needed for hindered substrates.[8][12]
Reaction Time	30 minutes to 24 hours	Monitor by TLC or LC-MS. Can be longer for complex systems.[8][12][13]
Atmosphere	Inert (Nitrogen or Argon)	Degas all solutions to prevent Cu(I) oxidation and alkyne homocoupling.[1][11]

Experimental Protocols

General Protocol for CuAAC of 27-Alkyne Cholesterol

This protocol is a starting point and should be optimized for your specific application.

1. Reagent Preparation (Stock Solutions):

• 27-Alkyne Cholesterol : Prepare a 10 mM stock solution in DMSO or DMF.[4][5]

• Azide-containing molecule : Prepare a 10 mM stock solution in a compatible solvent (e.g., water or DMSO).

• Copper(II) Sulfate (CuSO₄) : Prepare a 20-100 mM stock solution in water.[3][10]

• Ligand (THPTA) : Prepare a 100-200 mM stock solution in water.[3][10]

• Sodium Ascorbate : Prepare a 100-300 mM stock solution in water immediately before use. [1][3][10]

2. Reaction Setup:

• In a suitable reaction vessel, add the azide-containing molecule and 27-alkyne cholesterol (e.g., to a final concentration of 50-500 µM each).[4]

• Add the appropriate buffer (e.g., PBS or HEPES) and any necessary co-solvent (e.g., DMSO) to ensure solubility.

• In a separate tube, prepare the catalyst solution by pre-mixing the CuSO₄ and THPTA ligand solutions (e.g., at a 1:5 ratio). Let it sit for a few minutes.[8][10]

• Add the catalyst/ligand mixture to the main reaction vessel.

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution.[1]

3. Reaction and Monitoring:

• If necessary, degas the final reaction mixture by bubbling with nitrogen or argon for 15-30 minutes.[1]

• Allow the reaction to proceed at room temperature or with gentle heating.[8]

• Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

4. Workup and Purification:

• Once the reaction is complete, the product can be purified. For biomolecules, copper can be removed by quenching with EDTA.[9]

• For small molecules, purification may involve extraction and/or column chromatography to remove residual copper and unreacted starting materials.

Visual Guides

Experimental Workflow

Caption: General experimental workflow for 27-Alkyne Cholesterol click chemistry.

Troubleshooting Guide

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. broadpharm.com [broadpharm.com]
• 4. benchchem.com [benchchem.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. prod-vector-labs-wordpress-media.s3.amazonaws.com:443 [prod-vector-labs-wordpress-media.s3.amazonaws.com:443]
• 7. vectorlabs.com [vectorlabs.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. confluore.com.cn [confluore.com.cn]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

27-Alkyne Cholesterol solubility and preparation for experiments

Technical Support Center: 27-Alkyne Cholesterol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 27-alkyne cholesterol. Our goal is to address common challenges encountered during experimental procedures to ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is 27-alkyne cholesterol and what are its common applications?

A1: 27-Alkyne cholesterol is a modified version of cholesterol that contains a terminal alkyne group. This modification allows it to be used in "click chemistry" reactions, a highly specific method for attaching probes like fluorophores or biotin.[1][2] This makes it a valuable tool for tracking the metabolism, trafficking, and localization of cholesterol within cells and in vivo.[1][2][3] It is recognized and processed by cellular enzymes similarly to natural cholesterol.[3]

Q2: What are the recommended solvents for dissolving 27-alkyne cholesterol?

A2: 27-Alkyne cholesterol is a hydrophobic molecule and requires organic solvents for initial dissolution. The most commonly recommended solvents are Dimethyl sulfoxide (B87167) (DMSO), Dimethylformamide (DMF), and ethanol (B145695).[2]

Q3: How should I prepare and store stock solutions of 27-alkyne cholesterol?

A3: It is recommended to prepare a high-concentration stock solution in an appropriate organic solvent such as DMSO, DMF, or ethanol. For long-term storage, it is advised to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C for up to six months or -20°C for up to one month, protected from light.[1]

Troubleshooting Guide: Preventing Precipitation in Cell Culture Media

The hydrophobic nature of 27-alkyne cholesterol can lead to precipitation when added to aqueous cell culture media. This guide provides a step-by-step approach to prevent and troubleshoot this issue.

Problem: A precipitate forms in my cell culture medium after adding the 27-alkyne cholesterol stock solution.

Step 1: Review Your Stock and Working Solution Preparation

• Initial Dissolution: Ensure the 27-alkyne cholesterol is fully dissolved in the organic solvent before any dilution steps. Gentle warming to 37°C and vortexing can aid dissolution.[4]

• Final Solvent Concentration: Keep the final concentration of the organic solvent (e.g., DMSO) in the cell culture medium as low as possible, ideally below 0.5%, to minimize cytotoxicity.[4]

• Temperature of Media: Always add the 27-alkyne cholesterol stock solution to pre-warmed (37°C) cell culture media. Adding it to cold media can decrease its solubility.[4]

Step 2: Optimize the Dilution Method

• Serial Dilution: Avoid adding a highly concentrated stock solution directly into a large volume of media. Instead, perform a serial dilution of the stock solution in pre-warmed media. Add the compound dropwise while gently vortexing the media to ensure rapid and even dispersion.[4]

• Use of a Carrier: For in vitro studies, 27-alkyne cholesterol can be delivered to cells in the form of micelles. For in vivo studies, it can be formulated with a vehicle like corn oil.[1][5]

Step 3: Consider the Media Composition

• Serum Content: The presence of serum in the culture medium can aid in the solubilization of hydrophobic compounds. If using serum-free media, you may face greater challenges with precipitation.

• Co-solvents: If precipitation persists, consider the use of co-solvents like polyethylene (B3416737) glycol 400 (PEG 400) in combination with ethanol as part of the vehicle, ensuring the final concentration is non-toxic to your cells.[6]

Data Presentation

Table 1: Solubility of 27-Alkyne Cholesterol

Solvent	Concentration	Notes	Reference
DMSO	Not specified	Commonly used for stock solutions.	[2]
DMF	Not specified	Alternative solvent for stock solutions.	[2]
Ethanol	≥ 12.5 mg/mL	Can be used for stock solutions and as a co-solvent.	[1]
Ethanol + Corn Oil (1:9)	≥ 1.25 mg/mL	Suitable for in vivo administration.	[1]

Table 2: Recommended Working Concentrations

Experimental System	Working Concentration	Notes	Reference
Caco-2 Cells (in vitro)	5 µM - 10 µM	Delivered in micelles for uptake studies.	[5]
K562 Cells (in vitro)	100 µM	Used for studying nuclear cholesterol interaction.	[7]
Mouse Intestinal Loops (in vivo)	10 µM	Injected as a micellar solution.	[5]

Experimental Protocols

Protocol 1: Preparation of 27-Alkyne Cholesterol Micelles for Cell Culture

This protocol is adapted from studies on intestinal cholesterol absorption in Caco-2 cells.[5]

• Prepare Lipid Mixture: In a glass vial, mix 10 mM L-α-phosphatidylcholine, 0.3 mM oleic acid, 5 mM taurocholate, and 10 µM 27-alkyne cholesterol, all dissolved in ethanol.

• Evaporate Solvent: Dry the lipid mixture under a stream of nitrogen gas to form a thin film.

• Resuspend Lipids: Add Eagle's Minimum Essential Medium (EMEM) containing 5% lipoprotein-deficient serum (LPDS) to the dried lipid film.

• Form Micelles: Incubate the mixture on a magnetic stirrer overnight at room temperature to allow for the formation of micelles.

• Application to Cells: The micellar solution is now ready to be added to the cell culture.

Protocol 2: In Vivo Administration of 27-Alkyne Cholesterol in Mice

This protocol describes the injection of 27-alkyne cholesterol into intestinal loops in mice.[5]

• Prepare Micellar Solution: Prepare the 27-alkyne cholesterol micelles as described in Protocol 1.

• Anesthetize Animal: Anesthetize the mouse according to approved institutional protocols.

• Surgical Procedure: Surgically expose the small intestine and create two closed loops of the jejunum (1-2 cm in length) by tying with sutures.

• Injection: Inject approximately 300 µL of the 10 µM 27-alkyne cholesterol micelle solution into each closed loop. One loop can serve as a control (vehicle only) or for co-treatment with an inhibitor.

• Incubation and Harvest: Close the abdomen and maintain the mouse under anesthesia for the desired experimental time (e.g., 3 hours). After incubation, euthanize the animal and harvest the intestinal loops for further analysis.

Visualizations

Signaling Pathway: NPC1L1-Mediated Cholesterol Uptake

The Niemann-Pick C1-Like 1 (NPC1L1) protein is crucial for the intestinal absorption of cholesterol. 27-Alkyne cholesterol is a substrate for NPC1L1 and can be used to study this pathway.[8][9][10]

Caption: NPC1L1-mediated uptake of cholesterol in an intestinal enterocyte.

Experimental Workflow: Tracking 27-Alkyne Cholesterol

This workflow outlines the key steps for visualizing 27-alkyne cholesterol in cells using click chemistry.

Caption: A typical workflow for labeling and visualizing 27-alkyne cholesterol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A vehicle for the evaluation of hydrophobic compounds in cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Cryo-EM structures of NPC1L1 reveal mechanisms of cholesterol transport and ezetimibe inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Fixation and permeabilization methods for 27-Alkyne Cholesterol staining

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing 27-Alkyne Cholesterol for cellular imaging. The following information is designed to address common issues encountered during fixation, permeabilization, and the subsequent click chemistry reaction.

Frequently Asked Questions (FAQs)

Q1: What is 27-Alkyne Cholesterol and how is it detected?

A1: 27-Alkyne Cholesterol is a modified version of cholesterol that contains a terminal alkyne group. This alkyne group serves as a handle for a highly specific and efficient chemical reaction known as "click chemistry."[1] Specifically, it undergoes a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction with a fluorescently-labeled azide (B81097) probe. This allows for the visualization of cholesterol localization and metabolism within cells using fluorescence microscopy.

Q2: Why is the choice of fixation and permeabilization method so critical for this staining?

A2: The choice of fixation and permeabilization is crucial because cholesterol is a lipid, and harsh chemical treatments can extract or redistribute lipids, leading to staining artifacts. Organic solvents like methanol (B129727) and acetone (B3395972) are known to dissolve cellular lipids and are generally not recommended for preserving lipid droplet structure.[2][3] Similarly, strong detergents can disrupt membranes. Therefore, methods that preserve lipid integrity are essential for accurate localization of 27-Alkyne Cholesterol.

Q3: What are the primary sources of high background fluorescence in 27-Alkyne Cholesterol staining?

A3: High background can originate from several sources:

• Cellular Autofluorescence: Some cell types naturally exhibit fluorescence, which can interfere with the signal.[4]

• Non-specific binding of the fluorescent azide probe: The probe may bind to cellular components other than the target alkyne.[5][6]

• Copper-mediated fluorescence: The copper catalyst used in the click reaction can sometimes contribute to background fluorescence.[5]

• Reagent Impurities: Impurities in the alkyne or azide reagents can also lead to background signals.

Q4: Can I perform live-cell imaging with 27-Alkyne Cholesterol?

A4: While the metabolic incorporation of 27-Alkyne Cholesterol happens in live cells, the standard copper-catalyzed click chemistry reaction is generally toxic to living cells.[7] For live-cell imaging applications, a copper-free click chemistry approach, such as strain-promoted azide-alkyne cycloaddition (SPAAC), is recommended.[8] This involves using a strained cyclooctyne-containing fluorophore that reacts with an azide without the need for a copper catalyst.

Troubleshooting Guides

Problem 1: High Background Fluorescence

High background can obscure the specific signal from 27-Alkyne Cholesterol. The following table outlines potential causes and solutions.

Potential Cause	Recommended Solution(s)
Cellular Autofluorescence	- Include an unstained control to assess the intrinsic autofluorescence of your cells.[4]- Consider using a commercial autofluorescence quenching kit.[9]- If possible, choose a fluorescent probe in the far-red spectrum to minimize interference from common autofluorescent species.
Non-specific Binding of Azide-Fluorophore	- Decrease the concentration of the fluorescent azide probe. Perform a titration to find the optimal concentration.[5]- Increase the number and duration of washing steps after the click reaction.[5]- Add a blocking agent like Bovine Serum Albumin (BSA) to your buffers to reduce non-specific protein binding.[5][6]
Residual Aldehyde Fluorescence (from PFA fixation)	- After fixation with paraformaldehyde (PFA), quench remaining aldehyde groups by incubating with 100 mM glycine (B1666218) or ammonium (B1175870) chloride in PBS for 15 minutes.[9]
Copper Catalyst-Induced Background	- Ensure a sufficient excess of the copper-chelating ligand (e.g., THPTA, BTTAA) over copper sulfate (B86663) (typically a 5-10 fold excess).[5]- Perform a final wash with a copper chelator like EDTA to remove any residual copper ions.[5]
Impure Reagents	- Use freshly prepared solutions, especially for sodium ascorbate (B8700270).[5]- Verify the purity of your 27-Alkyne Cholesterol and fluorescent azide probe.

Problem 2: Weak or No Signal

A faint or absent signal can be due to several factors throughout the experimental workflow.

Potential Cause	Recommended Solution(s)
Inefficient Incorporation of 27-Alkyne Cholesterol	- Optimize the concentration of 27-Alkyne Cholesterol and the incubation time. This will be cell-type dependent.- Ensure cells are healthy and metabolically active during the labeling period.
Poor Fixation/Permeabilization	- Avoid using organic solvents like methanol or acetone for fixation, as they can extract cholesterol.[2][3]- Use a mild permeabilizing agent like saponin (B1150181) or digitonin (B1670571) instead of harsh detergents like Triton X-100.[10]- Ensure the permeabilization is sufficient for the click chemistry reagents to access the intracellular alkynes.
Inefficient Click Reaction	- Use freshly prepared catalyst solutions. The Cu(I) catalyst is prone to oxidation.[11]- Ensure the sodium ascorbate solution is fresh to effectively reduce Cu(II) to the active Cu(I) state.[11]- Optimize the concentrations of copper sulfate, ligand, and sodium ascorbate.
Photobleaching of Fluorophore	- Minimize the exposure of your sample to excitation light during microscopy.[4]- Use an anti-fade mounting medium.[4]- Choose a more photostable fluorescent dye if possible.
Incorrect Imaging Settings	- Ensure you are using the correct excitation and emission filters for your chosen fluorophore.[4]

Experimental Protocols

Recommended Protocol: Paraformaldehyde (PFA) Fixation and Saponin Permeabilization

This protocol is recommended for preserving the localization of 27-Alkyne Cholesterol.

• Cell Culture and Labeling:

  • Plate cells on coverslips at the desired density.

  • Incubate cells with 27-Alkyne Cholesterol at an optimized concentration and duration.

• Fixation:

  • Wash cells twice with Phosphate Buffered Saline (PBS).

  • Fix with 4% PFA in PBS for 15 minutes at room temperature.[3]

  • Wash cells three times with PBS for 5 minutes each.

• Permeabilization:

  • Permeabilize cells with 0.1% saponin in PBS for 10-15 minutes at room temperature.[10]

  • Wash cells twice with PBS.

• Click Chemistry Reaction:

  • Prepare the click reaction cocktail immediately before use. A typical cocktail includes:

    • Copper (II) Sulfate (CuSO₄)

    • Copper-chelating ligand (e.g., THPTA)

    • Fluorescent azide probe

    • Sodium Ascorbate

  • Incubate cells with the click reaction cocktail for 30-60 minutes at room temperature, protected from light.

  • Wash cells three to five times with PBS containing a mild detergent (e.g., 0.1% Tween-20), followed by a final wash with PBS.[9]

• Mounting and Imaging:

  • (Optional) Counterstain nuclei with a dye like DAPI.

  • Mount the coverslips on microscope slides using an anti-fade mounting medium.

  • Image using a fluorescence microscope with the appropriate filter sets.

Alternative Protocol: Methanol Fixation and Permeabilization (Use with Caution)

This method is generally not recommended due to the potential for lipid extraction. However, it may be suitable for certain applications where lipid preservation is less critical or for specific antibody co-staining.

• Cell Culture and Labeling:

  • Follow the same procedure as the PFA protocol.

• Fixation and Permeabilization:

  • Wash cells twice with PBS.

  • Fix and permeabilize with ice-cold 100% methanol for 10 minutes at -20°C.[3]

  • Wash cells three times with PBS for 5 minutes each.

• Click Chemistry Reaction, Mounting, and Imaging:

  • Follow steps 4 and 5 from the PFA protocol.

Quantitative Data Summary

The choice of fixation and permeabilization agents can significantly impact the fluorescence signal intensity and the preservation of cellular morphology. While specific quantitative data for 27-Alkyne Cholesterol staining is limited in the literature, the following tables summarize general findings from immunofluorescence studies that are relevant to lipid imaging.

Table 1: Comparison of Fixation Methods on Fluorescence Intensity and Morphology

Fixative	Effect on Fluorescence Signal	Preservation of Lipid Morphology	Recommended for 27-Alkyne Cholesterol?
4% Paraformaldehyde (PFA)	Generally good signal preservation. Prolonged fixation can decrease signal intensity.[3]	Excellent preservation of lipid droplets and cellular structure.[2]	Yes (Recommended)
Methanol	Can enhance signal for some intracellular targets but may also reduce it for others.[12]	Poor preservation; can cause lipid extraction and fusion of lipid droplets.[2][3]	No (Use with caution)
Acetone	Similar to methanol.	Poor preservation; causes extraction of total cellular lipids.[2]	No
Glutaraldehyde	Can cause high autofluorescence.[3]	Good preservation of ultrastructure.	Not generally recommended for fluorescence

Table 2: Comparison of Permeabilization Methods on Signal-to-Noise Ratio

Permeabilizing Agent	Effect on Signal-to-Noise Ratio (SNR)	Effect on Lipid Membranes	Recommended for 27-Alkyne Cholesterol?
Saponin (0.1-0.5%)	Generally provides a good SNR by selectively permeabilizing the plasma membrane.[13]	Mild and reversible; interacts with membrane cholesterol, leaving many membrane-associated proteins intact.[14]	Yes (Recommended)
Digitonin	Similar to saponin, offers good SNR.	Also interacts with cholesterol, providing selective permeabilization.[10]	Yes
Triton X-100 (0.1-0.5%)	Can increase signal but may also increase background, potentially lowering SNR.[15]	Non-selective and can solubilize membranes, leading to the loss of lipid-associated proteins.[10][14]	No (Use with caution)
Tween-20 (0.1-0.5%)	Can improve cell permeability and result in high fluorescence intensity.[15][16]	A non-ionic detergent that can create pores without completely dissolving the membrane.[15]	Potentially, with optimization

Visualized Workflows and Logic

Caption: Recommended experimental workflow for 27-Alkyne Cholesterol staining.

Caption: Troubleshooting logic for high background fluorescence.

Caption: Troubleshooting logic for weak or no signal.

References

• 1. blog.sunyulster.edu [blog.sunyulster.edu]
• 2. researchgate.net [researchgate.net]
• 3. The effect of chemical fixation with paraformaldehyde, glutardialdehyde or methanol on immunofluorescence staining of neutrophils and neutrophil extracellular traps - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biotium.com [biotium.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Sequential paraformaldehyde and methanol fixation for simultaneous flow cytometric analysis of DNA, cell surface proteins, and intracellular proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. blog.addgene.org [blog.addgene.org]
• 15. ajmb.org [ajmb.org]
• 16. applications.emro.who.int [applications.emro.who.int]

Preventing background fluorescence in 27-Alkyne Cholesterol microscopy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges in preventing background fluorescence in 27-Alkyne Cholesterol microscopy experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of high background fluorescence when using 27-Alkyne Cholesterol?

High background fluorescence in 27-Alkyne Cholesterol microscopy can originate from several sources:

• Non-Specific Binding of the Fluorescent Azide (B81097) Probe: The azide-conjugated fluorophore may bind to cellular components other than the 27-Alkyne Cholesterol, leading to a diffuse background signal.

• Cellular Autofluorescence: Many cell types naturally fluoresce, particularly in the green and yellow wavelengths. This intrinsic fluorescence can obscure the specific signal from your probe.[1][2] Fixation methods, especially those using glutaraldehyde, can also induce autofluorescence.[3]

• Copper (I) Catalyst Issues: In copper-catalyzed click chemistry (CuAAC), the Cu(I) catalyst can cause non-specific fluorescence if not properly chelated.[4]

• Reagent Purity and Aggregation: Impurities in the 27-Alkyne Cholesterol or the fluorescent azide probe can contribute to background noise. Additionally, the fluorescent probe may form aggregates, leading to bright, non-specific puncta.[5]

• Incomplete Removal of Excess Reagents: Insufficient washing after the click chemistry reaction can leave unbound fluorescent azide probes in the sample, resulting in high background.[5]

Q2: How can I distinguish between cellular autofluorescence and non-specific probe binding?

To determine the source of your background, it is crucial to include proper controls in your experiment:

• Unstained Control: Image cells that have not been treated with 27-Alkyne Cholesterol or the fluorescent azide. This will reveal the level of natural autofluorescence in your sample.[2]

• No-Click Control: Treat cells with 27-Alkyne Cholesterol but perform the click reaction without the fluorescent azide. This will help determine if the cholesterol analog itself is contributing to the background.

• No-Cholesterol Control: Treat cells with the fluorescent azide and click chemistry reagents but without prior incubation with 27-Alkyne Cholesterol. This will show the extent of non-specific binding of the fluorescent probe.[4]

Q3: Can the fixation and permeabilization methods affect background fluorescence?

Yes, both fixation and permeabilization are critical steps that can significantly impact background fluorescence.

• Fixation: Aldehyde-based fixatives like paraformaldehyde can increase autofluorescence.[1] If autofluorescence is a major issue, consider using a methanol (B129727) or acetone (B3395972) fixation method, although these can affect cellular morphology differently.[6] If using aldehydes, a quenching step with sodium borohydride (B1222165) or glycine (B1666218) after fixation can help reduce autofluorescence.[1][3]

• Permeabilization: Incomplete permeabilization can prevent the click chemistry reagents from reaching the intracellular 27-Alkyne Cholesterol, leading to a weak specific signal and a lower signal-to-noise ratio. Conversely, overly harsh permeabilization can disrupt cellular structures and increase non-specific binding of the fluorescent probe. Optimize the concentration and incubation time of your permeabilization agent (e.g., Triton X-100 or saponin).[7]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered during 27-Alkyne Cholesterol microscopy.

Issue 1: High Diffuse Background Fluorescence

A high, diffuse background often indicates widespread non-specific binding of the fluorescent probe or significant cellular autofluorescence.

Troubleshooting Workflow for High Diffuse Background

Caption: A logical workflow to diagnose and resolve high diffuse background fluorescence.

Potential Cause	Recommended Solution
High Cellular Autofluorescence	- Include an unstained control to confirm autofluorescence.[2]- Use a commercial autofluorescence quenching agent after fixation and permeabilization.[5][8]- Choose a fluorescent probe in the red or far-red spectrum, as autofluorescence is often lower at longer wavelengths.[8]- Consider photobleaching the sample before labeling by exposing it to the excitation light for a controlled period.[3]
Non-specific Binding of Fluorescent Azide	- Decrease the concentration of the fluorescent azide probe. Perform a titration to find the optimal concentration that provides a good signal-to-noise ratio.[5]- Increase the number and duration of washing steps after the click reaction. For example, increase from 3 washes of 5 minutes to 5 washes of 10-15 minutes.[5]- Add a mild detergent, such as 0.1% Tween-20 or Triton X-100, to your wash buffer to help remove non-specifically bound probe.[5]- Introduce a blocking step with an agent like Bovine Serum Albumin (BSA) before the click reaction to reduce non-specific binding sites.[4]
Incomplete Removal of Reagents	- Ensure thorough washing after the final click reaction step.[5]

Issue 2: Bright Fluorescent Puncta or Aggregates

The appearance of bright, punctate signals that are not co-localized with expected cellular structures often points to the precipitation of the fluorescent azide probe.

Troubleshooting Workflow for Fluorescent Aggregates

Caption: A workflow to address the issue of fluorescent probe aggregation.

Potential Cause	Recommended Solution
Precipitation of Fluorescent Azide Probe	- Before use, centrifuge the fluorescent azide stock solution at high speed (e.g., >10,000 x g) for 5-10 minutes to pellet any aggregates.[5]- Carefully pipette the supernatant for use in your click reaction cocktail.[5]- Ensure that the fluorescent azide is fully dissolved in a suitable solvent like DMSO before adding it to the aqueous reaction buffer.
Impure or Degraded Reagents	- Prepare fresh solutions of all click chemistry reagents, especially the sodium ascorbate (B8700270) reducing agent, for each experiment.[4]

Issue 3: Weak Specific Signal and Low Signal-to-Noise Ratio

A weak specific signal can be as problematic as high background, making it difficult to visualize the localization of 27-Alkyne Cholesterol accurately.

Troubleshooting Workflow for Weak Signal

Caption: A workflow for troubleshooting and improving a weak specific signal.

Potential Cause	Recommended Solution
Insufficient Labeling with 27-Alkyne Cholesterol	- Optimize the concentration and incubation time for 27-Alkyne Cholesterol labeling. This will depend on the cell type and experimental goals.
Inefficient Click Reaction	- Use freshly prepared solutions of the copper sulfate, ligand (e.g., THPTA), and sodium ascorbate.[4]- Ensure the correct stoichiometry of the click reaction components. A ligand-to-copper ratio of at least 5:1 is often recommended to protect the Cu(I) catalyst and minimize cell damage.[4]- Degas solutions to remove dissolved oxygen, which can oxidize the Cu(I) catalyst.[9]
Inadequate Permeabilization	- Ensure that the permeabilization step is sufficient for the click chemistry reagents to access the intracellular 27-Alkyne Cholesterol. You may need to optimize the detergent concentration or incubation time.[7]
Photobleaching	- Minimize the exposure of your sample to excitation light.[5]- Use an anti-fade mounting medium to preserve the fluorescent signal.[5]
Need for Signal Enhancement	- Consider using an azide probe with a picolyl moiety, which can chelate copper and increase the efficiency of the click reaction, allowing for lower copper concentrations.[10][11]- Explore signal amplification techniques, such as using a biotinylated azide followed by fluorescently labeled streptavidin.[9]

Quantitative Data Summary

Optimizing reagent concentrations and reaction conditions is key to achieving a high signal-to-noise ratio. The following table provides a summary of typical concentration ranges and conditions that can be used as a starting point for optimization.

Parameter	Condition	Effect on Signal/Background	Reference
27-Alkyne Cholesterol Concentration	1-10 µM	Higher concentrations can increase signal but may also lead to artifacts. Titration is recommended.
Fluorescent Azide Probe Concentration	1-25 µM	Higher concentrations can increase background. Titrate to find the lowest effective concentration.[5]
Copper (II) Sulfate (CuSO₄) Concentration	50-100 µM	Essential for the reaction, but excess copper can increase background.[4]
Copper-Chelating Ligand (e.g., THPTA) Concentration	250-500 µM	A 5:1 ligand-to-copper ratio is recommended to stabilize Cu(I) and reduce background.[4]
Reducing Agent (Sodium Ascorbate) Concentration	2.5-5 mM	Use freshly prepared solution to ensure efficient reduction of Cu(II) to Cu(I).[4]
Washing Steps	3-5 washes, 5-15 min each	Increased washing reduces background from unbound probe.[5]
Blocking Agent (BSA)	1-3% in PBS	Reduces non-specific binding of the fluorescent azide.[4]

Experimental Protocols

Protocol 1: Labeling Cells with 27-Alkyne Cholesterol

• Plate cells on a suitable imaging substrate (e.g., glass-bottom dishes or coverslips) and culture to the desired confluency.

• Prepare a stock solution of 27-Alkyne Cholesterol in a suitable solvent such as DMSO or DMF.[12]

• Dilute the 27-Alkyne Cholesterol stock solution in pre-warmed cell culture medium to the desired final concentration (e.g., 1-10 µM).

• Remove the existing medium from the cells and replace it with the medium containing 27-Alkyne Cholesterol.

• Incubate the cells for the desired period (e.g., 4-24 hours) at 37°C in a CO₂ incubator. The optimal incubation time will depend on the specific research question and cell type.

• After incubation, wash the cells three times with pre-warmed PBS to remove unincorporated 27-Alkyne Cholesterol.

Protocol 2: Fixation, Permeabilization, and Click Chemistry Reaction

• Fixation:

  • Fix the cells by incubating with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

  • (Optional Autofluorescence Quenching): Incubate the cells with 0.1% sodium borohydride in PBS for 10-15 minutes at room temperature, followed by three washes with PBS.[1]

• Permeabilization:

  • Permeabilize the cells with 0.1-0.5% Triton X-100 or saponin (B1150181) in PBS for 10-15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Blocking (Optional but Recommended):

  • Block non-specific binding sites by incubating the cells with 1-3% BSA in PBS for 30-60 minutes at room temperature.[4]

• Click Chemistry Reaction:

  • Prepare the click reaction cocktail immediately before use. For a 100 µL reaction volume, the components are typically added in the following order:

    • PBS (to volume)

    • Fluorescent Azide Probe (final concentration 1-25 µM)

    • Copper (II) Sulfate (final concentration 50-100 µM)

    • Copper-Chelating Ligand (e.g., THPTA, final concentration 250-500 µM)

    • Sodium Ascorbate (final concentration 2.5-5 mM, add last to initiate the reaction)[4]

  • Remove the blocking solution and add the click reaction cocktail to the cells.

  • Incubate for 30-60 minutes at room temperature, protected from light.

  • Remove the click reaction cocktail and wash the cells thoroughly three to five times with PBS containing 0.1% Tween-20 for 10-15 minutes each.[5]

• Counterstaining and Mounting:

  • If desired, counterstain the nuclei with a suitable dye (e.g., DAPI).

  • Wash the cells twice with PBS.

  • Mount the coverslips onto microscope slides using an anti-fade mounting medium.[5]

  • Image the samples using an appropriate fluorescence microscope.

References

• 1. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. Introduction to the Quantitative Analysis of Two-Dimensional Fluorescence Microscopy Images for Cell-Based Screening | PLOS Computational Biology [journals.plos.org]
• 3. Cholesterol distribution in living cells: fluorescence imaging using dehydroergosterol as a fluorescent cholesterol analog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. jenabioscience.com [jenabioscience.com]
• 7. google.com [google.com]
• 8. benchchem.com [benchchem.com]
• 9. Click-based amplification: designed to facilitate various target labelling modes with ultralow background amplification - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A highly sensitive protocol for microscopy of alkyne lipids and fluorescently tagged or immunostained proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Introduction to Signal Amplification—Section 6.1 | Thermo Fisher Scientific - KR [thermofisher.com]
• 12. vectorlabs.com [vectorlabs.com]

Technical Support Center: Control Experiments for 27-Alkyne Cholesterol Metabolic Labeling

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in performing successful 27-alkyne cholesterol metabolic labeling experiments.

Frequently Asked Questions (FAQs)

Q1: What is 27-alkyne cholesterol and how does it work?

A1: 27-Alkyne cholesterol is a modified version of cholesterol that contains a terminal alkyne group. This alkyne group serves as a "handle" for a highly specific chemical reaction called copper-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry".[1][2][3] Cells take up and metabolize 27-alkyne cholesterol similarly to natural cholesterol.[2][3] After metabolic incorporation, the alkyne-tagged cholesterol can be covalently linked to an azide-containing reporter molecule, such as a fluorophore or a biotin (B1667282) tag, for visualization or enrichment.[1][2][3]

Q2: What are the key applications of 27-alkyne cholesterol metabolic labeling?

A2: This technique is a versatile tool for studying cholesterol metabolism and localization.[2][3] Key applications include:

• Fluorescence Microscopy: Visualizing the subcellular distribution of newly synthesized or transported cholesterol in organelles like the Golgi apparatus, plasma membrane, endoplasmic reticulum, and mitochondria.[2][3]

• Mass Spectrometry: Identifying and quantifying cholesterol and its metabolites within cells.[2][3]

• Biochemical Assays: Tracking the enzymatic conversion of cholesterol by enzymes such as cholesterol oxidases, hydroxylases, and acyltransferases.[2][3]

Q3: What are the critical control experiments to include in my 27-alkyne cholesterol labeling study?

A3: To ensure the specificity and validity of your results, the following control experiments are essential:

• No-Alkyne Control: Cells that are not treated with 27-alkyne cholesterol but are subjected to the entire click chemistry and detection procedure. This control helps to identify background signals from the detection reagents.

• No-Click Control: Cells that are labeled with 27-alkyne cholesterol but do not undergo the click chemistry reaction. This control helps to assess any intrinsic fluorescence of the alkyne-cholesterol or non-specific binding of the detection antibody/streptavidin.

• Inhibitor Control: Pre-treating cells with a known inhibitor of cholesterol uptake or metabolism before adding 27-alkyne cholesterol. For example, ezetimibe (B1671841) can be used to inhibit cholesterol absorption mediated by NPC1L1.[4][5] A significant reduction in signal in the presence of the inhibitor validates that the observed signal is due to the specific metabolic pathway.

• Competition Control: Co-incubating cells with an excess of natural cholesterol along with 27-alkyne cholesterol. A decrease in the signal from 27-alkyne cholesterol would indicate that it competes with the natural substrate for the same metabolic pathways.

Troubleshooting Guides

This section provides solutions to common problems encountered during 27-alkyne cholesterol metabolic labeling experiments.

Problem 1: Weak or No Fluorescent Signal

Possible Causes and Solutions:

Possible Cause	Suggested Solution
Inefficient Labeling with 27-Alkyne Cholesterol	Optimize the concentration of 27-alkyne cholesterol (typically 1-10 µM) and the incubation time (4-24 hours).
Ensure the 27-alkyne cholesterol is fully dissolved in a suitable solvent like DMSO before adding to the culture medium.[3]
Inefficient Click Reaction	Use freshly prepared click chemistry reagents, especially the sodium ascorbate (B8700270) solution, which is prone to oxidation.[1]
Optimize the concentrations of CuSO₄ (50-100 µM), a copper-chelating ligand like THPTA (250-500 µM), and sodium ascorbate (2.5-5 mM).[6][7]
Ensure the pH of the reaction buffer is between 4 and 11.[1]
Avoid using Tris-based buffers as they can chelate copper; use PBS or HEPES instead.[1]
Degradation of Azide-Fluorophore	Store the azide-fluorophore protected from light and use it promptly after reconstitution.
Issues with Fixation and Permeabilization	For intracellular targets, ensure adequate permeabilization (e.g., with 0.1-0.5% Triton X-100) to allow the click reagents to enter the cell.[8]
Over-fixation with paraformaldehyde can mask the alkyne group. Optimize fixation time (e.g., 15-20 minutes with 4% PFA).[8]

Problem 2: High Background Fluorescence

Possible Causes and Solutions:

Possible Cause	Suggested Solution
Non-specific Binding of Azide-Fluorophore	Decrease the concentration of the azide-fluorophore. Perform a titration to find the optimal concentration that gives a good signal-to-noise ratio.[8][9]
Increase the number and duration of washing steps after the click reaction to remove unbound fluorophore.[8][9]
Include a blocking step (e.g., with 3% BSA in PBS) before the click reaction.[10]
Cellular Autofluorescence	Include an unstained, unlabeled control to assess the level of autofluorescence.
Use a fluorophore with excitation and emission wavelengths in the red or far-red spectrum to minimize autofluorescence.[11][12]
Treat fixed cells with a quenching agent like sodium borohydride (B1222165) or glycine.[8]
Precipitation of Azide-Fluorophore	Centrifuge the azide-fluorophore stock solution before use to pellet any aggregates.[8]
Ensure the fluorophore is completely dissolved in the reaction buffer.
Copper-Mediated Non-specific Signal	Minimize the concentration of copper in the click reaction.
Ensure a sufficient amount of copper-chelating ligand is present.

Experimental Protocols

Protocol 1: 27-Alkyne Cholesterol Metabolic Labeling and Fluorescence Imaging

Materials:

• 27-Alkyne Cholesterol (stored at -20°C)[3]

• DMSO

• Cell culture medium

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization Buffer (0.25% Triton X-100 in PBS)

• Blocking Buffer (3% BSA in PBS)

• Click Reaction Cocktail (prepare fresh):

  • Azide-fluorophore (e.g., Alexa Fluor 488 Azide)

  • Copper (II) Sulfate (CuSO₄)

  • Copper-chelating ligand (e.g., THPTA)

  • Sodium Ascorbate

• Nuclear counterstain (e.g., DAPI)

• Antifade mounting medium

Procedure:

• Cell Seeding: Seed cells on coverslips in a multi-well plate and allow them to adhere overnight.

• Metabolic Labeling:

  • Prepare a stock solution of 27-alkyne cholesterol in DMSO.

  • Dilute the stock solution in pre-warmed cell culture medium to the desired final concentration (e.g., 5 µM).

  • Remove the old medium from the cells and add the medium containing 27-alkyne cholesterol.

  • Incubate for 4-24 hours under normal cell culture conditions.

• Fixation:

  • Remove the labeling medium and wash the cells twice with PBS.

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

• Permeabilization:

  • Permeabilize the cells with Permeabilization Buffer for 10 minutes at room temperature.

  • Wash the cells three times with PBS.

• Blocking:

  • Block non-specific binding by incubating the cells with Blocking Buffer for 30 minutes at room temperature.

• Click Reaction:

  • Prepare the Click Reaction Cocktail according to the manufacturer's instructions. A typical final concentration is 1-10 µM azide-fluorophore, 100 µM CuSO₄, 500 µM THPTA, and 5 mM sodium ascorbate in PBS.

  • Remove the blocking buffer and add the Click Reaction Cocktail to the cells.

  • Incubate for 30-60 minutes at room temperature, protected from light.

• Washing and Counterstaining:

  • Remove the Click Reaction Cocktail and wash the cells three times with PBS.

  • Incubate with a nuclear counterstain (e.g., DAPI) for 5 minutes.

  • Wash the cells twice with PBS.

• Mounting and Imaging:

  • Mount the coverslips on microscope slides using an antifade mounting medium.

  • Image the cells using a fluorescence microscope with the appropriate filter sets.

Visualizations

Cholesterol Metabolism Signaling Pathway

Caption: Simplified overview of the cholesterol biosynthesis and metabolism pathway.

Experimental Workflow for 27-Alkyne Cholesterol Labeling

References

• 1. benchchem.com [benchchem.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. broadpharm.com [broadpharm.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. Background in Fluorescence Imaging | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. youtube.com [youtube.com]
• 12. biotium.com [biotium.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: 27-Alkyne Cholesterol vs. BODIPY-Cholesterol for Cellular Lipid Tracking

For researchers in cell biology, neuroscience, and drug development, accurately tracking the movement and localization of cholesterol within live cells is paramount to understanding a myriad of physiological and pathological processes. Two prominent tools for this purpose are 27-Alkyne Cholesterol and BODIPY-cholesterol. This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers in selecting the optimal probe for their specific needs.

At a fundamental level, the choice between these two cholesterol analogs hinges on a trade-off between direct, real-time visualization and the flexibility of a two-step labeling approach. BODIPY-cholesterol offers the convenience of intrinsic fluorescence, while 27-Alkyne Cholesterol provides versatility through click chemistry, allowing for a wider range of detection modalities.

Performance at a Glance: A Quantitative Comparison

To facilitate a clear comparison, the following table summarizes the key performance indicators for both 27-Alkyne Cholesterol and BODIPY-cholesterol. It is important to note that the performance of 27-Alkyne Cholesterol is inherently tied to the specific azide-conjugated dye used in the secondary labeling step.

Feature	27-Alkyne Cholesterol	BODIPY-Cholesterol	Key Considerations
Detection Principle	Two-step: Incorporation followed by copper-catalyzed or copper-free click chemistry with an azide-fluorophore.[1][2]	Direct fluorescence of the BODIPY moiety.[3]	27-Alkyne Cholesterol offers flexibility in fluorophore choice. BODIPY-cholesterol is simpler to use for direct imaging.
Fluorescence Properties	Dependent on the chosen azide-dye. A wide range of excitation/emission spectra are available.	Excitation/Emission: ~505/515 nm.[3]	The choice of azide-dye for 27-Alkyne Cholesterol allows for multiplexing with other fluorescent probes.
Photostability	Dependent on the chosen azide-dye. Many modern click-chemistry dyes exhibit high photostability.	Generally high photostability, superior to older dyes like fluorescein.[4][5]	BODIPY dyes are known for their robustness in imaging experiments.[5][6]
Quantum Yield	Varies significantly with the azide-dye (can be high).	High, often approaching 1.0 in nonpolar environments.[7][8]	High quantum yield contributes to brighter signals and better signal-to-noise ratios.
Cytotoxicity	Potential cytotoxicity from the copper catalyst in copper-catalyzed click chemistry (CuAAC), though this can be mitigated with ligands.[9][10][11] Copper-free click chemistry is also an option.[12] The alkyne tag itself shows some cytotoxicity at high concentrations.[13]	Generally low cytotoxicity at working concentrations.[14]	For live-cell imaging, minimizing cytotoxicity is crucial. Copper-free click chemistry is recommended for 27-Alkyne Cholesterol where possible.
Specificity for Cholesterol-Rich Domains (Lipid Rafts)	The small alkyne modification is expected to have a minimal impact on partitioning, thus closely mimicking native cholesterol.[15]	Partitions into liquid-ordered phases, but with a lower affinity than endogenous cholesterol analogs like DHE.[16][17] The bulky BODIPY group can influence its membrane behavior.[13][18]	For studies focused on subtle membrane domain dynamics, the smaller modification of 27-Alkyne Cholesterol may be advantageous.
Metabolic Labeling	Accepted by cellular enzymes and can be used to trace cholesterol metabolism.[1][2]	Can be metabolized, but the bulky BODIPY tag may alter enzymatic recognition and trafficking.[4][18]	27-Alkyne Cholesterol is a powerful tool for studying the metabolic fate of cholesterol.[2]

Experimental Workflows: Visualizing the Process

The following diagrams illustrate the typical experimental workflows for lipid tracking using both 27-Alkyne Cholesterol and BODIPY-cholesterol.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Design, Spectral Characteristics, Photostability, and Possibilities for Practical Application of BODIPY FL-Labeled Thioterpenoid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. BODIPY | AAT Bioquest [aatbio.com]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Click Chemistry With Copper - A Biocompatible Version - Berkeley Lab – Berkeley Lab News Center [newscenter.lbl.gov]
• 12. researchgate.net [researchgate.net]
• 13. Assessing Cholesterol Storage in Live Cells and C. elegans by Stimulated Raman Scattering Imaging of Phenyl-Diyne Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 14. BODIPY-cholesterol: a new tool to visualize sterol trafficking in living cells and organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Alkyne-tagged imidazolium-based membrane cholesterol analogs for Raman imaging applications - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 16. Membrane Orientation and Lateral Diffusion of BODIPY-Cholesterol as a Function of Probe Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Quantitative assessment of sterol traffic in living cells by dual labeling with dehydroergosterol and BODIPY-cholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Validating 27-Alkyne Cholesterol: A True Analog for Cholesterol Research

For researchers, scientists, and drug development professionals, the quest for accurate molecular probes is paramount. In the study of cholesterol metabolism and transport, 27-alkyne cholesterol has emerged as a powerful tool. This guide provides a comprehensive comparison of 27-alkyne cholesterol with native cholesterol and other analogs, supported by experimental data, to validate its efficacy as a true biological surrogate.

Executive Summary

27-Alkyne cholesterol distinguishes itself as a reliable analog of cholesterol, closely mimicking its biological behavior in critical cellular processes. Unlike fluorescent analogs such as NBD-cholesterol, its intestinal absorption is dependent on the Niemann-Pick C1-Like 1 (NPC1L1) transporter, a key protein in cholesterol uptake and the target of the cholesterol-lowering drug ezetimibe (B1671841).[1] This makes 27-alkyne cholesterol an invaluable tool for studying NPC1L1-mediated cholesterol transport and the effects of therapeutic interventions. Experimental data demonstrates that its uptake and subsequent esterification are significantly inhibited by ezetimibe, mirroring the regulation of native cholesterol. The terminal alkyne group allows for versatile detection through "click chemistry," enabling sensitive visualization and quantification by fluorescence microscopy and mass spectrometry.[2]

Comparative Data Analysis

The performance of 27-alkyne cholesterol as a cholesterol analog has been validated in both in vitro and in vivo models. The following tables summarize key quantitative data from studies using human intestinal Caco-2 cells and mouse models.

Table 1: In Vitro Inhibition of 27-Alkyne Cholesterol Esterification in Caco-2 Cells

Treatment	Concentration	Inhibition of 27-Alkyne Cholesterol Esterification	Reference
Ezetimibe	50 µM	~90%	[1]
Pitstop 2 (Clathrin-mediated endocytosis inhibitor)	25 µM	Significant reduction, similar to Ezetimibe	[1]
ACAT2 Inhibitors (Sandoz-58-035, Avasimibe)	25 µM	Significant reduction, similar to Ezetimibe	[3]

Table 2: In Vivo Inhibition of 27-Alkyne Cholesterol Uptake in Mouse Small Intestine

Treatment	Concentration	Reduction in Total 27-Alkyne Cholesterol Uptake	Model	Reference
Ezetimibe	50 µM (injected into loop)	~75%	Ligated intestinal loop	[1][3][4]

Table 3: Comparison of Cholesterol Analogs for Intestinal Absorption Studies

Analog	NPC1L1-Dependent Uptake	Utility for Studying Ezetimibe Action	Detection Method	Key Findings
27-Alkyne Cholesterol	Yes	High	Click Chemistry (Fluorescence, Mass Spectrometry)	Uptake and esterification are inhibited by Ezetimibe, validating it as a true analog for this pathway.[1][4]
NBD-Cholesterol	No	Low	Fluorescence	Absorbed independently of NPC1L1, making it unsuitable for studying NPC1L1-mediated transport.[1]
Radioactive Cholesterol (e.g., [3H]cholesterol)	Yes	High	Scintillation Counting	Considered a gold standard, but involves handling of radioactive materials.[5]
Coprostanol	No	N/A	Mass Spectrometry	A non-absorbable sterol, demonstrating the structural specificity of intestinal uptake.
Cholestanol	Yes (less efficient than cholesterol)	Moderate	Mass Spectrometry	Absorbed about half as efficiently as cholesterol, highlighting the sensitivity of the transport system to sterol structure.

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. The following are protocols for key experiments validating 27-alkyne cholesterol.

In Vitro Caco-2 Cell Cholesterol Uptake and Esterification Assay

This assay measures the uptake and subsequent esterification of 27-alkyne cholesterol in a human intestinal epithelial cell line model.

• Cell Culture: Human Caco-2 cells are cultured on Transwell inserts to form a polarized monolayer that mimics the intestinal barrier.

• Micelle Preparation: Micelles containing 10 µM 27-alkyne cholesterol are prepared.

• Incubation: The micelles are added to the apical side of the Caco-2 cell monolayers. For inhibition studies, cells are pre-incubated with inhibitors such as 50 µM ezetimibe for 1 hour before adding the micelles. The incubation with micelles proceeds for 4 hours.

• Lipid Extraction: After incubation, cells are washed and total lipids are extracted.

• Click Chemistry Reaction: The extracted lipids are subjected to a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click reaction with a fluorescent azide (B81097) (e.g., 3-azido-7-hydroxycoumarin) to label the 27-alkyne cholesterol.

• Analysis: The fluorescently labeled lipids are resolved by thin-layer chromatography (TLC). The amounts of free 27-alkyne cholesterol and its esterified form are quantified by fluorometric scanning and densitometry.[1]

In Vivo Mouse Ligated Intestinal Loop Assay

This in vivo model assesses the absorption of 27-alkyne cholesterol directly in the small intestine of a living animal.

• Animal Model: C57BL/6J mice are used for this procedure.

• Surgical Procedure: Mice are anesthetized, and the small intestine is exposed. Two adjacent segments of the jejunum are ligated to create closed loops.

• Injection: One loop is injected with approximately 300 µL of micelles containing 10 µM 27-alkyne cholesterol, while the adjacent loop is injected with the same micelle solution supplemented with 50 µM ezetimibe.

• Incubation: The intestines are returned to the abdominal cavity, and the animal is maintained under anesthesia for 3 hours to allow for absorption.

• Tissue Harvesting and Analysis: The loops are then excised. Intestinal epithelial cells are isolated from a portion of the loop for lipid extraction and analysis by click chemistry and TLC as described in the in vitro protocol. The remaining tissue can be embedded in OCT compound for cryosectioning and fluorescence microscopy to visualize the absorbed 27-alkyne cholesterol.[1][3]

Visualizing the Mechanism of Action

To understand how 27-alkyne cholesterol mimics native cholesterol, it is essential to visualize the cellular pathways involved.

NPC1L1-Mediated Cholesterol Uptake and Trafficking

The following diagram illustrates the key steps in the NPC1L1-dependent endocytosis of cholesterol, a pathway faithfully traced by 27-alkyne cholesterol.

Caption: NPC1L1-mediated uptake of cholesterol and its inhibition by ezetimibe.

Experimental Workflow for Validation

The logical flow of experiments to validate 27-alkyne cholesterol as a true analog is depicted below.

Caption: Experimental workflow for validating 27-alkyne cholesterol.

Conclusion

The presented data strongly supports the validation of 27-alkyne cholesterol as a true and effective analog of cholesterol for studying intestinal absorption and cellular trafficking. Its faithful mimicry of native cholesterol's dependence on the NPC1L1 transporter, and its sensitivity to inhibition by ezetimibe, make it a superior tool compared to other commercially available analogs. The versatility of detection via click chemistry further enhances its utility, providing researchers with a robust and sensitive method to explore the complex pathways of cholesterol metabolism and the development of novel therapeutics for hypercholesterolemia.

References

• 1. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. vectorlabs.com [vectorlabs.com]
• 3. journals.physiology.org [journals.physiology.org]
• 4. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Use of Stable and Radioactive Sterol Tracers as a Tool to Investigate Cholesterol Degradation to Bile Acids in Humans in Vivo [mdpi.com]

A Comparative Guide: 27-Alkyne Cholesterol vs. Radioactive Cholesterol Tracers

In the dynamic field of lipid research and drug development, tracking the movement and metabolism of cholesterol is fundamental to understanding cellular processes and disease pathogenesis. For decades, radioactive tracers, such as tritium-labeled cholesterol (³H-cholesterol), have been the gold standard. However, the emergence of bioorthogonal chemistry has introduced powerful alternatives, notably 27-alkyne cholesterol, which offers a safer, more versatile, and higher-resolution method for elucidating cholesterol's intricate pathways.

This guide provides an objective comparison between 27-alkyne cholesterol and traditional radioactive cholesterol tracers, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Core Advantages of 27-Alkyne Cholesterol

27-Alkyne cholesterol is a modified cholesterol molecule featuring a terminal alkyne group.[1][2] This small modification is well-tolerated by cellular machinery, and the alkyne group serves as a handle for "click chemistry."[1][3] This Nobel prize-winning reaction allows for the highly specific and efficient attachment of a reporter molecule, such as a fluorophore or biotin, via a copper-catalyzed azide-alkyne cycloaddition (CuAAC).[4][5]

The primary advantages of this system over traditional radiolabeling include:

• Enhanced Safety: 27-Alkyne cholesterol is non-radioactive, eliminating the significant health risks, stringent regulatory hurdles, and specialized disposal protocols associated with radioactive isotopes like tritium (B154650) (³H).

• Versatility in Detection: A single alkyne-labeled cholesterol molecule can be detected through multiple downstream methods, including fluorescence microscopy, thin-layer chromatography/fluorography, and mass spectrometry, simply by choosing the appropriate azide-containing reporter.[3][6][7] Radioactive tracers are generally limited to detection by scintillation counting or autoradiography.[8][9]

• Superior Resolution: The ability to use fluorescent probes enables high-resolution subcellular imaging, allowing researchers to visualize the distribution of cholesterol in specific organelles like the endoplasmic reticulum, Golgi, and mitochondria with a clarity that is difficult to achieve with traditional autoradiography.[1][3][6]

• Biological Compatibility: Extensive studies have demonstrated that 27-alkyne cholesterol is recognized and processed by key cellular enzymes and transport proteins similarly to native cholesterol. It serves as a substrate for acyl-CoA cholesterol acyltransferase (ACAT) for esterification and is taken up by the Niemann-Pick C1 Like-1 (NPC1L1) transporter, a key player in intestinal cholesterol absorption.[10][11][12] The rate of esterification for micellar 27-alkyne cholesterol in Caco2 cells has been shown to be comparable to that of radioactive cholesterol.[10]

Comparative Data Summary

The following table summarizes the key differences in performance and application between the two tracer types.

Feature	27-Alkyne Cholesterol	Radioactive Cholesterol Tracers (e.g., ³H-Cholesterol)
Detection Principle	Copper-Catalyzed Click Chemistry with azide (B81097) reporters.[4]	Measurement of radioactive decay.[8]
Detection Modalities	Fluorescence Microscopy, Mass Spectrometry, Fluorography.[7]	Liquid Scintillation Counting, Autoradiography.[8][9]
Resolution	High (Subcellular).[6]	Lower (Cellular to Tissue level).[13]
Safety	Non-radioactive, standard laboratory handling.	Radioactive, requires specialized handling, licensing, and disposal.
Versatility	High; adaptable to various imaging and biochemical assays.	Low; limited to radioactivity detection.
In Vivo Application	Demonstrated in mouse models for cholesterol absorption studies.[10]	Widely used for in vivo metabolic studies.[14][15]
Protocol Complexity	Multi-step but uses standard biochemical techniques.[16]	Requires specialized equipment and handling protocols for radioactivity.[8][17]
Signal Type	Covalent tagging with various reporters (e.g., light, mass).	Emission of beta particles.

Experimental Workflows and Signaling

The diagrams below illustrate the distinct experimental workflows for each tracer type and a common biological pathway they are used to investigate.

Workflow for 27-Alkyne Cholesterol Detection.

Workflows for Radioactive Cholesterol Detection.

Key pathway traced by cholesterol analogs.

Experimental Protocols

Protocol 1: Detection of 27-Alkyne Cholesterol Uptake in Cultured Cells via Fluorescence Microscopy

This protocol is adapted from methodologies described for studying NPC1L1-dependent cholesterol uptake.[10][16]

• Cell Culture: Plate cells (e.g., Caco2) on glass coverslips and grow to desired confluency.

• Labeling: Prepare micelles containing 10 µM of 27-alkyne cholesterol. Incubate the cells with the micelles for a specified time (e.g., 4 hours) at 37°C. For inhibition studies, pre-incubate with inhibitors like ezetimibe (B1671841) if required.[10]

• Fixation and Permeabilization: Wash cells three times with cold PBS. Fix with 4% paraformaldehyde for 15 minutes at room temperature. Permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

• Click Chemistry Reaction: Prepare the click reaction cocktail. For a typical reaction, mix:

  • PBS

  • Azide-fluorophore (e.g., 3-azido-7-hydroxycoumarin (B34554) or a commercial fluorescent azide)[10]

  • Copper (II) sulfate (B86663) (CuSO₄)

  • A reducing agent like sodium ascorbate.

• Incubation: Incubate the fixed and permeabilized cells with the click reaction cocktail for 30-60 minutes at room temperature, protected from light.

• Washing and Mounting: Wash the cells three times with PBS. If desired, counterstain nuclei with DAPI. Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging: Visualize the fluorescently labeled cholesterol using a fluorescence microscope with the appropriate filter sets.

Protocol 2: ³H-Cholesterol Efflux Assay via Liquid Scintillation Counting

This protocol is a standard method for measuring cholesterol efflux from cells like macrophages.[8]

• Cell Culture: Plate cells (e.g., Fu5AH cells or macrophages) in multi-well plates and grow to sub-confluence.[8]

• Labeling: Label cells by incubating them for 24 hours in a medium containing ³H-cholesterol (e.g., 1 µCi/ml). To prevent esterification and keep cholesterol in an accessible pool, an ACAT inhibitor can be included.[8][17]

• Equilibration: Wash the cells and incubate overnight in a fresh, serum-free medium containing a substance like 0.2% BSA to allow the tracer to equilibrate within the cell.[8]

• Efflux: Induce cholesterol efflux by incubating the cells with a medium containing cholesterol acceptors (e.g., HDL or ApoA-I) for a defined period (e.g., 4 hours).

• Sample Collection:

  • Medium: Collect the efflux medium from each well. Centrifuge to pellet any detached cells and transfer the supernatant to a scintillation vial.

  • Cell Lysate: Wash the cell monolayer with PBS, then lyse the cells using a lysis buffer (e.g., 0.1 N NaOH). Transfer the lysate to a separate scintillation vial.[8]

• Scintillation Counting: Add a liquid scintillation cocktail to each vial.[17] Place the vials in a liquid scintillation counter and measure the radioactivity in counts per minute (CPM).

• Data Analysis: Calculate the percentage of cholesterol efflux as the ratio of radioactivity in the medium to the total radioactivity (medium + cell lysate).[8]

Protocol 3: Tissue Localization of ³H-Cholesterol via Autoradiography

This protocol outlines the general steps for localizing a radiolabeled compound in tissue sections.[9][18]

• In Vivo Administration: Administer ³H-cholesterol to an animal model via the desired route (e.g., intravenous injection).[13]

• Tissue Harvesting and Sectioning: At a specific time point post-injection, euthanize the animal and harvest the tissue of interest. Rapidly freeze the tissue and cut thin sections (e.g., 20 µm) using a cryostat. Thaw-mount the sections onto microscope slides.[9]

• Washing (Optional): Depending on the experimental goal, slides may be washed in buffers to remove unbound tracer.

• Drying and Exposure: Dry the slides thoroughly. In a darkroom, appose the slides to a tritium-sensitive phosphor screen or autoradiography film in a light-tight cassette.[9][18] Include calibrated radioactive standards to allow for quantification.[19]

• Exposure: Store the cassette at low temperature (e.g., -80°C) for an exposure period that can range from days to weeks, depending on the radioactivity level.

• Imaging and Analysis:

  • Phosphor Screen: Scan the exposed screen using a phosphorimager.[9]

  • Film: Develop the film using standard photographic procedures.

• Data Analysis: Digitize the images. Using image analysis software, draw regions of interest (ROIs) over the tissue sections and quantify the signal intensity, converting it to radioactivity levels by comparison with the co-exposed standards.[9]

Conclusion

27-Alkyne cholesterol represents a significant advancement in lipid tracing technology. While radioactive tracers remain a viable tool for certain quantitative whole-body and long-term metabolic studies, the non-radioactive, versatile, and high-resolution nature of 27-alkyne cholesterol makes it a superior choice for a wide range of modern cell biology applications. Its ability to provide detailed subcellular localization via fluorescence microscopy, coupled with its proven biological relevance, empowers researchers to investigate cholesterol trafficking and metabolism with unprecedented safety and precision. For laboratories aiming to move away from radioactivity without compromising data quality, 27-alkyne cholesterol offers a powerful and effective solution.

References

• 1. prod-vector-labs-wordpress-media.s3.amazonaws.com:443 [prod-vector-labs-wordpress-media.s3.amazonaws.com:443]
• 2. 27-Alkyne Cholesterol, 1527467-07-7 | BroadPharm [broadpharm.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. interchim.fr [interchim.fr]
• 6. researchgate.net [researchgate.net]
• 7. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.physiology.org [journals.physiology.org]
• 12. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. rupress.org [rupress.org]
• 14. Measurement of rates of cholesterol synthesis using tritiated water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The Use of Isotope Tracers to Assess Lipid Absorption in Conscious Lymph Fistula Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. journals.physiology.org [journals.physiology.org]
• 17. taylorandfrancis.com [taylorandfrancis.com]
• 18. Autoradiography [fz-juelich.de]
• 19. The use of 3H standards in 125I autoradiography - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of 27-Alkyne Cholesterol Data with Filipin Staining: A Comparative Guide

For researchers, scientists, and drug development professionals investigating cellular cholesterol trafficking and distribution, accurate and validated methodologies are paramount. This guide provides a comprehensive comparison of two prominent techniques: metabolic labeling with 27-Alkyne Cholesterol and histochemical staining with filipin (B1216100). We present supporting experimental data, detailed protocols, and a workflow for cross-validation to ensure the robustness of your findings.

Metabolic labeling with 27-Alkyne Cholesterol, a cholesterol analog featuring a terminal alkyne group, allows for the tracking of cholesterol metabolism and localization through a highly specific copper-catalyzed click reaction with fluorescently tagged azides.[1][2] In contrast, filipin, a naturally fluorescent polyene macrolide, is a widely used histochemical probe that binds specifically to unesterified cholesterol, offering a snapshot of its distribution within cellular membranes.[3] While both methods are powerful tools, they rely on different principles and possess distinct advantages and limitations. Therefore, cross-validation of results obtained from these two techniques is crucial for unambiguous interpretation of cholesterol dynamics.

Comparative Analysis of 27-Alkyne Cholesterol and Filipin Staining

The following table summarizes the key characteristics and performance metrics of 27-Alkyne Cholesterol and filipin staining to aid in experimental design and data interpretation.

Feature	27-Alkyne Cholesterol	Filipin Staining
Principle of Detection	Covalent labeling via copper-catalyzed alkyne-azide cycloaddition (Click Chemistry) with a fluorescent azide (B81097).[1]	Non-covalent binding of the fluorescent filipin molecule to unesterified cholesterol.[3]
Specificity	Highly specific for the alkyne-tagged cholesterol analog. Allows for tracing of exogenously supplied cholesterol.	Specific for unesterified (free) cholesterol. Does not detect cholesterol esters.[3]
Temporal Analysis	Enables pulse-chase experiments to study cholesterol trafficking and metabolism over time.	Provides a static snapshot of cholesterol distribution at the time of fixation.
Quantification	Semi-quantitative to quantitative, based on fluorescence intensity of the clicked fluorophore. Amenable to high-content imaging and flow cytometry.	Primarily semi-quantitative, based on fluorescence intensity. Prone to photobleaching.[4]
Live-Cell Imaging	Labeling is typically performed on fixed cells after metabolic incorporation of the alkyne cholesterol.	Not suitable for live-cell imaging as it can disrupt membrane integrity.[5]
Multiplexing	Compatible with antibody-based staining and other fluorescent probes, offering high multiplexing capability.	Limited multiplexing potential due to its broad emission spectrum in the UV range.
Experimental Considerations	Requires incubation of cells with the alkyne cholesterol analog. Potential for the alkyne tag to slightly alter cholesterol's properties.	Requires careful handling due to light sensitivity and rapid photobleaching.[4] Fixation method can influence staining patterns.[5]
Typical Applications	Studying cholesterol uptake, transport between organelles, esterification, and efflux.[2]	Visualizing cholesterol accumulation in lysosomal storage disorders, mapping cholesterol-rich domains.[6]

Experimental Protocols

I. 27-Alkyne Cholesterol Labeling and Detection

This protocol outlines the general steps for labeling cells with 27-Alkyne Cholesterol and subsequent detection using a fluorescent azide via a click reaction.

Materials:

• 27-Alkyne Cholesterol (e.g., from Vector Labs)[1]

• Cell culture medium

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1 M Glycine (B1666218) in PBS

• Click reaction buffer (e.g., PBS with 5% FBS)

• Fluorescent azide (e.g., Azide-Fluor 488)

• Copper (II) sulfate (B86663) (CuSO₄)

• Sodium ascorbate (B8700270)

• DAPI (for nuclear counterstain)

• Mounting medium

Procedure:

• Metabolic Labeling: Culture cells to the desired confluency. Incubate cells with medium containing 27-Alkyne Cholesterol (typically 10-50 µM) for a specified period (e.g., 4-24 hours) to allow for incorporation.

• Fixation: Wash cells three times with PBS. Fix with 4% PFA for 15 minutes at room temperature.

• Quenching: Wash cells three times with PBS. Quench the fixation reaction by incubating with 0.1 M glycine in PBS for 10 minutes.

• Permeabilization (Optional): If detecting intracellular cholesterol, permeabilize cells with a suitable detergent (e.g., 0.1% Triton X-100 in PBS) for 10 minutes.

• Click Reaction: Prepare the click reaction cocktail immediately before use. For a typical reaction, mix the fluorescent azide, CuSO₄, and sodium ascorbate in the click reaction buffer. Incubate the cells with the cocktail for 30-60 minutes at room temperature, protected from light.

• Washing and Counterstaining: Wash cells three times with PBS. If desired, counterstain nuclei with DAPI for 5 minutes.

• Mounting and Imaging: Wash cells three times with PBS. Mount the coverslips onto microscope slides using an appropriate mounting medium. Image using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore and DAPI.

II. Filipin Staining

This protocol provides a standard procedure for staining unesterified cholesterol with filipin.

Materials:

• Filipin complex (e.g., from Sigma-Aldrich)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 10% Fetal Bovine Serum (FBS) in PBS

• DAPI (for nuclear counterstain)

• Mounting medium

Procedure:

• Cell Culture and Fixation: Culture cells on coverslips to the desired confluency. Wash cells three times with PBS and fix with 4% PFA for 30-60 minutes at room temperature.[4]

• Washing: Wash cells three times with PBS.

• Filipin Staining: Prepare a working solution of filipin (e.g., 50 µg/mL) in PBS containing 10% FBS.[4] Protect the solution from light. Incubate the fixed cells with the filipin working solution for 1-2 hours at room temperature in the dark.[4]

• Washing and Counterstaining: Wash cells three times with PBS to remove unbound filipin. If desired, counterstain nuclei with DAPI.

• Mounting and Imaging: Mount the coverslips onto microscope slides using an aqueous mounting medium. Image immediately using a fluorescence microscope equipped with a UV filter set (e.g., excitation ~340-380 nm, emission >420 nm).[4] Be aware that filipin is highly susceptible to photobleaching.[4]

Cross-Validation Workflow

To ensure the reliability of cholesterol localization studies, a cross-validation workflow incorporating both 27-Alkyne Cholesterol and filipin staining is recommended. This involves parallel experiments where one set of cells is labeled with 27-Alkyne Cholesterol and the other is stained with filipin. Co-localization analysis can also be performed in cells labeled with 27-Alkyne Cholesterol and subsequently stained with filipin.

Figure 1. Workflow for cross-validation of 27-Alkyne Cholesterol and filipin staining.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Filipin Fluorescence Staining of Free Cholesterol [bio-protocol.org]
• 4. tabaslab.com [tabaslab.com]
• 5. Evaluation of the polyene antibiotic filipin as a cytochemical probe for membrane cholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methods for Visualizing and Quantifying Cholesterol Distribution in Mammalian Cells Using Filipin and D4 Probes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 27-Alkyne Cholesterol and Other Clickable Lipid Probes for Cellular Analysis

For Researchers, Scientists, and Drug Development Professionals

The study of lipid trafficking, metabolism, and signaling is crucial for understanding numerous cellular processes and disease states. The advent of "clickable" lipid probes—lipid analogs bearing a small, bioorthogonal alkyne or azide (B81097) handle—has revolutionized our ability to visualize and quantify these molecules in their native environment. This guide provides an objective comparison of 27-Alkyne Cholesterol with other classes of clickable lipid probes, supported by experimental data and detailed protocols to assist researchers in selecting the optimal tool for their studies.

Introduction to Clickable Lipid Probes

Clickable lipid probes are powerful tools for metabolic labeling. These synthetic analogs of natural lipids contain a terminal alkyne or azide group. This bio-inert functional group allows for a highly specific and efficient covalent reaction, known as copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry," with a corresponding azide or alkyne-containing reporter tag (e.g., a fluorophore or biotin) for downstream analysis.[1] These probes are metabolically incorporated into various lipid species by the cell's own enzymatic machinery, providing a snapshot of lipid dynamics in a near-native context. Generally, alkyne-tagged reporters are preferred over their azide-tagged counterparts as they tend to produce lower background signals in biological systems.[2]

Performance Comparison of Clickable Lipid Probes

The choice of a clickable lipid probe depends on the specific biological question, the lipid class of interest, and the experimental system. Below is a comparative overview of 27-Alkyne Cholesterol and other common clickable lipid probes.

Probe Category	Example Probe(s)	Typical Working Concentration	Cellular Uptake & Incorporation	Potential Cytotoxicity	Key Applications
Clickable Cholesterol	27-Alkyne Cholesterol	1 - 10 µM	Efficiently taken up by cells and esterified. Its uptake can be mediated by NPC1L1.[3]	Generally low at working concentrations.[4]	Studying cholesterol trafficking, metabolism, and localization to organelles like the Golgi, plasma membrane, ER, and mitochondria.[5][6]
Clickable Fatty Acids	Alkynyl Palmitic Acid, Alkynyl Myristic Acid	25 - 100 µM	Readily incorporated into complex lipids and acylated proteins.[2]	Can vary depending on the fatty acid chain length and concentration. High concentrations can be cytotoxic.[7]	Investigating protein acylation, fatty acid metabolism, and the synthesis of various lipid classes.[2]
Clickable Phospholipids	Propargylcholine	50 - 500 µM	Incorporated into choline (B1196258) phospholipids, substituting for endogenous choline.[8]	Minimal impact on the ratios of non-choline lipids has been reported.[8]	Visualizing choline phospholipid localization and metabolism in various cell types and tissues.[8]
Clickable Sphingolipids	Alkyne-modified Sphingosine	Varies	Metabolically converted into more complex sphingolipids like sphingomyelin.[9]	Can be influenced by the specific analog and concentration.	Elucidating sphingolipid metabolism, trafficking, and the activity of sphingolipid-modifying enzymes.[9]

Experimental Protocols

Detailed methodologies are crucial for the successful application of clickable lipid probes. Below are standardized protocols for key experimental workflows.

Metabolic Labeling of Cultured Cells

This protocol describes the general procedure for labeling cultured cells with a clickable lipid probe.

Materials:

• Cultured cells (e.g., HeLa, Caco-2)

• Complete cell culture medium

• Fatty acid-free Bovine Serum Albumin (BSA)

• Clickable lipid probe (e.g., 27-Alkyne Cholesterol)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding: Plate cells on a suitable culture vessel (e.g., glass-bottom dish for microscopy) and allow them to adhere and reach the desired confluency (typically 70-80%).

• Probe Preparation: Prepare a stock solution of the clickable lipid probe in a suitable solvent (e.g., DMSO or ethanol). For fatty acid probes, it is recommended to complex them with fatty acid-free BSA.[2]

• Labeling: Remove the growth medium and replace it with fresh medium containing the clickable lipid probe at the desired final concentration. Incubation times can range from 1 to 24 hours, depending on the probe and the experimental goals.

• Washing: After incubation, remove the labeling medium and wash the cells two to three times with PBS to remove any unincorporated probe.

• Proceed to Fixation and Click Reaction or Lipid Extraction.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Fluorescence Imaging

This protocol details the "click" reaction to attach a fluorescent reporter to the metabolically incorporated alkyne-tagged lipid.

Materials:

• Metabolically labeled and fixed cells

• PBS

• Copper (II) sulfate (B86663) (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand

• Sodium ascorbate (B8700270)

• Azide-functionalized fluorophore (e.g., Alexa Fluor 488 Azide)

• Aminoguanidine (optional, to reduce oxidative damage)

Procedure:

• Fixation: Fix the labeled cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization (if required for intracellular targets): Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Click Reaction Cocktail Preparation: Prepare the click reaction cocktail immediately before use. In a microcentrifuge tube, combine the following in order:

  • PBS

  • Azide-functionalized fluorophore (e.g., final concentration of 1-10 µM)

  • CuSO₄ (e.g., final concentration of 100-200 µM)

  • THPTA (e.g., final concentration of 500 µM - 1 mM)

  • Sodium ascorbate (freshly prepared, e.g., final concentration of 2.5-5 mM)

• Incubation: Cover the cells with the click reaction cocktail and incubate for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS.

• Imaging: The cells are now ready for fluorescence microscopy imaging.

Lipid Extraction and Analysis by Mass Spectrometry

This protocol outlines the extraction of lipids from labeled cells for subsequent analysis by mass spectrometry.

Materials:

• Metabolically labeled cells

• PBS

• Methanol (B129727)

• Chloroform (B151607)

• LC-MS grade water

• Butylated hydroxytoluene (BHT) (as an antioxidant)

• Internal standards (optional, for quantification)

Procedure:

• Cell Harvesting: After metabolic labeling and washing, harvest the cells by scraping or trypsinization.

• Lipid Extraction (Modified Bligh-Dyer Method):

  • To the cell pellet, add a mixture of chloroform and methanol (e.g., 1:2 v/v) to create a single-phase solution.[8]

  • Vortex the mixture thoroughly and incubate for a short period to ensure complete extraction.

  • Add chloroform and water to induce phase separation.

  • Centrifuge the mixture to pellet the cellular debris and separate the aqueous and organic phases.

• Collection of Organic Phase: Carefully collect the lower organic phase containing the lipids.

• Drying: Dry the extracted lipids under a stream of nitrogen gas.

• Sample Preparation for MS: Reconstitute the dried lipid extract in a suitable solvent for mass spectrometry analysis (e.g., methanol or isopropanol).

• Mass Spectrometry Analysis: Analyze the lipid extract using a mass spectrometer, typically coupled with liquid chromatography (LC-MS/MS), to identify and quantify the incorporated clickable lipid and its metabolites.[10]

Visualization of Relevant Signaling Pathways and Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key cellular processes where clickable lipid probes are instrumental for investigation.

Diagram 1: Simplified overview of the cholesterol biosynthesis pathway.[3]

References

• 1. Combining native mass spectrometry and lipidomics to uncover specific membrane protein–lipid interactions from natural lipid sources - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Cholesterol biosynthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis and cellular evaluation of click-chemistry probes to study the biological effects of alpha, beta-unsaturated carbonyls - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bulk Untargeted LC-MS/MS Lipidomics [protocols.io]
• 6. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization. | Sigma-Aldrich [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. journals.biologists.com [journals.biologists.com]
• 10. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]

A Comparative Guide to the Biochemical Validation of 27-Alkyne Cholesterol Metabolism

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 27-Alkyne Cholesterol with other common cholesterol analogs used in metabolic studies. It includes supporting experimental data, detailed methodologies for key validation assays, and visualizations of relevant pathways and workflows to aid in the selection of the most appropriate tool for your research needs.

Introduction to 27-Alkyne Cholesterol

27-Alkyne Cholesterol is a modified cholesterol molecule containing a terminal alkyne group on its side chain.[1][2] This seemingly small modification provides a powerful bioorthogonal handle for "click chemistry," a highly specific and efficient reaction that allows for the attachment of various reporter molecules, such as fluorophores or biotin, to the cholesterol analog.[1][2] This enables researchers to track the metabolism, transport, and localization of cholesterol within cells and organisms with high sensitivity and spatial resolution.[1][2][3]

Biochemical validation studies have demonstrated that 27-Alkyne Cholesterol faithfully mimics the behavior of native cholesterol in numerous biological processes. It is recognized and metabolized by key enzymes involved in cholesterol homeostasis, including cholesterol oxidases, hydroxylases, and acyl-CoA:cholesterol acyltransferases (ACAT).[1][3][4][5] Furthermore, its intestinal absorption has been shown to be dependent on the Niemann-Pick C1-Like 1 (NPC1L1) transporter, the same pathway utilized by dietary cholesterol.[6][7][8]

Comparison with Alternative Cholesterol Probes

The selection of a cholesterol probe is critical for the accurate interpretation of experimental results. Below is a comparison of 27-Alkyne Cholesterol with other widely used cholesterol analogs.

Feature	27-Alkyne Cholesterol	NBD-Cholesterol	Dehydroergosterol (DHE)	Diazirine Alkyne Probes (e.g., LKM38)
Detection Method	Click Chemistry (Fluorescence, Biotin)	Intrinsic Fluorescence	Intrinsic Fluorescence	Click Chemistry & Photo-crosslinking
Metabolic Mimicry	High fidelity; Substrate for ACAT, Cholesterol Oxidase; NPC1L1-dependent uptake.[1][3][6]	Poor mimic; NPC1L1-independent uptake.[6][8]	Good mimic in many aspects, but can differ in membrane partitioning and enzyme interactions.	Good mimic; Sustains growth of cholesterol-auxotrophic cells.
Applications	Tracking metabolism, transport, localization, protein interactions.[1][3]	Primarily localization studies.	Membrane domain studies, transport kinetics.	Cholesterol-protein interaction studies via photo-crosslinking.
Advantages	Bioorthogonal detection, high sensitivity, versatility.[1][2]	Commercially available, simple detection.	Minimal structural perturbation.	Covalent labeling of interacting proteins.
Limitations	Requires a two-step detection process (click reaction).	Bulky fluorophore can alter metabolism and localization.[6]	Lower quantum yield, photobleaching.	Can be cytotoxic.

Quantitative Experimental Data

The following tables summarize key quantitative data from studies validating the metabolism of 27-Alkyne Cholesterol.

Table 1: Inhibition of 27-Alkyne Cholesterol Esterification in Caco-2 Cells

Inhibitor	Target	Concentration	Reduction in Esterification
Ezetimibe	NPC1L1	50 µM	~90%[6]
Pitstop 2	Clathrin-Mediated Endocytosis	25 µM	Significant reduction[6]
Sandoz-58-035	ACAT2	25 µM	Significant reduction[6]
Avasimibe	ACAT2	25 µM	Significant reduction[6]

Table 2: In Vivo Uptake of 27-Alkyne Cholesterol in Mouse Small Intestine

Treatment	Effect on 27-Alkyne Cholesterol Uptake
Ezetimibe	~75% reduction[6][7][8]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Cholesterol Oxidase Assay

This assay is used to confirm that 27-Alkyne Cholesterol is a substrate for cholesterol oxidase, an enzyme that oxidizes the 3-beta-hydroxyl group of cholesterol.

Materials:

• 27-Alkyne Cholesterol

• Cholesterol Oxidase from Brevibacterium sp.

• 50 mM Potassium Phosphate (B84403) Buffer (pH 7.5)

• Lipid-free Bovine Serum Albumin (BSA)

• 0.1% Triton X-100

• Chloroform (B151607):Methanol (2:1, v/v)

Procedure:

• Prepare a solution of cholesterol oxidase in 50 mM phosphate buffer containing 1 mg/mL lipid-free BSA.

• In a glass vial, incubate 800 ng of 27-Alkyne Cholesterol with 2 ng of cholesterol oxidase in a total volume of 100 µL of phosphate buffer supplemented with 0.1% Triton X-100.[6]

• Vortex the reaction mixture at 1,100 rpm for 10 minutes at room temperature.[6]

• Stop the reaction by adding a 3:1 mixture of chloroform and methanol.[6]

• Centrifuge the mixture to separate the phases and collect the lower organic phase containing the oxidized product, 27-alkyne-cholestenone.

• Analyze the product by thin-layer chromatography or mass spectrometry.

Acyl-CoA:Cholesterol Acyltransferase (ACAT) Assay

This assay validates that 27-Alkyne Cholesterol can be esterified by ACAT, a key enzyme in cellular cholesterol storage.

Materials:

• Caco-2 cells

• Micelles containing 27-Alkyne Cholesterol

• ACAT inhibitors (e.g., Sandoz-58-035, Avasimibe)

• Cell lysis buffer

• Reagents for click chemistry and TLC analysis

Procedure:

• Culture Caco-2 cells to confluence.

• Prepare micelles containing 10 µM 27-Alkyne Cholesterol.[6]

• Incubate the cells with the 27-Alkyne Cholesterol-containing micelles in the presence or absence of ACAT inhibitors (e.g., 25 µM Sandoz-58-035 or Avasimibe) for 4 hours.[6]

• Harvest the cells and extract the total lipids.

• Perform a click reaction on the lipid extract to attach a fluorescent reporter to the alkyne group of the cholesterol analog.

• Separate the free and esterified forms of 27-Alkyne Cholesterol using thin-layer chromatography.

• Quantify the amount of cholesteryl esters formed by fluorescence imaging and densitometry.

Click Chemistry Protocol for Cellular Labeling

This protocol describes the "click" reaction to attach a fluorescent probe to 27-Alkyne Cholesterol that has been incorporated into cells.

Materials:

• Cells labeled with 27-Alkyne Cholesterol

• Azide-fluorophore (e.g., 3-azido-7-hydroxycoumarin)

• Copper(I)-TBTA catalyst complex

• Reducing agent (e.g., sodium ascorbate)

• Phosphate-buffered saline (PBS)

Procedure:

• After incubating cells with 27-Alkyne Cholesterol, wash the cells with PBS.

• Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde).

• Prepare the click reaction cocktail containing the azide-fluorophore, copper catalyst, and reducing agent in PBS.

• Incubate the fixed cells with the click reaction cocktail for 30-60 minutes at room temperature, protected from light.

• Wash the cells extensively with PBS to remove unreacted reagents.

• The cells are now ready for imaging by fluorescence microscopy.

Thin-Layer Chromatography (TLC) for Metabolite Separation

TLC is used to separate 27-Alkyne Cholesterol from its metabolites, such as cholesteryl esters and oxidation products.

Materials:

• Silica (B1680970) gel TLC plates

• Lipid extracts from cells or tissues

• Developing solvent systems (e.g., hexane:diethyl ether:acetic acid for neutral lipids)

• Fluorescence scanner or iodine vapor for visualization

Procedure:

• Spot the lipid extract onto the baseline of a silica gel TLC plate.

• Place the plate in a chromatography chamber containing the appropriate developing solvent.

• Allow the solvent to migrate up the plate, separating the lipids based on their polarity.

• Remove the plate from the chamber and mark the solvent front.

• Visualize the separated lipid spots using a fluorescence scanner (if a fluorescent reporter was used in a click reaction) or by staining with iodine vapor.

• Identify the spots corresponding to 27-Alkyne Cholesterol and its metabolites by comparing their migration distance (Rf value) to standards.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Workflow for validating 27-Alkyne Cholesterol metabolism.

Caption: Experimental workflow for Click Chemistry detection.

Caption: Decision guide for selecting a cholesterol probe.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. vectorlabs.com [vectorlabs.com]
• 5. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 6. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]

Comparative analysis of different alkyne-tagged cholesterol analogs

A Comprehensive Guide to Alkyne-Tagged Cholesterol Analogs for Cellular Research

For researchers, scientists, and drug development professionals investigating the intricate roles of cholesterol in cellular processes, alkyne-tagged cholesterol analogs have emerged as powerful tools. These modified cholesterol molecules, featuring a bioorthogonal alkyne group, enable the visualization and analysis of cholesterol trafficking, metabolism, and interactions with unprecedented detail through "click chemistry." This guide provides a comparative analysis of different alkyne-tagged cholesterol analogs, supported by experimental data and detailed protocols to aid in the selection of the most suitable probe for specific research applications.

Comparative Analysis of Alkyne-Tagged Cholesterol Analogs

Several classes of alkyne-tagged cholesterol analogs are available, each with distinct features and applications. The choice of analog depends on the experimental goals, such as metabolic labeling, protein profiling, or live-cell imaging.

Analog Class	Specific Examples	Key Features	Primary Applications	Reported Cell Types	Detection Methods
Standard Alkyne Cholesterol	Alkyne Cholesterol[1][2], 27-Alkyne Cholesterol[3]	Simple structure with a terminal alkyne on the side chain. Good metabolic acceptance.[3][4][5][6]	Metabolic labeling, tracking cholesterol metabolism and localization.[1][4][6]	HeLa, COS-7, Caco2, various mammalian cells.[4][7]	Fluorescence microscopy, mass spectrometry after click chemistry.[4][5]
Diazirine Alkyne Probes	LKM38, KK174, KK175, trans-sterol	Dual-functional: contains a photo-activatable diazirine for UV cross-linking and an alkyne for click chemistry. Allows for covalent capture of interacting proteins.	Identifying cholesterol-protein interactions, cholesterol trafficking studies.	Chinese hamster ovary (CHO) cells, human skin fibroblasts, U2OS cells.	Proteomics (after cross-linking and enrichment), fluorescence microscopy.
Imidazolium-Based Analogs (CHIMs)	Alkyne-tagged CHIMs	Possess a large Raman scattering cross-section due to the imidazolium (B1220033) and alkyne moieties.[8][9]	Live-cell Raman imaging and multiplexed detection without the need for bulky fluorescent dyes.[8][9]	HEK cells, primary monocyte-derived macrophages.[8][9]	Raman spectroscopy and microscopy.[8][9]

Performance and Experimental Considerations

The fidelity with which an analog mimics natural cholesterol is crucial for meaningful biological studies. Analogs with modifications on the sterol backbone or the addition of bulky groups can potentially alter membrane properties and protein interactions.

Metabolic Labeling Efficiency: The efficiency of incorporation of alkyne-tagged cholesterol analogs can be influenced by the cell type, concentration of the analog, and incubation time. For instance, optimizing metabolic labeling conditions in HeLa cells by varying probe concentration can maximize incorporation.[10] Pre-treatment with statins, which inhibit endogenous cholesterol synthesis, can enhance the uptake and incorporation of exogenous analogs.

Protein Profiling: Diazirine alkyne probes are uniquely suited for identifying cholesterol-binding proteins. Upon UV irradiation, the diazirine group forms a reactive carbene that covalently cross-links to nearby molecules, including proteins. The alkyne handle then allows for the enrichment of these cross-linked proteins for identification by mass spectrometry.

Imaging Applications: Standard alkyne cholesterol analogs, after click reaction with a fluorescent azide (B81097), are widely used for fluorescence microscopy to visualize cholesterol distribution.[4][5] For live-cell imaging where minimal perturbation is desired, Raman-active CHIMs offer an advantage as they do not require the attachment of a large fluorophore.[8][9]

Experimental Protocols

Metabolic Labeling of Mammalian Cells with Alkyne Cholesterol

This protocol is a general guideline for labeling cells with a standard alkyne cholesterol analog. Optimization of concentrations and incubation times for specific cell lines and experimental goals is recommended.

Materials:

• Alkyne cholesterol analog (e.g., Alkyne Cholesterol or 27-Alkyne Cholesterol)

• Mammalian cell line of interest (e.g., HeLa, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

Procedure:

• Cell Seeding: Seed cells in a suitable format (e.g., glass-bottom dishes for imaging) and allow them to adhere and grow to the desired confluency (typically 50-70%).

• Preparation of Labeling Medium: Prepare a stock solution of the alkyne cholesterol analog in a suitable solvent like DMSO. Dilute the stock solution in a complete culture medium to the final desired concentration (e.g., 10-50 µM).

• Metabolic Labeling: Remove the existing culture medium from the cells and replace it with the prepared labeling medium.

• Incubation: Incubate the cells for a specific period (e.g., 4-24 hours) at 37°C in a CO2 incubator. The optimal incubation time will depend on the cell type and the specific metabolic process being studied.

• Washing: After incubation, remove the labeling medium and wash the cells three times with warm PBS to remove any unincorporated analog.

• Fixation and Permeabilization:

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash the cells twice with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

  • Wash the cells three times with PBS.

• The alkyne-labeled cells are now ready for the click chemistry reaction.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Fluorescence Imaging

This protocol describes the "click" reaction to attach a fluorescent azide to the alkyne-tagged cholesterol incorporated into cells.

Materials:

• Alkyne-labeled cells (from the protocol above)

• Fluorescent azide (e.g., Azide-Fluor 488)

• Copper(II) sulfate (B86663) (CuSO4)

• Copper(I)-stabilizing ligand (e.g., THPTA)

• Reducing agent (e.g., sodium ascorbate)

• PBS

Click Reaction Cocktail (prepare fresh):

• For a 1 mL final volume:

  • 880 µL of PBS

  • 10 µL of 100 mM THPTA in water

  • 10 µL of 20 mM CuSO4 in water

  • 20 µL of 2.5 mM fluorescent azide in DMSO

  • 80 µL of 100 mM sodium ascorbate (B8700270) in water (add last to initiate the reaction)

Procedure:

• Prepare the Click Reaction Cocktail: Mix the components in the order listed above. The sodium ascorbate should be added immediately before adding the cocktail to the cells.

• Labeling: Add the click reaction cocktail to the fixed and permeabilized cells and incubate for 30-60 minutes at room temperature, protected from light.

• Washing: Remove the click reaction cocktail and wash the cells three times with PBS.

• Counterstaining (Optional): Nuclei can be stained with DAPI or another suitable nuclear stain.

• Imaging: The cells are now ready for imaging using fluorescence microscopy.

Visualizations

Caption: A flowchart of the experimental workflow for metabolic labeling and detection of alkyne-tagged cholesterol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. researchgate.net [researchgate.net]
• 5. vectorlabs.com [vectorlabs.com]
• 6. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Metabolic Labeling with an Alkyne-modified Isoprenoid Analog Facilitates Imaging and Quantification of the Prenylome in Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Alkyne-tagged imidazolium-based membrane cholesterol analogs for Raman imaging applications - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 10. Optimization of Metabolic Labeling with Alkyne-Containing Isoprenoid Probes - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Subcellular Cholesterol Trafficking: A Comparative Guide to 27-Alkyne Cholesterol and its Alternatives

For researchers, scientists, and drug development professionals navigating the intricate pathways of intracellular cholesterol, the ability to accurately visualize and track this essential lipid is paramount. 27-Alkyne Cholesterol, a metabolic probe amenable to click chemistry, has emerged as a powerful tool for elucidating cholesterol's journey through the cell. This guide provides an objective comparison of 27-Alkyne Cholesterol with other common cholesterol probes, supported by experimental data, to aid in the selection of the most appropriate tool for your research needs.

Performance Comparison of Cholesterol Probes

The selection of a cholesterol probe is a critical decision that influences the accuracy and interpretation of experimental results. The ideal probe should faithfully mimic the behavior of endogenous cholesterol, exhibit minimal cellular perturbation, and provide a robust and quantifiable signal. Here, we compare 27-Alkyne Cholesterol with three widely used alternatives: Filipin (B1216100), Nitrobenzoxadiazole (NBD)-Cholesterol, and the photoactivatable analog, LKM38.

Feature	27-Alkyne Cholesterol	Filipin	NBD-Cholesterol	LKM38 (Diazirine Alkyne Probe)
Labeling Principle	Metabolic incorporation followed by bioorthogonal click chemistry.	Binds directly to unesterified cholesterol.	Fluorescent cholesterol analog that is metabolically incorporated.	Photoactivatable and clickable cholesterol analog.
Live-Cell Imaging	Yes	No (requires cell fixation).[1]	Yes	Yes
Specificity	High. The alkyne handle is biologically inert until the click reaction. It is a substrate for NPC1L1-dependent uptake.[2][3]	Binds to most unesterified cholesterol, but its specificity can be questionable.[1]	Can be a substrate for some cellular processes, but its uptake can be independent of key cholesterol transporters like NPC1L1.[2][3]	Designed to mimic cholesterol and can be photo-crosslinked to interacting proteins before detection via click chemistry.
Photostability	Dependent on the chosen fluorescent azide (B81097) for the click reaction. Generally, modern click-compatible dyes offer high photostability.	Prone to rapid photobleaching.[1]	Photobleaching rates can vary significantly depending on the cellular microenvironment.[4]	Dependent on the chosen fluorescent azide.
Cytotoxicity	Generally low, as it closely resembles native cholesterol.	Can perturb membrane integrity and is cytotoxic at higher concentrations.	Can exhibit cytotoxicity and alter membrane properties due to the bulky fluorophore.	Expected to have low cytotoxicity, similar to 27-Alkyne Cholesterol.
Fixation Compatibility	Yes	Yes (fixation is required for staining).[1]	Yes	Yes
Quantitative Analysis	Amenable to quantitative analysis through fluorescence intensity measurements. The click reaction provides a high signal-to-noise ratio.	Semi-quantitative at best due to photobleaching and potential for membrane disruption.[5]	Can be used for quantitative assays, but its altered metabolism must be considered.	Can be used for quantitative analysis.

Subcellular Localization

The accurate determination of a probe's subcellular distribution is fundamental to its validation. The following table summarizes the reported localization of each probe and provides colocalization data where available.

Probe	Plasma Membrane	Endoplasmic Reticulum (ER)	Golgi Apparatus	Mitochondria	Late Endosomes/ Lysosomes
27-Alkyne Cholesterol	Yes[6][7]	Yes[6][7]	Yes[6][7]	Yes[6][7]	Yes
Filipin	Yes[1]	Stains intracellular membranes.	Stains intracellular membranes.	Stains intracellular membranes.	High colocalization in Niemann-Pick Type C (NPC1-/-) cells.[4]
NBD-Cholesterol	Yes	Yes	Yes	Yes	High colocalization in NPC1-/- cells.[4]
LKM38	Yes	Yes	Not explicitly stated	Not explicitly stated	Yes

Note: Quantitative colocalization coefficients are highly dependent on cell type, experimental conditions, and the specific organelle markers used. The data presented here is a summary of findings from the cited literature.

Experimental Protocols

Detailed and reproducible protocols are essential for the successful application of these cholesterol probes.

Protocol 1: Labeling and Visualization of 27-Alkyne Cholesterol

This protocol outlines the metabolic labeling of cells with 27-Alkyne Cholesterol followed by fluorescent detection using click chemistry.

Materials:

• 27-Alkyne Cholesterol

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Click chemistry reaction cocktail (e.g., copper (II) sulfate, a reducing agent like sodium ascorbate, and a copper chelator like TBTA)

• Fluorescent azide (e.g., Azide-Fluor 488)

• Nuclear stain (e.g., DAPI)

• Mounting medium

Procedure:

• Metabolic Labeling: Incubate cells with 27-Alkyne Cholesterol in culture medium for a desired period (e.g., 4-24 hours). The optimal concentration and incubation time should be determined empirically for each cell type and experimental goal.

• Fixation: Wash cells with PBS and fix with 4% paraformaldehyde for 15 minutes at room temperature.

• Permeabilization: Wash cells with PBS and permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

• Click Reaction: Wash cells with PBS. Prepare the click chemistry reaction cocktail according to the manufacturer's instructions and add it to the cells. Incubate for 30-60 minutes at room temperature, protected from light.

• Staining and Mounting: Wash cells with PBS. Counterstain nuclei with DAPI, if desired. Mount coverslips onto slides using an appropriate mounting medium.

• Imaging: Visualize the fluorescently labeled cholesterol using a fluorescence microscope with the appropriate filter sets.

Protocol 2: Filipin Staining for Unesterified Cholesterol

This protocol describes the staining of fixed cells with filipin to visualize unesterified cholesterol.

Materials:

• Filipin III from Streptomyces filipinensis

• Dimethyl sulfoxide (B87167) (DMSO)

• PBS

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Mounting medium

Procedure:

• Fixation: Wash cells with PBS and fix with 4% paraformaldehyde for 1 hour at room temperature.

• Quenching: Wash cells with PBS and quench the formaldehyde (B43269) with 1.5 mg/mL glycine (B1666218) in PBS for 10 minutes.

• Staining: Wash cells with PBS. Prepare a working solution of filipin (e.g., 50 µg/mL in PBS) from a stock solution in DMSO. Incubate cells with the filipin solution for 2 hours at room temperature, protected from light.

• Washing and Mounting: Wash cells extensively with PBS. Mount coverslips onto slides using an aqueous mounting medium.

• Imaging: Immediately visualize the stained cells using a fluorescence microscope with a UV filter set. Be aware that filipin is highly susceptible to photobleaching.

Protocol 3: Metabolic Labeling with NBD-Cholesterol

This protocol details the direct metabolic labeling of cells with the fluorescent cholesterol analog, NBD-Cholesterol.

Materials:

• NBD-Cholesterol

• Cell culture medium

• PBS

• Fixative (optional, for fixed-cell imaging)

• Mounting medium (for fixed-cell imaging)

Procedure:

• Labeling: Incubate cells with NBD-Cholesterol in culture medium for the desired time (e.g., 1-4 hours). The optimal concentration should be determined empirically.

• Washing: Wash cells with PBS to remove unincorporated probe.

• Imaging (Live-cell): Image the live cells directly using a fluorescence microscope with the appropriate filter set for NBD.

• Imaging (Fixed-cell): For fixed-cell imaging, fix the cells with 4% paraformaldehyde after the washing step, then mount and image.

Protocol 4: Labeling with LKM38 (Diazirine Alkyne Probe)

This protocol outlines the use of the photoactivatable and clickable cholesterol analog, LKM38.

Materials:

• LKM38

• Cell culture medium

• PBS

• UV lamp (365 nm)

• Click chemistry reagents (as in Protocol 1)

• Fluorescent azide

Procedure:

• Metabolic Labeling: Incubate cells with LKM38 in culture medium for a desired period.

• Photo-crosslinking: Wash cells with PBS. Expose the cells to UV light (e.g., 365 nm) on ice for a short period (e.g., 1-5 minutes) to induce covalent crosslinking of the diazirine group to interacting molecules.

• Fixation and Permeabilization (for imaging): Fix and permeabilize the cells as described in Protocol 1.

• Click Reaction: Perform the click reaction with a fluorescent azide to visualize the location of the LKM38 probe, as detailed in Protocol 1.

• Analysis: The labeled proteins can be visualized by fluorescence microscopy or analyzed by other methods such as immunoprecipitation followed by in-gel fluorescence scanning.

Experimental Workflows and Signaling Pathways

Visualizing the experimental workflow can clarify the steps involved in each labeling strategy.

Caption: A comparison of the experimental workflows for different cholesterol probes.

The validation of 27-Alkyne Cholesterol often involves examining its role in specific signaling pathways, such as the NPC1L1-dependent cholesterol uptake pathway.

References

• 1. A comparative study on fluorescent cholesterol analogs as versatile cellular reporters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photobleaching Kinetics and Time-Integrated Emission of Fluorescent Probes in Cellular Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Methods for Visualizing and Quantifying Cholesterol Distribution in Mammalian Cells Using Filipin and D4 Probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. prod-vector-labs-wordpress-media.s3.amazonaws.com:443 [prod-vector-labs-wordpress-media.s3.amazonaws.com:443]
• 7. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Operational Guide for 27-Alkyne Cholesterol

This document provides immediate, essential safety and logistical information for the handling, use, and disposal of 27-Alkyne Cholesterol in a research setting. The following procedures are designed to ensure the safety of laboratory personnel and the integrity of experiments.

Hazard Identification and Risk Assessment

27-Alkyne Cholesterol is a modified lipid used for research purposes to study cholesterol metabolism and localization.[1][2][3][4] While a specific Safety Data Sheet (SDS) for 27-Alkyne Cholesterol is not widely available, it should be handled with the care accorded to all research chemicals. The primary hazards are associated with its potential for unknown biological effects if accidentally ingested, inhaled, or absorbed through the skin. The alkyne group may also present unique reactivity.

Assumed Hazards:

• May be harmful if swallowed, inhaled, or absorbed through the skin.

• May cause eye, skin, and respiratory tract irritation.

• The toxicological properties have not been thoroughly investigated.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving 27-Alkyne Cholesterol to determine the appropriate level of PPE.[5] The following table summarizes the recommended PPE for handling the solid compound and its solutions.

Operation	Engineering Controls	Gloves	Eye Protection	Lab Coat/Gown	Respiratory Protection
Weighing/Aliquoting (Solid)	Chemical Fume Hood or Ventilated Balance Enclosure	Nitrile or Neoprene Gloves	Safety Glasses with Side Shields or Goggles	Standard Lab Coat	N95 or N100 Respirator (if weighing outside of a ventilated enclosure)
Preparing Solutions (in DMSO/DMF)	Chemical Fume Hood	Nitrile or Neoprene Gloves	Safety Goggles or Face Shield	Standard Lab Coat	Not generally required if handled in a fume hood
Cell Culture/In Vivo Administration	Biosafety Cabinet (if applicable)	Nitrile Gloves	Safety Glasses	Standard Lab Coat	Not generally required

Handling and Storage

Proper handling and storage are crucial for maintaining the stability of 27-Alkyne Cholesterol and ensuring safety.

Parameter	Guideline	Source
Storage Temperature	-20°C	[1][2][3][6]
Storage Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon). Protect from light.	[6]
Solubility	Soluble in DMSO and DMF.	[1][3][4]
Shipping Conditions	Ambient temperature.	[1][2][3]

Operational Plan:

• Receiving: Upon receipt, inspect the container for damage. Store immediately at -20°C.

• Preparation of Stock Solutions:

  • Allow the vial to warm to room temperature before opening to prevent condensation.

  • Perform all manipulations within a chemical fume hood.

  • Dissolve the solid in an appropriate solvent, such as DMSO or DMF, to the desired concentration.[1][3][4]

• Use in Experiments:

  • When adding to cell culture media or preparing formulations for in vivo use, ensure thorough mixing.

  • For click chemistry reactions, 27-Alkyne Cholesterol is reacted with azide-containing reagents in the presence of a copper catalyst.[1][2][4]

Disposal Plan

All waste containing 27-Alkyne Cholesterol must be disposed of as chemical waste in accordance with institutional and local regulations.

• Solid Waste: Contaminated consumables (e.g., pipette tips, tubes, gloves) should be collected in a designated, sealed waste container.

• Liquid Waste: Unused solutions and contaminated media should be collected in a labeled, sealed container for hazardous waste disposal. Do not pour down the drain.

Experimental Protocol: Cellular Uptake and Esterification of 27-Alkyne Cholesterol

This protocol is adapted from studies investigating the NPC1L1-dependent transport of 27-Alkyne Cholesterol in intestinal epithelial cells.[7][8][9]

Objective: To assess the uptake and subsequent esterification of 27-Alkyne Cholesterol in a Caco-2 cell model.

Materials:

• 27-Alkyne Cholesterol

• Caco-2 cells

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Ezetimibe (B1671841) (NPC1L1 inhibitor)

• Pitstop 2 (clathrin-mediated endocytosis inhibitor)

• Azido-fluorophore (e.g., 3-azido-7-hydroxycoumarin) for click chemistry

• TLC plates

• Solvents for lipid extraction (e.g., chloroform, methanol)

• Click chemistry reaction components (e.g., copper sulfate, ascorbic acid, TBTA ligand)

Procedure:

• Cell Culture: Culture Caco-2 cells until they form well-differentiated monolayers.

• Preparation of 27-Alkyne Cholesterol Micelles: Prepare micelles containing 10 µM of 27-Alkyne Cholesterol as described in the literature.[7]

• Treatment:

  • Incubate the Caco-2 cell monolayers with the 27-Alkyne Cholesterol micelles for 4 hours.

  • For inhibitor studies, pre-incubate the cells with 50 µM ezetimibe or 25 µM Pitstop 2 before adding the micelles.[7][8]

• Lipid Extraction:

  • After incubation, wash the cells with ice-cold PBS.

  • Harvest the cells and perform a total lipid extraction using a suitable method (e.g., Bligh-Dyer).

• Click Chemistry Reaction:

  • Dry the lipid extracts under nitrogen.

  • Resuspend the lipid extracts in a reaction mixture containing the azido-fluorophore and the click chemistry catalyst system.

  • Incubate to allow the cycloaddition reaction to proceed.[7]

• Analysis by TLC:

  • Resolve the fluorescently labeled lipids by Thin Layer Chromatography (TLC).

  • Image the TLC plate using a fluorometric scanner to visualize and quantify the esterified and unesterified 27-Alkyne Cholesterol.[7]

Visualizations

Caption: Experimental workflow for studying the cellular uptake and analysis of 27-Alkyne Cholesterol.

References

• 1. prod-vector-labs-wordpress-media.s3.amazonaws.com:443 [prod-vector-labs-wordpress-media.s3.amazonaws.com:443]
• 2. vectorlabs.com [vectorlabs.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. 27-Alkyne Cholesterol, 1527467-07-7 | BroadPharm [broadpharm.com]
• 5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 6. medchemexpress.com [medchemexpress.com]
• 7. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]